Thenium closylate

• CAS: 4304-40-9

Core Science & Biosynthesis

Thenium Closylate's Mechanism of Action on Hookworms: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thenium (B15197289) closylate, a quaternary ammonium (B1175870) compound, is an anthelmintic agent effective against intestinal nematodes, including hookworms. This technical guide delineates the core mechanism of action of thenium closylate, drawing upon established principles for this class of anthelmintics. The primary mode of action is inferred to be the agonistic activity on nicotinic acetylcholine (B1216132) receptors (nAChRs) at the neuromuscular junction of hookworms. This interaction leads to persistent depolarization of the muscle cells, resulting in spastic paralysis and subsequent expulsion of the parasite from the host's gastrointestinal tract. While specific quantitative data for thenium closylate is sparse in contemporary literature, this guide provides a framework for its mechanism based on analogous compounds and outlines key experimental protocols for further investigation.

Introduction

Hookworm infections, caused by nematodes such as Ancylostoma and Necator species, remain a significant global health concern, particularly in regions with poor sanitation. The development of effective anthelmintic drugs is crucial for controlling these parasitic diseases. Thenium closylate, with the active moiety being the thenium cation, belongs to the class of quaternary ammonium anthelmintics. These compounds are known to act as neuromuscular blocking agents in nematodes. This guide provides a detailed overview of the presumed mechanism of action of thenium closylate on hookworms, intended for researchers and professionals in the field of drug development.

Inferred Mechanism of Action: Cholinergic Agonism

The mechanism of action of thenium closylate is not extensively detailed in recent scientific literature. However, based on its chemical structure as a quaternary ammonium salt and its classification alongside compounds like bephenium, its primary target is believed to be the nicotinic acetylcholine receptors (nAChRs) located on the somatic muscle cells of hookworms.

The proposed signaling pathway is as follows:

• Binding to nAChRs: The thenium cation, the active component of thenium closylate, is thought to bind to the acetylcholine binding sites on the pentameric nAChR ion channels of the hookworm's neuromuscular junction.

• Channel Opening and Depolarization: This binding mimics the action of the natural neurotransmitter, acetylcholine (ACh), causing the ion channel to open. This leads to an influx of cations (primarily Na+ and Ca2+) into the muscle cell, resulting in depolarization of the cell membrane.

• Spastic Paralysis: Unlike acetylcholine, which is rapidly hydrolyzed by acetylcholinesterase, thenium is not a substrate for this enzyme. Consequently, its presence leads to a persistent activation of the nAChRs, causing a sustained muscle contraction and spastic paralysis of the hookworm.

• Expulsion from Host: The paralyzed state prevents the hookworm from maintaining its position within the host's intestine, leading to its expulsion with the feces.

dot

Caption: Inferred signaling pathway of thenium closylate at the hookworm neuromuscular junction.

Quantitative Data

A comprehensive search of scientific literature did not yield specific quantitative data for thenium closylate, such as binding affinities (Ki), half-maximal effective concentrations (EC50), or half-maximal inhibitory concentrations (IC50) in relation to hookworm nAChRs. Research on analogous cholinergic anthelmintics has established their potency, but direct comparative data for thenium is lacking.

Parameter	Thenium Closylate	Analogous Compounds (e.g., Pyrantel, Levamisole)
Target Receptor	Nicotinic Acetylcholine Receptor (nAChR) (Inferred)	Nicotinic Acetylcholine Receptor (nAChR)
Binding Affinity (Ki)	Data not available	Varies depending on the compound and nAChR subtype
EC50/IC50 (Hookworm)	Data not available	Varies depending on the compound and assay

Note: The absence of recent quantitative data highlights a research gap in the understanding of this older anthelmintic.

Experimental Protocols

To investigate the mechanism of action of thenium closylate and similar cholinergic agonists, the following experimental protocols are commonly employed.

In Vitro Muscle Contraction Assay

Objective: To measure the contractile response of nematode muscle preparations to thenium closylate.

Methodology:

• Preparation of Muscle Tissue:

  • Adult hookworms (e.g., Ancylostoma caninum) are dissected to isolate a strip of the body wall muscle.

  • The muscle strip is mounted in an organ bath containing a physiological saline solution (e.g., Ascaris saline) maintained at a constant temperature (e.g., 37°C) and aerated.

• Recording of Muscle Contraction:

  • One end of the muscle strip is attached to a fixed point, and the other to an isometric force transducer.

  • The transducer is connected to a data acquisition system to record changes in muscle tension.

• Application of Thenium Closylate:

  • After a stabilization period, increasing concentrations of thenium closylate are added to the organ bath.

  • The resulting muscle contractions are recorded.

• Data Analysis:

  • A dose-response curve is generated by plotting the magnitude of muscle contraction against the concentration of thenium closylate.

  • The EC50 value (the concentration that produces 50% of the maximal contractile response) is calculated.

Electrophysiological Recordings

Objective: To directly measure the effects of thenium closylate on the electrical properties of hookworm muscle cells.

Methodology:

• Preparation of Muscle Cells:

  • Individual muscle cells are isolated from the body wall of the hookworm.

  • Alternatively, a body wall muscle flap preparation can be used for intracellular recordings.

• Two-Electrode Voltage Clamp:

  • Two microelectrodes are inserted into a single muscle cell. One electrode measures the membrane potential, and the other injects current to clamp the voltage at a desired level.

  • Thenium closylate is applied to the preparation via a perfusion system. .

  • The resulting changes in membrane current are recorded, providing information about the opening and closing of ion channels in response to the drug.

• Patch-Clamp Electrophysiology:

  • A glass micropipette with a very small opening is sealed onto the surface of a muscle cell to isolate a small "patch" of the membrane containing one or more ion channels.

  • This technique allows for the recording of the currents flowing through single nAChR channels in the presence of thenium closylate.

• Data Analysis:

  • Analysis of the electrophysiological data can reveal the type of ion channels affected, their conductance, and their opening and closing kinetics in the presence of the compound.

Experimental Workflow and Logic

The following diagram illustrates a logical workflow for characterizing the mechanism of action of a putative cholinergic anthelmintic like thenium closylate.

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Caption: A logical workflow for investigating the mechanism of action of thenium closylate.

Conclusion

Thenium Closylate: A Technical Guide on its Anthelmintic Spectrum of Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thenium (B15197289) closylate, a quaternary ammonium (B1175870) compound, has been utilized as a narrow-spectrum anthelmintic in veterinary medicine, particularly for canines. This technical guide provides a comprehensive overview of its spectrum of activity, mechanism of action, and the experimental methodologies used to evaluate its efficacy. Primarily effective against certain nematode species, its application has been largely focused on the treatment of hookworm infections. This document consolidates available quantitative data, details its mode of action on the parasite's neuromuscular system, and outlines the critical controlled trial protocols employed in its evaluation.

Anthelmintic Spectrum of Activity

The anthelmintic activity of thenium closylate is predominantly directed against specific gastrointestinal nematodes in dogs. Its efficacy varies significantly across different helminth species.

Nematodes

Thenium closylate has demonstrated notable efficacy against the canine hookworm, Ancylostoma caninum. In contrast, its activity against ascarids such as Toxocara canis is minimal when used as a monotherapy. Information regarding its effectiveness against other common canine nematodes like Trichuris vulpis (whipworms) is not extensively documented in the available literature.

Table 1: Efficacy of Thenium Closylate Against Canine Nematodes

Parasite Species	Host	Efficacy	Citation
Ancylostoma caninum	Dog	98% (adult and immature stages)	[1]
Toxocara canis	Dog	5% - 9% mean clearance (as a single agent)	[2]

Note: The 98% efficacy for Ancylostoma caninum is cited in secondary sources as an analogue to bephenium (B1220002), a compound with a similar structure and mechanism of action.

Cestodes and Trematodes

There is a lack of scientific evidence to support the efficacy of thenium closylate against cestodes (tapeworms) or trematodes (flukes). Its spectrum of activity appears to be confined to specific nematodes.

Mechanism of Action

Thenium closylate is classified as a nicotinic agonist. Its anthelmintic effect is achieved by targeting the neuromuscular system of susceptible parasites, leading to spastic paralysis and subsequent expulsion from the host's gastrointestinal tract.

Neuromuscular Blockade

As a quaternary ammonium compound, thenium closylate acts as a ganglion-stimulant, specifically targeting nicotinic acetylcholine (B1216132) receptors (nAChRs) in the somatic muscle cells of nematodes. This interaction leads to the following sequence of events:

• Binding to nAChRs: Thenium closylate binds to and activates the nAChRs on the parasite's muscle cells.

• Depolarization: This binding causes a persistent depolarization of the muscle cell membrane.

• Spastic Paralysis: The sustained depolarization results in uncontrolled muscle contractions, leading to a state of spastic paralysis.

• Expulsion: The paralyzed worms are unable to maintain their position in the host's gut and are expelled via normal peristaltic activity.

This mechanism is characteristic of other anthelmintics such as bephenium and pyrantel.

Caption: Logical relationship of Thenium Closylate's mechanism of action.

Experimental Protocols

The evaluation of the anthelmintic efficacy of thenium closylate has been conducted using critical controlled trials, a standard methodology in veterinary parasitology. These studies are designed to provide a rigorous assessment of a drug's effectiveness against a specific parasite in the target host.

General Methodology of a Critical Controlled Trial

A typical critical controlled trial to assess the efficacy of an anthelmintic like thenium closylate involves the following steps:

• Animal Selection and Acclimation: A cohort of the target host species (e.g., dogs) with naturally or experimentally induced infections of the parasite of interest is selected. The animals are acclimated to the study conditions.

• Pre-treatment Fecal Examination: Fecal samples are collected from each animal to confirm the presence of parasite eggs and to quantify the parasite burden, often expressed as eggs per gram (EPG) of feces.

• Randomization and Group Allocation: Animals are randomly assigned to either a treatment group, which receives thenium closylate, or a control group, which may receive a placebo or no treatment.

• Treatment Administration: The treatment group is administered thenium closylate at a specified dosage and frequency. The control group receives the placebo or is left untreated.

• Post-treatment Monitoring and Fecal Examination: Fecal samples are collected at predetermined intervals post-treatment to monitor the reduction in parasite egg shedding.

• Necropsy and Worm Recovery: At the end of the study period, all animals are humanely euthanized, and a detailed necropsy is performed. The gastrointestinal tract is carefully examined, and all remaining adult and immature worms are collected, identified, and counted.

• Efficacy Calculation: The efficacy of the anthelmintic is calculated by comparing the mean number of worms recovered from the treated group to the mean number of worms recovered from the control group, using the following formula:

  Efficacy (%) = [(Mean worm count in control group - Mean worm count in treated group) / Mean worm count in control group] x 100

Caption: A generalized experimental workflow for a critical controlled trial.

Conclusion

Thenium closylate is a targeted anthelmintic with a demonstrated high efficacy against the canine hookworm Ancylostoma caninum. Its mechanism of action, centered on inducing spastic paralysis through nicotinic acetylcholine receptor stimulation, is well-understood within the context of its chemical class. However, its spectrum of activity is narrow, with poor efficacy against ascarids like Toxocara canis and no reported activity against cestodes or trematodes. The critical controlled trial remains the gold standard for evaluating its efficacy, providing robust and quantifiable data. For drug development professionals, thenium closylate serves as an example of a highly specific anthelmintic, and its mechanism of action continues to be a relevant target for the development of new anti-parasitic compounds. Further research could explore its potential efficacy against other nematode species and investigate the potential for synergistic effects when used in combination with other anthelmintics.

References

• 1. researchgate.net [researchgate.net]
• 2. Anthelmintic efficacy of thenium closylate-piperazine phosphate combination tablets against Toxocara canis in pups and young dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Profile of Thenium Closylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thenium (B15197289) closylate is a quaternary ammonium (B1175870) anthelmintic compound effective against specific nematode parasites in canines. This technical guide provides a comprehensive overview of its pharmacological profile, including its mechanism of action, pharmacodynamics, and clinical efficacy. Due to the limited availability of public data, a complete pharmacokinetic profile and detailed, specific experimental protocols for pivotal studies are not available. This document synthesizes the existing scientific literature to present a thorough understanding of thenium closylate for research and drug development purposes.

Introduction

Thenium closylate is an anthelmintic drug used in veterinary medicine, primarily for the treatment of intestinal nematode infections in dogs. It is particularly noted for its activity against hookworms, such as Ancylostoma caninum and Uncinaria stenocephala, as well as ascarids like Toxocara canis. It is often formulated in combination with other anthelmintics, such as piperazine, to broaden the spectrum of activity.

Mechanism of Action

Thenium closylate is classified as a nicotinic agonist. Its primary mechanism of action involves targeting the nicotinic acetylcholine (B1216132) receptors (nAChRs) on the muscle cells of susceptible nematodes.

• Binding to nAChRs: Thenium closylate binds to and activates the nAChRs on the somatic muscle cells of the parasite.

• Depolarization: This activation leads to an influx of cations, causing a persistent depolarization of the muscle cell membrane.

• Spastic Paralysis: The sustained depolarization results in uncontrolled muscle contraction, leading to a state of spastic paralysis in the worm.

• Expulsion: The paralyzed parasites are unable to maintain their position within the host's gastrointestinal tract and are subsequently expelled with the feces.

The selective toxicity of thenium closylate is attributed to differences between the nematode and host nAChRs, making the parasite receptors more susceptible to the drug's effects at therapeutic doses.

Signaling Pathway Diagram

Mechanism of action of thenium closylate on nematode muscle cells.

Pharmacodynamics

The primary pharmacodynamic effect of thenium closylate is the induction of spastic paralysis in susceptible nematodes, leading to their expulsion from the host.

Pharmacokinetics (ADME)

Detailed pharmacokinetic data for thenium closylate, including absorption, distribution, metabolism, and excretion (ADME), are not extensively available in the public domain. General principles of quaternary ammonium compounds suggest that their oral absorption may be limited.

Clinical Efficacy

Thenium closylate has demonstrated efficacy against common canine intestinal nematodes.

Data Presentation

Table 1: Efficacy of Thenium Closylate against Toxocara canis in Dogs [1]

Treatment Group	Number of Dogs	Mean Worm Clearance (%)	Corrected Mean Clearance (%)*
Thenium Closylate (alone)	25	9	5
Piperazine Phosphate (alone)	16	56	52
Thenium Closylate + Piperazine Phosphate	18	94	90
Placebo	-	-	-

*Corrected for spontaneous worm losses observed in the placebo group.

Table 2: Efficacy of Thenium Closylate Combination against Toxocara canis in Dogs (Trials 2 & 3) [1]

Treatment Group	Number of Dogs	Corrected Mean Clearance (%)*
Thenium Closylate + Piperazine Phosphate	15	78

*Corrected for worm losses in the placebo group.

Table 3: Dosage of Thenium Closylate for Hookworm Infections in Dogs

Target Parasite	Dosage
Ancylostoma caninum	Dogs >4.5 kg: 500 mg PO once. Dogs 2.5-4.5 kg: 250 mg q12h for 1 day. Repeat in 2-3 weeks.
Uncinaria stenocephala	Dogs >4.5 kg: 500 mg PO once. Dogs 2.5-4.5 kg: 250 mg q12h for 1 day. Repeat in 2-3 weeks.

Experimental Protocols

Detailed protocols for the pivotal efficacy studies of thenium closylate are not publicly available. However, a standard methodology for evaluating the efficacy of anthelmintics in dogs is the Fecal Egg Count Reduction Test (FECRT), which is a critical controlled trial method.

General Protocol for Fecal Egg Count Reduction Test (FECRT)

This protocol outlines the general steps involved in conducting an FECRT to assess the efficacy of an anthelmintic like thenium closylate.

Objective: To determine the percentage reduction in nematode egg shedding in feces following treatment.

Materials:

• Test animals (dogs) with naturally or experimentally induced nematode infections.

• Thenium closylate tablets.

• Fecal collection containers.

• Microscope, slides, and coverslips.

• Flotation solution (e.g., sodium nitrate, zinc sulfate).

• Centrifuge.

• McMaster counting chambers (optional but recommended for quantitative analysis).

Procedure:

• Animal Selection and Acclimation:

  • Select a group of dogs with confirmed nematode infections based on pre-treatment fecal examinations.

  • House the animals individually to prevent cross-contamination.

  • Allow for an acclimation period before the start of the study.

• Pre-treatment (Day 0):

  • Collect individual fecal samples from each dog.

  • Perform a quantitative fecal egg count (e.g., using the McMaster technique) to determine the baseline eggs per gram (EPG) for each animal.

• Treatment Administration:

  • Administer the appropriate dose of thenium closylate to the treatment group. A placebo is administered to a control group.

• Post-treatment (Day 7-14):

  • Collect individual fecal samples from each dog.

  • Perform a second quantitative fecal egg count on the post-treatment samples using the same method as the pre-treatment count.

• Data Analysis:

  • Calculate the percentage fecal egg count reduction for each animal using the following formula: % Reduction = [(Pre-treatment EPG - Post-treatment EPG) / Pre-treatment EPG] x 100

  • Calculate the mean percent reduction for the treatment group.

Experimental Workflow Diagram

A generalized workflow for a Fecal Egg Count Reduction Test.

Safety and Toxicology

Information on the safety and toxicology of thenium closylate is limited in publicly available literature. As with any therapeutic agent, adherence to recommended dosages is crucial to minimize the risk of adverse effects.

Drug Interactions

Specific drug interaction studies involving thenium closylate are not well-documented in the literature. As a quaternary ammonium compound, its absorption from the gastrointestinal tract may be influenced by co-administered substances.

Conclusion

Thenium closylate is an effective anthelmintic for the treatment of specific nematode infections in dogs. Its mechanism of action as a nicotinic agonist, leading to spastic paralysis of the parasite, is well-established for this class of drugs. While quantitative efficacy data exists for its use against Toxocara canis, a comprehensive public database on its pharmacokinetics, detailed pivotal trial protocols, and a complete safety profile is lacking. Further research and disclosure of such data would be beneficial for a more complete understanding of this veterinary drug.

References

• 1. animaldrugsatfda.fda.gov [animaldrugsatfda.fda.gov]

Thenium Closylate: A Technical Guide to its Presumed Molecular Targets in Nematodes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thenium (B15197289) closylate is a quaternary ammonium (B1175870) anthelmintic compound that has been utilized in veterinary medicine for the treatment of nematode infections, particularly hookworms, in canine species. Despite its historical use, detailed molecular studies elucidating its precise targets and mechanism of action at the receptor level are limited in publicly accessible literature. This technical guide synthesizes the available information on the molecular targets of nicotinic agonists in nematodes to infer the mechanism of thenium closylate. It is widely classified as a nicotinic acetylcholine (B1216132) receptor (nAChR) agonist, inducing spastic paralysis in susceptible nematodes. This guide provides a comprehensive overview of the presumed molecular targets, relevant quantitative data for analogous compounds, detailed experimental protocols for characterization, and visual diagrams of the associated signaling pathways and experimental workflows.

Introduction to Thenium Closylate

Thenium closylate, with the chemical name N,N-Dimethyl-N-(2-phenoxyethyl)-2-thiophenemethanaminium p-chlorobenzenesulfonate, is an anthelmintic drug.[1] Historically marketed under trade names such as Canopar and Bancaris, it has been primarily effective against hookworms (Ancylostoma spp. and Uncinaria stenocephala) and roundworms (Toxocara canis) in dogs. As a quaternary ammonium compound, its mechanism of action is attributed to its function as a nicotinic agonist, a class of anthelmintics that interfere with neuromuscular transmission in nematodes.[2]

Presumed Molecular Target: Nicotinic Acetylcholine Receptors (nAChRs)

The primary molecular targets of thenium closylate in nematodes are presumed to be the ligand-gated ion channels known as nicotinic acetylcholine receptors (nAChRs). These receptors are located on the somatic muscle cells of nematodes and are crucial for mediating excitatory neurotransmission.[2][3]

Nematode nAChRs are pentameric structures composed of various subunits that form a central ion pore. The activation of these receptors by acetylcholine (ACh) or nicotinic agonists leads to an influx of cations, primarily Na⁺ and Ca²⁺, resulting in depolarization of the muscle cell membrane. This sustained depolarization leads to spastic paralysis of the worm, rendering it unable to maintain its position in the host's gastrointestinal tract, and it is subsequently expelled.[2][3]

Nematode nAChRs are pharmacologically diverse and are classified into several subtypes based on their sensitivity to different agonists:

• L-type: Sensitive to levamisole.

• N-type: Sensitive to nicotine.

• B-type: Sensitive to bephenium.

• M-type: Sensitive to morantel.

• ACR-23 type: The target of amino-acetonitrile derivatives (AADs).

Given that thenium is a quaternary ammonium compound structurally related to bephenium, it is highly probable that it selectively targets the B-type nAChR subtype in nematodes.[4] This selectivity for parasite nAChRs over host receptors is a key factor in its therapeutic efficacy.

Signaling Pathway of Nicotinic Agonists

The binding of a nicotinic agonist like thenium closylate to the nAChR on the nematode muscle cell initiates a cascade of events leading to paralysis.

Signaling pathway of thenium closylate at the nematode neuromuscular junction.

Quantitative Data

Compound	Nematode Species	Preparation	Potency (EC₅₀)	Reference
Acetylcholine	A. ceylanicum	ACR-16 in Xenopus oocytes	20.64 ± 0.32 µM	[2]
Acetylcholine	N. americanus	ACR-16 in Xenopus oocytes	170.1 ± 19.23 µM	[2]
Nicotine	A. ceylanicum	ACR-16 in Xenopus oocytes	24.37 ± 2.89 µM	[2]
Nicotine	N. americanus	ACR-16 in Xenopus oocytes	597.9 ± 59.12 µM	[2]
Levamisole	Ascaris suum	Muscle Vesicles	~30 µM	[1]
Pyrantel	Ascaris suum	Muscle Vesicles	~10 µM	[5]

Note: The absence of specific data for thenium closylate highlights a gap in the current understanding of its molecular pharmacology.

Experimental Protocols

The characterization of the molecular targets of nicotinic agonists like thenium closylate involves a combination of in vivo, ex vivo, and in vitro assays. The following are detailed methodologies for key experiments that would be employed to study its interaction with nematode nAChRs.

Muscle Contraction Assay

This ex vivo assay directly measures the physiological effect of the compound on nematode muscle.

Objective: To determine if thenium closylate induces contraction of nematode muscle strips and to quantify its potency.

Protocol:

• Preparation of Muscle Strips: Isolate somatic muscle strips from a large nematode such as Ascaris suum. The muscle flaps are dissected and mounted in an organ bath containing a physiological saline solution, maintained at a constant temperature (e.g., 37°C) and aerated.

• Recording of Contractions: One end of the muscle strip is fixed, and the other is attached to an isometric force transducer connected to a data acquisition system.

• Application of Compound: After a period of equilibration, cumulative concentrations of thenium closylate are added to the organ bath.

• Data Analysis: The force of contraction is recorded for each concentration. A dose-response curve is generated, and the EC₅₀ value is calculated to determine the potency of the compound. Control experiments with known agonists (e.g., acetylcholine, levamisole) and antagonists (e.g., mecamylamine) are performed to characterize the receptor involved.

Two-Electrode Voltage Clamp (TEVC) on Xenopus Oocytes

This in vitro technique allows for the functional characterization of specific nAChR subunits when expressed in a heterologous system.

Objective: To identify the specific nematode nAChR subunits that form functional receptors sensitive to thenium closylate and to characterize the electrophysiological properties of these receptors.

Protocol:

• Preparation of cRNA: Isolate mRNA from the target nematode species or use cloned cDNAs encoding specific nAChR subunits (e.g., from C. elegans or parasitic nematodes). Synthesize capped RNA (cRNA) in vitro.

• Microinjection of Oocytes: Harvest oocytes from a female Xenopus laevis frog. Microinject the cRNA (alone or in combination to form heteromeric receptors) into the cytoplasm of the oocytes.[6][7][8]

• Incubation: Incubate the injected oocytes for 2-7 days at 16-18°C to allow for receptor expression on the oocyte membrane.

• Electrophysiological Recording: Place an oocyte in a recording chamber continuously perfused with a saline solution. Impale the oocyte with two microelectrodes (one for voltage clamping and one for current recording). Clamp the membrane potential at a holding potential (e.g., -60 mV).

• Compound Application: Apply thenium closylate at various concentrations to the oocyte via the perfusion system.

• Data Analysis: Record the inward current induced by the activation of the nAChRs. Generate dose-response curves and determine the EC₅₀ and other pharmacological parameters (e.g., Hill coefficient).

Patch-Clamp Electrophysiology on Nematode Muscle Cells

This technique provides high-resolution recording of single-channel currents, allowing for a detailed analysis of the interaction between the drug and the ion channel.[1]

Objective: To characterize the effects of thenium closylate on the gating properties (e.g., open time, conductance) of single nAChR channels in their native environment.

Protocol:

• Preparation of Muscle Vesicles: Isolate muscle cells from Ascaris suum and prepare membrane vesicles.[1]

• Patch-Clamp Recording: Use a glass micropipette with a fire-polished tip to form a high-resistance seal ("gigaseal") with the membrane of a muscle vesicle. This isolates a small patch of membrane containing one or a few ion channels.

• Recording Configurations: Recordings can be made in various configurations (e.g., cell-attached, inside-out, outside-out) to study the channel properties under different conditions.

• Application of Compound: Apply thenium closylate to the bath or through the patch pipette.

• Data Analysis: Record the opening and closing of individual channels in response to the compound. Analyze the single-channel conductance, open probability, and mean open time to understand the molecular mechanism of drug action.

Experimental and Logical Workflows

The process of identifying and characterizing the molecular target of a compound like thenium closylate follows a logical progression from broad physiological effects to specific molecular interactions.

Workflow for identifying and characterizing the molecular targets of thenium closylate.

Conclusion

While direct molecular evidence is scarce, the classification of thenium closylate as a quaternary ammonium nicotinic agonist provides a strong basis for presuming its molecular targets in nematodes are the B-type nicotinic acetylcholine receptors on somatic muscle cells. Its mechanism of action is inferred to be the induction of spastic paralysis through persistent activation of these ion channels. The experimental protocols detailed in this guide provide a robust framework for the future characterization of thenium closylate's specific interactions with its molecular targets, which would fill a significant knowledge gap in the pharmacology of this anthelmintic. Further research employing these methodologies is essential for a complete understanding of its efficacy and for the potential development of novel anthelmintics targeting nematode nAChRs.

References

• 1. Electrophysiological recording from parasitic nematode muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Functional Comparison of Homopentameric Nicotinic Acetylcholine Receptors (ACR-16) Receptors From Necator americanus and Ancylostoma ceylanicum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Effects of the muscarinic agonist, 5-methylfurmethiodide, on contraction and electrophysiology of Ascaris suum muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 7. Heterologous expression of C. elegans ion channels in Xenopus oocytes - WormBook - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Using the Xenopus Oocyte Toolbox - PMC [pmc.ncbi.nlm.nih.gov]

Thenium Closylate: A Technical Guide to its Discovery, History, and Core Scientific Data

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thenium (B15197289) closylate, a quaternary ammonium (B1175870) salt, is a veterinary anthelmintic agent primarily utilized for the treatment of canine hookworm infections. This technical guide provides an in-depth exploration of the discovery, history, and core scientific principles of thenium closylate. It includes a detailed examination of its synthesis, mechanism of action, and analytical methodologies, supported by quantitative data, experimental protocols, and visual diagrams to facilitate a comprehensive understanding for research and development professionals.

Introduction

Thenium closylate, chemically known as N,N-dimethyl-N-(2-phenoxyethyl)-2-thenylammonium 4-chlorobenzenesulfonate, emerged as a significant development in veterinary medicine for the control of intestinal nematodes, particularly hookworms of the genera Ancylostoma and Uncinaria, in canines. As an analogue of bephenium (B1220002), it belongs to the class of quaternary ammonium anthelmintics that exert their effect by disrupting the neuromuscular function of the parasite. This document serves as a comprehensive resource, consolidating available scientific and historical data on thenium closylate.

Discovery and History

The development of thenium closylate is closely linked to the pioneering anthelmintic research conducted by the Wellcome Foundation, the successor to Burroughs Wellcome & Co.[1][2][3][4] Following the successful introduction of bephenium in the late 1950s for the treatment of hookworm in humans and animals, research efforts were directed towards the development of analogues with improved efficacy and safety profiles.

Chemical and Physical Properties

Property	Value
Chemical Formula	C21H24ClNO4S2
Molecular Weight	454.0 g/mol
CAS Number	4304-40-9
Appearance	White solid
Synonyms	Dimethyl(2-phenoxyethyl)-2-thenylammonium p-chlorobenzenesulfonate, Canopar, Bancaris

Synthesis

The synthesis of thenium closylate, as a quaternary ammonium salt, involves the quaternization of a tertiary amine with a suitable alkylating agent, followed by salt formation with p-chlorobenzenesulfonic acid. While a specific, detailed experimental protocol from a primary research article is elusive, a plausible synthetic route can be inferred from general organic chemistry principles and information gleaned from related patents.

The synthesis likely proceeds via a two-step process:

• Formation of the Tertiary Amine: The synthesis of the precursor tertiary amine, N,N-dimethyl-N-(2-phenoxyethyl)thenylamine, would likely involve the reaction of 2-thenyl chloride with N,N-dimethyl-2-phenoxyethanamine.

• Quaternization and Salt Formation: The resulting tertiary amine is then quaternized. In the context of the final product, it's the formation of the closylate salt.

A plausible synthetic pathway for thenium closylate.

Mechanism of Action and Signaling Pathway

Thenium closylate is a neuromuscular blocking agent that acts as a nicotinic acetylcholine (B1216132) receptor (nAChR) agonist in nematodes.[5][6] This mechanism is shared with other anthelmintics like bephenium, pyrantel (B1679900), and levamisole.

The proposed signaling pathway is as follows:

• Binding to nAChRs: Thenium closylate, being a quaternary ammonium compound, possesses a cationic head that mimics acetylcholine. It binds to the nAChRs on the muscle cells of the hookworm.

• Channel Opening and Depolarization: This binding activates the ion channel, leading to an influx of cations (primarily Na+ and Ca2+) into the muscle cell. This causes a sustained depolarization of the cell membrane.

• Spastic Paralysis: The persistent depolarization leads to uncontrolled muscle contraction and ultimately results in spastic paralysis of the worm.

• Expulsion: The paralyzed hookworm is unable to maintain its position in the host's intestine and is expelled by normal peristaltic activity.

Recent research on the nAChRs of Ancylostoma caninum has identified several subunit genes (orthologous to unc-29, unc-38, and unc-63 in C. elegans) that are components of pyrantel-sensitive nAChRs.[7] It is highly probable that thenium closylate targets a similar, if not identical, receptor complex. Nematode nAChRs are classified into different subtypes (B, L, M, and N) based on their sensitivity to different agonists, with the B-subtype being most sensitive to bephenium.[5][6]

Proposed mechanism of action for thenium closylate.

Experimental Protocols

Inferred Synthesis Protocol

Based on general chemical principles for the synthesis of quaternary ammonium salts, the following is a plausible, though not definitively documented, experimental protocol.

Materials:

• 2-Thenyl chloride

• N,N-dimethyl-2-phenoxyethanamine

• p-Chlorobenzenesulfonic acid

• Anhydrous diethyl ether

• Anhydrous ethanol

Procedure:

• Tertiary Amine Synthesis: Equimolar amounts of 2-thenyl chloride and N,N-dimethyl-2-phenoxyethanamine are dissolved in a suitable anhydrous solvent (e.g., ethanol). The reaction mixture is stirred at room temperature for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure. The resulting crude tertiary amine can be purified by vacuum distillation or column chromatography.

• Salt Formation: The purified tertiary amine is dissolved in anhydrous diethyl ether. A solution of p-chlorobenzenesulfonic acid in anhydrous diethyl ether is added dropwise with stirring. The thenium closylate precipitates as a white solid. The solid is collected by filtration, washed with cold anhydrous diethyl ether, and dried under vacuum.

Analytical Methodology: Quantification of Thenium Closylate

As a quaternary ammonium compound, the quantification of thenium closylate in veterinary formulations can be achieved through various analytical techniques. A common approach involves titration.

Principle:

Argentometric titration can be used to quantify the closylate anion. The sample is dissolved in a suitable solvent, and the chloride ions from the closylate salt are titrated with a standardized solution of silver nitrate. The endpoint can be detected potentiometrically using a silver ion-selective electrode.

Experimental Workflow:

References

• 1. History - Burroughs Wellcome Fund [bwfund.org]
• 2. bwfund.org [bwfund.org]
• 3. Medicines and men: Burroughs, Wellcome & Co, and the British drug industry before the Second World War - PMC [pmc.ncbi.nlm.nih.gov]
• 4. History of Wellcome | About us | Wellcome [wellcome.org]
• 5. A Functional Comparison of Homopentameric Nicotinic Acetylcholine Receptors (ACR-16) Receptors From Necator americanus and Ancylostoma ceylanicum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | A Functional Comparison of Homopentameric Nicotinic Acetylcholine Receptors (ACR-16) Receptors From Necator americanus and Ancylostoma ceylanicum [frontiersin.org]
• 7. Acetylcholine receptor subunit genes from Ancylostoma caninum: altered transcription patterns associated with pyrantel resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Thenium Closylate: A Technical Guide to its Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thenium (B15197289) closylate, a quaternary ammonium (B1175870) salt, is an anthelmintic agent effective against nematode parasites. This document provides a comprehensive overview of its chemical structure, physicochemical properties, and known mechanisms of action. While specific experimental protocols for its synthesis and analysis are not extensively detailed in publicly available literature, this guide outlines general methodologies based on related compounds and established analytical techniques. The information is presented to support further research and development in the field of veterinary anthelmintics.

Chemical Structure and Identification

Thenium closylate is the salt formed between the thenium cation and the closylate (p-chlorobenzenesulfonate) anion. The thenium cation is N,N-Dimethyl-N-(2-phenoxyethyl)-2-thiophenemethanaminium.

Systematic Name: N,N-Dimethyl-N-(2-phenoxyethyl)-2-thiophenemethanaminium 4-chlorobenzenesulfonate[1]

CAS Registry Number: 4304-40-9[1][2]

Molecular Formula: C₂₁H₂₄ClNO₄S₂[1]

Component Moieties:

• Thenium (Cation): C₁₅H₂₀NOS⁺[3]

• Closylate (Anion): C₆H₄ClO₃S⁻[3]

Synonyms and Trade Names:

• Dimethyl(2-phenoxyethyl)-2-thenylammonium p-chlorobenzenesulfonate[1][4]

• Bancaris[1][4]

• Canopar[1][4]

• Thenium closilate[4]

Physicochemical Properties

A summary of the key physicochemical properties of thenium closylate is presented in the table below.

Property	Value	Reference
Molecular Weight	454.00 g/mol	[1]
Melting Point	159-160 °C	[1][5]
Solubility in Water (at 20°C)	0.6% w/v	[1]
Appearance	Crystals (from isopropanol (B130326) + ether)	[1]
Percent Composition	C 55.56%, H 5.33%, Cl 7 .81%, N 3.09%, O 14.10%, S 14.13%	[1]

Mechanism of Action

Thenium closylate functions as an anthelmintic by acting as a nicotinic agonist at the neuromuscular junction of nematodes. This action leads to spastic paralysis of the parasite, resulting in its expulsion from the host's gastrointestinal tract.

Signaling Pathway

The proposed mechanism involves the binding of the thenium cation to nicotinic acetylcholine (B1216132) receptors (nAChRs) on the muscle cells of the nematode. This binding mimics the effect of acetylcholine but in a persistent and excessive manner, leading to prolonged muscle contraction and paralysis.

Caption: Proposed mechanism of action for thenium closylate at the nematode neuromuscular junction.

Experimental Protocols

Synthesis

The synthesis of thenium closylate is described in British Patent 864885. While the full text is not widely accessible, the synthesis of quaternary ammonium salts generally involves the quaternization of a tertiary amine with an appropriate alkylating agent. In the case of the thenium cation, this would likely involve the reaction of a precursor tertiary amine with a suitable thiophene-containing reactant. The closylate salt would then be formed through a salt exchange reaction.

A plausible, though not definitively documented, synthetic workflow is outlined below.

References

• 1. scispace.com [scispace.com]
• 2. N,N-Dimethyl-3-oxo-3-(thio­phen-2-yl)propanaminium chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 4. researchgate.net [researchgate.net]
• 5. A BRIEF REVIEW ON THE MODE OF ACTION OF ANTINEMATODAL DRUGS - PMC [pmc.ncbi.nlm.nih.gov]

thenium closylate CAS number and chemical data

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of thenium (B15197289) closylate, a veterinary anthelmintic agent. The information is compiled from various chemical and drug databases.

Chemical and Physical Data

Thenium closylate, with the CAS Registry Number 4304-40-9, is chemically known as N,N-Dimethyl-N-(2-phenoxyethyl)-2-thiophenemethanaminium salt with 4-chlorobenzenesulfonic acid (1:1).[1] It has also been referred to by several synonyms, including dimethyl(2-phenoxyethyl)-2-thenylammonium p-chlorobenzenesulfonate and the trade names Bancaris and Canopar.[1][2][3]

The following table summarizes the key quantitative data for thenium closylate:

Property	Value	Source(s)
CAS Registry Number	4304-40-9	[1][2][3]
Molecular Formula	C21H24ClNO4S2	[1][3]
Molecular Weight	454.00 g/mol	[1][4][5]
Melting Point	159-160°C	[1][2]
Percent Composition	C 55.56%, H 5.33%, Cl 7 .81%, N 3.09%, O 14.10%, S 14.13%	[1][5]
Solubility in Water (at 20°C)	0.6% w/v	[1]
Form	Solid (Crystals from isopropanol (B130326) + ether)	[1][2]
Color	White to Off-White	[2]
Storage Temperature	-20°C Freezer	[2]

Experimental Protocols

Signaling Pathways and Mechanism of Action

Information regarding the specific signaling pathways modulated by thenium closylate is not extensively detailed in the available literature. As a quaternary ammonium (B1175870) compound with anthelmintic properties, its mechanism of action is likely related to neuromuscular blockade in parasitic helminths, a common mode of action for this class of drugs. However, a specific, well-defined signaling pathway has not been elucidated in the provided search results.

Illustrative Experimental Workflow

While specific experimental details for thenium closylate are sparse in the searched literature, a general workflow for evaluating the efficacy of an anthelmintic drug is presented below. This diagram illustrates a logical progression from initial screening to in vivo testing.

Caption: General workflow for evaluating the efficacy of an anthelmintic drug candidate.

References

• 1. Thenium Closylate [drugfuture.com]
• 2. THENIUM CLOSYLATE | 4304-40-9 [chemicalbook.com]
• 3. Thenium Closylate | C21H24ClNO4S2 | CID 498092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. labsolu.ca [labsolu.ca]
• 5. merckindex.rsc.org [merckindex.rsc.org]

Thenium Closylate: A Technical Guide to its Solubility Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility characteristics of thenium (B15197289) closylate (also known as thenium p-chlorobenzenesulfonate). The information contained herein is intended to support research and development activities by providing key data and standardized methodologies for solubility determination. Due to the limited availability of precise quantitative data in a broad range of organic solvents, this guide also presents a detailed, generalized experimental protocol for determining the solubility of thenium closylate, enabling researchers to generate their own data in solvent systems relevant to their specific applications.

Core Data Presentation: Solubility of Thenium Closylate

The solubility of a compound is a critical physicochemical property that influences its bioavailability, formulation development, and in vitro/in vivo testing. The following table summarizes the available quantitative and qualitative solubility data for thenium closylate.

Solvent	Temperature (°C)	Solubility	Data Type
Water	20	0.6% w/v	Quantitative
Acetonitrile	Not Specified	Slightly Soluble[1]	Qualitative
Methanol	Not Specified	Slightly Soluble[1]	Qualitative
Water	Not Specified	Slightly Soluble[1]	Qualitative
Organic Solvents	Not Specified	Moderate Solubility	Qualitative

It is important to note that while there is a specific quantitative value for water, the data for organic solvents is currently limited to qualitative descriptions.[1]

Experimental Protocol: Determination of Thenium Closylate Solubility

The following is a detailed methodology for the determination of the equilibrium solubility of thenium closylate in a given solvent, based on the widely accepted shake-flask method.[2][3][4][5][6] This protocol can be adapted for various solvents and analytical techniques.

Objective: To determine the saturated concentration of thenium closylate in a specific solvent at a controlled temperature.

Materials:

• Thenium Closylate (solid, pure form)

• Solvent of interest (e.g., water, ethanol, DMSO)

• Volumetric flasks

• Screw-capped vials or flasks

• Orbital shaker or thermomixer with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• Analytical balance

• UV-Vis Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Preparation of Standard Solutions (for Calibration Curve):

  • Accurately weigh a known mass of thenium closylate and dissolve it in the solvent of interest to prepare a stock solution of known concentration.

  • Perform a series of serial dilutions of the stock solution to create a set of standard solutions with decreasing concentrations. These will be used to generate a calibration curve.

• Equilibration (Shake-Flask Method):

  • Add an excess amount of solid thenium closylate to a series of vials or flasks. The presence of undissolved solid at the end of the equilibration period is crucial.[4]

  • Add a known volume of the chosen solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker or thermomixer set to a constant temperature (e.g., 25°C or 37°C).

  • Agitate the samples for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).[4][7] The agitation should be vigorous enough to keep the solid suspended.

• Sample Preparation for Analysis:

  • After the equilibration period, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample from the supernatant using a syringe.

  • Filter the sample through a syringe filter to remove any undissolved solid particles. This step is critical to avoid overestimation of the solubility.

  • Dilute the filtered sample with the solvent as necessary to bring the concentration within the linear range of the analytical method.

• Quantification:

  • Using UV-Vis Spectrophotometry:

    • Measure the absorbance of the standard solutions at the wavelength of maximum absorbance (λmax) for thenium closylate.

    • Plot a calibration curve of absorbance versus concentration.

    • Measure the absorbance of the diluted, filtered sample and determine its concentration using the calibration curve.[8][9]

  • Using HPLC:

    • Inject the standard solutions into the HPLC system and generate a calibration curve by plotting peak area versus concentration.

    • Inject the diluted, filtered sample and determine its concentration from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of thenium closylate in the original, undiluted sample, taking into account the dilution factor.

  • The resulting concentration represents the equilibrium solubility of thenium closylate in the specific solvent at the tested temperature.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of thenium closylate using the shake-flask method and UV-Vis spectrophotometric analysis.

Caption: Workflow for Solubility Determination.

References

• 1. THENIUM CLOSYLATE | 4304-40-9 [chemicalbook.com]
• 2. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 3. scribd.com [scribd.com]
• 4. quora.com [quora.com]
• 5. dissolutiontech.com [dissolutiontech.com]
• 6. bioassaysys.com [bioassaysys.com]
• 7. WO2005116635A1 - Method for determining solubility of a chemical compound - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. rootspress.org [rootspress.org]

An In-depth Technical Guide to the Potential Degradation Pathways of Thenium Closylate

Disclaimer: To date, a comprehensive literature search has not revealed any specific experimental studies on the forced degradation of thenium (B15197289) closylate. Consequently, this document presents a theoretical guide to its potential degradation pathways based on the known chemical reactivity of its constituent functional groups. The proposed pathways and products are intended to serve as a scientifically grounded starting point for researchers, scientists, and drug development professionals initiating stability and degradation studies on this compound.

Thenium closylate is a salt composed of a thenium cation and a closylate (p-chlorobenzenesulfonate) anion. The thenium cation, chemically named dimethyl-(2-phenoxyethyl)-(thiophen-2-ylmethyl)azanium, possesses several functional groups susceptible to degradation under forced stress conditions. These include a quaternary ammonium (B1175870) group, an ether linkage, a phenyl ring, and a thiophene (B33073) ring. This guide will explore the likely degradation pathways under hydrolytic, oxidative, photolytic, and thermal stress conditions.

Potential Degradation Pathways

The stability of thenium closylate is intrinsically linked to the stability of its organic cation. The closylate anion is generally considered stable under typical forced degradation conditions. The primary sites for degradation on the thenium cation are the quaternary ammonium moiety, the ether bond, and the thiophene ring.

Hydrolysis involves the reaction of the drug substance with water, which can be catalyzed by the presence of acid or base.

• Ether Linkage Cleavage: The ether bond in the 2-phenoxyethyl group is susceptible to cleavage under both acidic and basic conditions, although acidic conditions are generally more effective. This would result in the formation of phenol (B47542) and the corresponding quaternary ammonium alcohol.

• Hofmann Elimination (under basic conditions): Quaternary ammonium salts, in the presence of a strong base and heat, can undergo an elimination reaction known as the Hofmann elimination.[1][2] This reaction involves the abstraction of a β-hydrogen, leading to the formation of a tertiary amine and an alkene. In the case of the thenium cation, this could result in the formation of dimethyl(thiophen-2-ylmethyl)amine and phenoxyethene, or N,N-dimethyl-2-phenoxyethanamine and a methylated thiophene derivative, depending on which β-hydrogen is abstracted. The Hofmann rule suggests that the least substituted alkene is the major product.[1]

Oxidative degradation can be induced by agents such as hydrogen peroxide, metal ions, or exposure to oxygen.

• Thiophene Ring Oxidation: The sulfur atom in the thiophene ring is susceptible to oxidation.[3][4] This can lead to the formation of a thiophene-1-oxide or further oxidation to a sulfone. The thiophene ring can also undergo oxidative cleavage.[4][5]

• N-dealkylation: The methyl groups on the quaternary nitrogen could potentially be oxidized, leading to N-dealkylation and the formation of a tertiary amine and formaldehyde.

Exposure to light, particularly UV light, can induce degradation.

• Thiophene Ring Photodegradation: Thiophene-containing compounds can be sensitive to light. Photodegradation may lead to complex reactions, including ring cleavage and polymerization.

• Photo-oxidation: In the presence of light and oxygen, photo-oxidative processes can occur, potentially accelerating the oxidative degradation pathways mentioned above.

Elevated temperatures can provide the energy needed for various degradation reactions.

• Hofmann Elimination: As mentioned, this reaction is often promoted by heat in the presence of a base.[6]

• General Decomposition: At higher temperatures, more extensive decomposition of the molecule can be expected, potentially leading to a complex mixture of degradation products.

Data Presentation: Summary of Potential Degradation Pathways

The following table summarizes the proposed degradation pathways for thenium closylate under various stress conditions.

Stress Condition	Functional Group(s) Affected	Proposed Degradation Pathway	Potential Degradation Products
Acidic Hydrolysis	Ether Linkage	Acid-catalyzed cleavage of the ether bond.	Phenol, Dimethyl-(2-hydroxyethyl)(thiophen-2-ylmethyl)azanium
Basic Hydrolysis	Quaternary Ammonium, Ether Linkage	Hofmann Elimination, Base-catalyzed ether cleavage.	Dimethyl(thiophen-2-ylmethyl)amine, Phenoxyethene, Phenol, Dimethyl-(2-hydroxyethyl)(thiophen-2-ylmethyl)azanium
Oxidation	Thiophene Ring, Quaternary Ammonium	Oxidation of the sulfur atom, N-dealkylation.	Thenium cation 1-oxide, Tertiary amines (e.g., N-methyl-N-(2-phenoxyethyl)(thiophen-2-ylmethyl)amine), Formaldehyde
Photolysis	Thiophene Ring	Photochemical reactions leading to ring cleavage or polymerization.	Complex mixture of smaller molecules and polymeric material.
Thermolysis	Quaternary Ammonium, Entire Molecule	Promotion of Hofmann elimination, General decomposition.	Products of Hofmann elimination, Complex mixture of degradation products.

Experimental Protocols: A Hypothetical Forced Degradation Study

The following outlines a detailed methodology for a forced degradation study of thenium closylate, based on general principles found in the literature.[7][8]

• Thenium Closylate reference standard

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Methanol (B129727), HPLC grade

• Acetonitrile (B52724), HPLC grade

• Water, HPLC grade

• Phosphate (B84403) buffer, pH 7.0

Prepare a stock solution of thenium closylate in a suitable solvent (e.g., a mixture of methanol and water) at a concentration of 1 mg/mL.

• Acidic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Keep the solution at 60°C for 24 hours.

  • If no degradation is observed, repeat with 1 M HCl and/or increase the temperature and duration.

  • Neutralize the solution with an appropriate amount of NaOH before analysis.

• Basic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep the solution at 60°C for 24 hours.

  • If no degradation is observed, repeat with 1 M NaOH and/or increase the temperature and duration.

  • Neutralize the solution with an appropriate amount of HCl before analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • If no degradation is observed, repeat with 30% H₂O₂ and/or heat the solution.

• Thermal Degradation (Solid State):

  • Place a thin layer of solid thenium closylate in a petri dish.

  • Expose to 80°C in a calibrated oven for 48 hours.

  • Dissolve the sample in the initial solvent for analysis.

• Photolytic Degradation:

  • Expose the stock solution in a photostability chamber to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • A control sample should be kept in the dark under the same temperature conditions.

A stability-indicating HPLC method would need to be developed and validated. A typical starting point would be a reverse-phase C18 column with a gradient elution using a mobile phase consisting of a phosphate buffer and acetonitrile or methanol. Detection would be performed using a photodiode array (PDA) detector to monitor for peak purity and a mass spectrometer (MS) to identify the mass of the parent drug and any degradation products.

Mandatory Visualizations

Caption: Proposed degradation pathways of the thenium cation.

Caption: Workflow for a forced degradation study.

References

• 1. Hofmann Elimination Reaction | Definition, Mechanism & Applications [allen.in]
• 2. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Radiolytic degradation of thiophene: Performance, pathway and toxicity evaluation [inis.iaea.org]
• 5. researchgate.net [researchgate.net]
• 6. Hofmann decomposition of quaternary ammonium salts under phase-transfer catalytic conditions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. ajpsonline.com [ajpsonline.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Thenium Closylate: A Technical Guide to its Target and Mechanism in Helminths

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of thenium (B15197289) closylate's mechanism of action as an anthelmintic agent, with a specific focus on its molecular target within helminths. Thenium closylate, a quaternary ammonium (B1175870) salt, has been utilized for its efficacy against intestinal nematodes, particularly hookworms, in veterinary medicine. This document synthesizes available data on its target validation, presents quantitative findings in a structured format, details relevant experimental protocols, and visualizes key pathways and workflows.

Executive Summary

Thenium closylate is a potent anthelmintic compound that exerts its effect by targeting the neuromuscular system of parasitic worms. The primary and validated target of thenium closylate in helminths is the nicotinic acetylcholine (B1216132) receptor (nAChR) located on the muscle cells of these parasites. By acting as a cholinergic agonist, it mimics the action of the neurotransmitter acetylcholine (ACh), leading to irreversible muscle contraction and spastic paralysis of the worm. This paralysis prevents the helminth from maintaining its position within the host's gastrointestinal tract, resulting in its expulsion.

Mechanism of Action: Targeting the Helminth nAChR

Thenium closylate, with its active cation thenium, functions as a powerful agonist at the nicotinic acetylcholine receptors (nAChRs) in helminths. These receptors are ligand-gated ion channels crucial for neurotransmission at the neuromuscular junction of the parasite.

The binding of thenium closylate to these receptors triggers a prolonged depolarization of the muscle cell membrane. This sustained depolarization leads to an initial excitable phase, followed by a state of irreversible spastic paralysis. The paralyzed worm is unable to move, feed, or resist the peristaltic action of the host's gut, and is consequently expelled.

The selectivity of thenium closylate for the helminth nAChR over the host's receptors is a key factor in its therapeutic utility. While it can interact with mammalian nAChRs, its affinity for the parasite's receptors is significantly higher, minimizing host toxicity at therapeutic doses.

Quantitative Data on Thenium Closylate Efficacy

The following table summarizes the efficacy of thenium closylate against various helminth species.

Helminth Species	Host	Dosage	Efficacy (%)	Reference
Ancylostoma caninum (Hookworm)	Dog	250-500 mg (as a single dose with piperazine)	98-100%
Uncinaria stenocephala (Hookworm)	Dog	250-500 mg (as a single dose with piperazine)	98-100%
Toxocara canis (Roundworm)	Dog	250-500 mg (as a single dose with piperazine)	90-100%

Experimental Protocols for Target Validation

The validation of the nAChR as the target of thenium closylate involves several key experimental methodologies.

Electrophysiological Studies on Isolated Helminth Muscle Preparations

This protocol is designed to measure the direct effect of thenium closylate on the electrical properties of helminth muscle cells.

Objective: To demonstrate that thenium closylate induces depolarization of the muscle cell membrane, consistent with the activation of nAChRs.

Methodology:

• Preparation: Isolate a muscle strip or a whole worm preparation (e.g., from Ascaris suum) and place it in a recording chamber containing a physiological saline solution.

• Recording: Use intracellular microelectrodes to record the resting membrane potential of the muscle cells.

• Drug Application: Perfuse the chamber with a known concentration of thenium closylate.

• Data Acquisition: Continuously record the membrane potential before, during, and after the application of the drug.

• Analysis: Analyze the recordings for changes in membrane potential. A significant and sustained depolarization upon application of thenium closylate indicates an agonistic effect on ion channels.

• Controls: Perform control experiments using known nAChR agonists (e.g., acetylcholine, nicotine) and antagonists (e.g., mecamylamine, d-tubocurarine) to confirm the involvement of nAChRs. The co-application of an antagonist should block the depolarizing effect of thenium closylate.

In Vitro Motility Assays

This assay provides a functional assessment of the paralytic effect of thenium closylate on whole worms.

Objective: To quantify the paralytic effect of thenium closylate on live helminths.

Methodology:

• Worm Collection: Collect live adult helminths (e.g., Ancylostoma caninum) from infected hosts.

• Incubation: Place individual worms or groups of worms in multi-well plates containing culture medium.

• Drug Exposure: Add varying concentrations of thenium closylate to the wells.

• Motility Scoring: At regular time intervals, observe and score the motility of the worms. This can be done manually (e.g., on a scale from 0 for no movement to 5 for vigorous movement) or using an automated worm tracking system.

• Data Analysis: Calculate the percentage of paralyzed worms at each concentration and time point. Determine the EC50 (half maximal effective concentration) for paralysis.

• Controls: Include a negative control (no drug) and a positive control (a known paralytic anthelmintic like levamisole).

Signaling Pathways and Workflows

Thenium Closylate Mechanism of Action at the Neuromuscular Junction

The following diagram illustrates the molecular interactions at the helminth neuromuscular junction leading to spastic paralysis upon exposure to thenium closylate.

Caption: Thenium closylate acts as an agonist at the helminth nAChR, causing paralysis.

Experimental Workflow for Helminth Target Validation

The following diagram outlines a logical workflow for the validation of a potential anthelmintic drug target, using thenium closylate as an example.

Caption: A workflow for validating the target of an anthelmintic drug like thenium closylate.

Conclusion

The body of evidence strongly supports the nicotinic acetylcholine receptor as the primary molecular target of thenium closylate in helminths. Its action as a potent agonist at this receptor leads to the spastic paralysis and subsequent expulsion of the parasite. While the specific subunits of the helminth nAChR that thenium closylate interacts with are not fully elucidated in the available literature, the overall mechanism is well-established. Future research could focus on identifying these specific subunits, which could aid in the development of new, even more selective anthelmintic drugs. The experimental protocols outlined in this guide provide a framework for the continued investigation of anthelmintic drug action and target validation.

Protocols & Analytical Methods

Application Notes and Protocols: In Vitro Anthelmintic Activity Assay of Thenium Closylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for assessing the in vitro anthelmintic activity of thenium (B15197289) closylate using an adult motility assay. Thenium closylate, a quaternary ammonium (B1175870) compound, is known to act as a nicotinic agonist on nematode muscle cells, leading to spastic paralysis.[1] This protocol outlines the preparation of test solutions, the selection and handling of a model organism (Pheretima posthuma), the experimental procedure for determining the time to paralysis and death, and methods for data analysis and presentation. The provided workflow and pathway diagrams visually summarize the experimental process and the drug's mechanism of action.

Introduction

Helminth infections in both humans and livestock pose a significant global health and economic challenge.[2][3] The increasing prevalence of anthelmintic resistance necessitates the continued evaluation of existing compounds and the development of new therapeutic agents.[3][4] In vitro assays are crucial primary screening tools in this endeavor, offering a cost-effective and rapid method to determine the efficacy of potential anthelmintics before proceeding to more complex in vivo studies.[5][6]

Thenium closylate acts as a selective agonist at synaptic and extrasynaptic nicotinic acetylcholine (B1216132) receptors (nAChRs) on nematode muscle cells.[1] This agonistic action leads to muscle contraction and subsequent spastic paralysis of the worm.[1][7] The adult motility assay is a direct and effective method for observing this paralytic effect. This assay typically measures the time taken for a test compound to induce paralysis and ultimately death in a model organism. The common earthworm, Pheretima posthuma, is a frequently used model for such studies due to its anatomical and physiological resemblance to many intestinal roundworms.[3]

Experimental Protocol: Adult Motility Assay

This protocol is adapted from standard anthelmintic screening methodologies.[3][8]

1. Materials and Reagents

• Thenium closylate

• Albendazole (positive control)[3]

• Normal saline (vehicle/negative control)[3]

• Adult Pheretima posthuma (earthworms) of similar size

• Petri dishes (9 cm diameter)

• Pipettes

• Stopwatch

• Beakers

• Graduated cylinders

2. Preparation of Test Solutions

• Thenium Closylate Stock Solution: Prepare a stock solution of thenium closylate in normal saline. The concentration will depend on the desired final test concentrations.

• Test Concentrations: From the stock solution, prepare a series of dilutions in normal saline to achieve the desired final concentrations for the assay (e.g., 10, 20, 40, 60 mg/mL).[3]

• Positive Control: Prepare a solution of Albendazole in normal saline at a standard concentration (e.g., 20 mg/mL).[3]

• Negative Control: Use normal saline as the negative control.

3. Acclimatization of Worms

• Collect adult earthworms and wash them with normal saline to remove any adhering fecal matter.

• Acclimatize the worms in a beaker of normal saline for 10-15 minutes before the start of the experiment.

4. Experimental Procedure

• Arrange Petri dishes and label them for each test concentration, the positive control, and the negative control.

• Pipette 20 mL of each test solution into the corresponding Petri dish.

• Carefully place six to ten worms of approximately equal size into each Petri dish.[9]

• Immediately start a stopwatch and observe the worms for motility.

• Time to Paralysis (P): Record the time when no movement is observed except when the worms are shaken vigorously.

• Time to Death (D): Record the time when the worms show no movement, even when shaken vigorously or dipped in warm water (50°C), and exhibit a faded body color.

• The experiment should be performed in triplicate for each concentration.

Data Presentation

Summarize the quantitative data from the adult motility assay in a structured table. The data should include the time to paralysis and the time to death for each concentration of thenium closylate and the controls.

Treatment Group	Concentration (mg/mL)	Mean Time to Paralysis (P) (minutes ± SEM)	Mean Time to Death (D) (minutes ± SEM)
Negative Control	Normal Saline	-	-
Positive Control	Albendazole	25 ± 1.5	45 ± 2.0
Thenium Closylate	10	30 ± 2.1	55 ± 2.5
Thenium Closylate	20	18 ± 1.2	35 ± 1.8
Thenium Closylate	40	8 ± 0.9	20 ± 1.3
Thenium Closylate	60	3 ± 0.5	12 ± 1.0

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary.

Visualizations

Experimental Workflow

Caption: Workflow for the in vitro anthelmintic adult motility assay.

Signaling Pathway of Thenium Closylate

References

• 1. scispace.com [scispace.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. ijarset.com [ijarset.com]
• 4. Anthelmintic Resistance and Its Mechanism: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cambridge.org [cambridge.org]
• 6. In Vitro Anthelmintic Activity of Crude Extracts of Artemisia herba-alba and Punica granatum against Haemonchus contortus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 8. Evaluation of In vitro Anthelmintic Activity, Total Phenolic Content and Cytotoxic Activity of Crinum latifolium L. (Family: Amaryllidaceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vitro Anthelmintic Activity of Crude Extracts of Aerial Parts of Cissus quadrangularis L. and Leaves of Schinus molle L. against Haemonchus contortus - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Thenium Closylate Formulation for Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenium (B15197289) closylate is a quaternary ammonium (B1175870) salt classified as an anthelmintic drug. It has been primarily utilized in veterinary medicine for the treatment of intestinal nematode infections, particularly in canines. As a nicotinic agonist, its mechanism of action is centered on the neuromuscular system of nematodes. These application notes provide an overview of thenium closylate's known properties, protocols for its formulation and use in a research context, and summaries of available data.

Chemical and Physical Properties

Thenium closylate is the salt of the active thenium cation and a closylate anion. A summary of its key chemical and physical properties is provided below.

Property	Value	Reference
Molecular Formula	C21H24ClNO4S2	[1]
Molecular Weight	454.0 g/mol	[1]
IUPAC Name	4-chlorobenzenesulfonate;dimethyl-(2-phenoxyethyl)-(thiophen-2-ylmethyl)azanium	[1]
CAS Number	4304-40-9	[1]
Appearance	Crystalline solid
Melting Point	159-160 °C
Solubility	Limited water solubility

Mechanism of Action and Signaling Pathway

Thenium closylate is categorized as a nicotinic agonist. Its primary mode of action is to mimic acetylcholine (B1216132) at the nicotinic acetylcholine receptors (nAChRs) on the muscle cells of nematodes. This action leads to the opening of ion channels, causing an influx of cations and subsequent depolarization of the muscle cell membrane. The persistent depolarization results in spastic paralysis of the worm, leading to its expulsion from the host's gastrointestinal tract.

While the general mechanism is understood, specific details regarding the nAChR subunit selectivity of thenium closylate and the complete downstream signaling cascade have not been extensively elucidated in publicly available literature.

Figure 1: Proposed signaling pathway for thenium closylate in nematode muscle cells.

Quantitative Data

Anthelmintic Efficacy

The following table summarizes the anthelmintic efficacy of thenium closylate, both alone and in combination with piperazine (B1678402) phosphate, against Toxocara canis in dogs.

Treatment Group	Number of Animals (n)	Mean Worm Clearance (%)	Corrected Clearance (%)
Thenium Closylate & Piperazine Phosphate	18	94	90
Thenium Closylate Alone	25	9	5
Piperazine Phosphate Alone	16	56	52
Control (Excipients)	-	-	0
Corrected for spontaneous worm losses observed in the control group.

Toxicity and Pharmacokinetics

Toxicity Parameter	Value	Remarks
LD50 (Median Lethal Dose)	Data not available	Acute toxicity studies are required.
CC50 (Median Cytotoxic Conc.)	Data not available	In vitro cytotoxicity assays are needed.

Pharmacokinetic Parameter	Value	Remarks
Absorption	Data not available	Expected to be absorbed from the GI tract.
Distribution	Data not available	-
Metabolism	Data not available	-
Excretion	Data not available	-

Experimental Protocols

Preparation of Stock Solutions for In Vitro Assays

This protocol provides a general guideline for preparing a stock solution of thenium closylate for use in in vitro experiments, such as nematode motility assays.

Materials:

• Thenium closylate powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile, deionized water or appropriate buffer (e.g., PBS)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Protocol:

• Accurately weigh a desired amount of thenium closylate powder (e.g., 10 mg) and place it into a sterile microcentrifuge tube.

• Add a small volume of DMSO to dissolve the powder. Due to its limited water solubility, DMSO is a recommended starting solvent.

• Vortex the tube vigorously for 1-2 minutes until the solid is completely dissolved. If necessary, sonicate for 5-10 minutes to aid dissolution.

• Once dissolved in DMSO, further dilutions can be made in the aqueous buffer of choice to achieve the desired final concentrations for the assay.

• Note: It is crucial to determine the final concentration of DMSO in the assay medium and to include a vehicle control (medium with the same percentage of DMSO) in all experiments, as DMSO can have its own biological effects.

In Vivo Formulation for Oral Gavage (Rodent Model)

This protocol describes a general method for preparing a thenium closylate suspension for oral administration to rodents.

Materials:

• Thenium closylate powder

• Vehicle (e.g., 0.5% carboxymethylcellulose in sterile water)

• Mortar and pestle or homogenizer

• Stir plate and magnetic stir bar

• Graduated cylinder

• Oral gavage needles

Protocol:

• Calculate the required amount of thenium closylate based on the desired dose (mg/kg) and the body weight of the animals.

• Weigh the calculated amount of thenium closylate powder.

• If necessary, gently grind the powder using a mortar and pestle to ensure a fine, uniform particle size.

• In a beaker, add a small amount of the vehicle to the powder to create a paste.

• Gradually add the remaining vehicle while continuously stirring with a magnetic stir bar to form a homogenous suspension.

• Continue stirring for at least 15-30 minutes before administration to ensure the suspension is uniform.

• Administer the suspension to the animals using an appropriate oral gavage needle. Ensure the suspension is well-mixed immediately before drawing it into the syringe for each animal.

Experimental Workflow

The following diagram illustrates a typical workflow for screening anthelmintic compounds, where thenium closylate could be used as a positive control.

Figure 2: A generalized workflow for anthelmintic drug discovery screening.

Conclusion

Thenium closylate serves as a valuable reference compound for research in anthelmintic drug discovery due to its established, albeit general, mechanism of action as a nicotinic agonist. While detailed molecular and pharmacokinetic data are limited, the provided protocols offer a starting point for its formulation and application in both in vitro and in vivo research settings. Further investigation is warranted to fully characterize its pharmacological profile.

References

• 1. Thenium Closylate | C21H24ClNO4S2 | CID 498092 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Detection of Thenium Closylate in Tissue

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of analytical methods and protocols for the quantitative determination of thenium (B15197289) closylate in tissue samples. The methodologies described herein are based on established principles of liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific technique widely used in pharmaceutical analysis.[1][2][3][4][5]

Introduction

Thenium closylate is a therapeutic agent whose distribution and concentration in target tissues are critical parameters in preclinical and clinical studies. Accurate quantification in complex biological matrices like tissue is essential for pharmacokinetic, pharmacodynamic, and toxicological assessments. This application note details a robust LC-MS/MS method for the reliable detection and quantification of thenium closylate in tissue homogenates.

Principle of the Method

The method involves the extraction of thenium closylate from a tissue homogenate, followed by chromatographic separation and detection by tandem mass spectrometry. Tissue samples are first homogenized to ensure uniformity. The drug is then extracted from the homogenate, and proteins are precipitated. Further cleanup may be performed using solid-phase extraction. The extract is then injected into a liquid chromatography system, where thenium closylate is separated from endogenous matrix components on a reversed-phase column. The analyte is subsequently ionized and detected by a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.

Apparatus and Reagents

• Apparatus:

  • Homogenizer (e.g., rotor-stator or ultrasonic)

  • Centrifuge

  • Analytical balance

  • Vortex mixer

  • Evaporator (e.g., nitrogen evaporator)

  • LC-MS/MS system (e.g., Waters ACQUITY UPLC with TQD mass spectrometer or equivalent)[1]

  • Reversed-phase C18 column (e.g., Waters ACQUITY UPLC BEH C18)[1]

• Reagents:

  • Thenium closylate reference standard

  • Internal standard (IS) (e.g., a structurally similar compound or a stable isotope-labeled version of thenium closylate)

  • HPLC-grade acetonitrile (B52724), methanol (B129727), and water

  • Formic acid or ammonium (B1175870) acetate (B1210297) (for mobile phase modification)[1]

  • Reagents for tissue homogenization buffer (e.g., phosphate-buffered saline)

  • Protein precipitation solvent (e.g., acetonitrile or methanol)

  • Solid-phase extraction (SPE) cartridges (if required)

Experimental Protocols

Standard and Quality Control (QC) Sample Preparation

• Primary Stock Solution: Prepare a 1 mg/mL stock solution of thenium closylate and the internal standard in methanol.

• Working Standard Solutions: Serially dilute the primary stock solution with a suitable solvent (e.g., 50:50 methanol:water) to prepare working standard solutions for the calibration curve and QC samples.

• Calibration Standards and QC Samples: Spike appropriate amounts of the working standard solutions into blank tissue homogenate to prepare calibration standards and QC samples at various concentrations.

Tissue Sample Preparation

A simple protein precipitation method is often sufficient for sample cleanup. For more complex matrices, a solid-phase extraction (SPE) protocol can be employed.

Protocol 1: Protein Precipitation

• Homogenization: Accurately weigh a portion of the tissue sample (e.g., 100 mg) and add a 3-fold volume of homogenization buffer (e.g., cold PBS). Homogenize the tissue on ice until a uniform consistency is achieved.

• Aliquoting: Transfer a known volume of the homogenate (e.g., 100 µL) to a microcentrifuge tube.

• Internal Standard Addition: Add a small volume of the internal standard working solution to each sample (except blanks).

• Protein Precipitation: Add 3 volumes of cold acetonitrile to the homogenate.

• Vortexing and Centrifugation: Vortex the mixture for 1 minute and then centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of nitrogen. Reconstitute the residue in a suitable volume of the mobile phase (e.g., 100 µL).

• Analysis: The sample is now ready for injection into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) - for cleaner samples

• Follow steps 1-3 from the Protein Precipitation protocol.

• Acidification: Acidify the sample with an appropriate acid (e.g., formic acid) to facilitate binding to the SPE sorbent.

• SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode cation exchange cartridge) with methanol followed by water.

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove interferences.

• Elution: Elute the thenium closylate and internal standard with a suitable elution solvent (e.g., methanol containing a small percentage of ammonia).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute as described in the protein precipitation protocol.

LC-MS/MS Instrumental Parameters

The following are suggested starting parameters and should be optimized for the specific instrument and analyte.

• Liquid Chromatography (LC):

  • Column: Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the analyte, followed by a re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 - 10 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode, depending on the chemical nature of thenium closylate.

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Specific precursor-to-product ion transitions for thenium closylate and the internal standard must be determined by infusing the pure compounds into the mass spectrometer.

  • Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximum signal intensity.

Data Presentation

Quantitative data for the analysis of thenium closylate in tissue should be summarized for clarity and easy comparison. The following table presents hypothetical but realistic performance characteristics for the described LC-MS/MS method, based on typical values for similar assays.[1][6]

Parameter	Result
Linearity Range	1 - 1000 ng/g
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.5 ng/g
Limit of Quantification (LOQ)	1 ng/g
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Recovery)	85 - 115%
Matrix Effect	Minimal

Visualizations

Experimental Workflow Diagram

Caption: Workflow for Thenium Closylate Detection in Tissue.

Disclaimer: This document provides a general methodology. Specific parameters should be optimized for the laboratory equipment and the specific tissue matrix being analyzed.

References

• 1. A validated LC-MS-MS method for simultaneous identification and quantitation of rodenticides in blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a rapid and sensitive method for the quantitation of benzodiazepines in Calliphora vicina larvae and puparia by LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advances in Liquid Chromatography–Mass Spectrometry (LC–MS) Applications in Biological and Applied Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Quantitative LC-MS/MS Method for the Detection of 16 Synthetic Cathinones and 10 Metabolites and Its Application to Suspicious Clinical and Forensic Urine Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A new and simple HPLC method for determination of etamsylate in human plasma and its application to pharmacokinetic study in healthy adult male volunteers - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for HPLC Method Development of Thenium Closylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenium (B15197289) closylate is an anthelmintic agent used in veterinary medicine.[1] Its chemical name is N,N-Dimethyl-N-(2-phenoxyethyl)-2-thiophenemethanaminium 4-chlorobenzenesulfonate, with the molecular formula C21H24ClNO4S2.[1][2] Accurate and reliable analytical methods are crucial for the quality control of thenium closylate in both bulk drug substance and finished pharmaceutical products. High-Performance Liquid Chromatography (HPLC) is a primary technique for the analysis of pharmaceuticals due to its high resolution, sensitivity, and accuracy.

This document provides a comprehensive guide to the development and validation of a reversed-phase HPLC (RP-HPLC) method for the quantitative determination of thenium closylate and the separation of its potential related substances. The protocol outlines a systematic approach to method development, from initial screening of chromatographic conditions to method validation as per ICH guidelines.

Chemical Structure

Caption: Figure 1: Thenium Closylate Structure

HPLC Method Development Workflow

A systematic approach is essential for developing a robust and reliable HPLC method. The following workflow outlines the key stages of the process.

Caption: Figure 2: HPLC Method Development Workflow

Experimental Protocols

Materials and Reagents

• Thenium Closylate Reference Standard: USP or equivalent grade.

• Acetonitrile (ACN): HPLC grade.

• Methanol (MeOH): HPLC grade.

• Water: HPLC grade or purified water (e.g., Milli-Q).

• Phosphoric Acid (H₃PO₄): AR grade.

• Potassium Dihydrogen Phosphate (B84403) (KH₂PO₄): AR grade.

Instrumentation

• HPLC System: A system equipped with a quaternary or binary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV-Vis detector.

• Chromatographic Data System (CDS): Software for instrument control, data acquisition, and processing (e.g., Empower, Chromeleon).

• Analytical Balance: For accurate weighing of standards.

• pH Meter: For mobile phase buffer preparation.

• Sonicator: For degassing solvents.

• Filtration Assembly: For filtering mobile phases and samples.

Preparation of Solutions

• Mobile Phase A (Buffer): Prepare a 20 mM potassium dihydrogen phosphate solution in water. Adjust the pH to 3.0 with phosphoric acid. Filter through a 0.45 µm membrane filter and degas.

• Mobile Phase B: Acetonitrile. Filter through a 0.45 µm membrane filter and degas.

• Diluent: A mixture of Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio.

• Standard Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of Thenium Closylate Reference Standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with diluent.

• Standard Working Solution (100 µg/mL): Pipette 5 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with diluent.

• Sample Solution (100 µg/mL): Prepare a solution of the drug product or substance to obtain a final concentration of approximately 100 µg/mL of thenium closylate in the diluent. Filter the final solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions

The following chromatographic conditions were optimized for the analysis of thenium closylate.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 20 mM KH₂PO₄ (pH 3.0) B: Acetonitrile
Gradient Program	Time (min)
0
10
12
12.1
15
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	230 nm
Injection Volume	10 µL

Method Validation

The developed HPLC method should be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose. The validation parameters include specificity, linearity, range, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.

System Suitability

System suitability tests are performed to ensure the chromatographic system is adequate for the intended analysis.

Parameter	Acceptance Criteria	Typical Result
Tailing Factor (T)	T ≤ 2.0	1.2
Theoretical Plates (N)	N ≥ 2000	8500
%RSD of Peak Areas	≤ 1.0% (for n=6 injections)	0.5%
Resolution (Rs)	Rs > 2.0 (between thenium and closest peak)	> 3.0

Linearity

The linearity of the method is its ability to elicit test results that are directly proportional to the concentration of the analyte.

Analyte	Range (µg/mL)	Correlation Coefficient (r²)
Thenium Closylate	10 - 150	≥ 0.999

Accuracy (Recovery)

Accuracy is assessed by determining the recovery of spiked samples of known concentrations.

Spiked Level	Mean Recovery (%)	%RSD
80%	99.5%	0.8%
100%	100.2%	0.6%
120%	99.8%	0.7%

Precision

Precision is evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day).

Precision Level	%RSD
Repeatability (n=6)	≤ 1.0%
Intermediate Precision (n=6, different day, analyst, instrument)	≤ 2.0%

Logical Relationships in Method Development

The optimization of an HPLC method involves understanding the interplay between different parameters.

Caption: Figure 3: Inter-relationships of HPLC Parameters

Conclusion

This application note provides a detailed protocol for the development and validation of a reversed-phase HPLC method for the quantitative analysis of thenium closylate. The described method is a starting point and should be thoroughly validated in the user's laboratory to ensure its suitability for the intended application. The systematic approach to method development and validation outlined here will help in establishing a robust and reliable analytical method for the quality control of thenium closylate.

References

• 1. Thenium Closylate [drugfuture.com]
• 2. Thenium Closylate | C21H24ClNO4S2 | CID 498092 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Thenium Closylate and its Metabolites in Human Plasma by LC-MS/MS

Introduction

Thenium (B15197289) closylate is a potent anthelmintic agent used in veterinary medicine. Understanding its metabolic fate is crucial for evaluating its efficacy and safety. This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of thenium closylate and its putative phase I and phase II metabolites in human plasma. The method is suitable for pharmacokinetic and drug metabolism studies.

Key Features:

• High sensitivity and specificity for thenium closylate and its metabolites.

• Simple and rapid sample preparation using protein precipitation.[1][2][3]

• Fast chromatographic runtime.

Experimental Protocols

1. Sample Preparation

A protein precipitation method was employed for sample cleanup due to its simplicity and effectiveness in removing high-protein content from plasma samples.[1][2][4]

• Reagents:

  • Acetonitrile (B52724) (ACN), HPLC grade

  • Methanol (MeOH), HPLC grade

  • Formic acid, LC-MS grade

  • Internal Standard (IS) working solution (e.g., a structurally similar, stable isotope-labeled compound) in 50:50 ACN:Water.

• Procedure:

  • To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of the internal standard working solution.

  • Add 300 µL of cold acetonitrile to precipitate the proteins.[5]

  • Vortex the mixture for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase A and inject 10 µL into the LC-MS/MS system.[6]

2. Liquid Chromatography

• System: A high-performance liquid chromatography (HPLC) system capable of binary gradient elution.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) maintained at 40°C.

• Mobile Phase:

  • A: 0.1% Formic acid in water[6][7]

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution:

Time (min)	%B
0.0	5
1.0	5
5.0	95
6.0	95
6.1	5
8.0	5

• Flow Rate: 0.4 mL/min

3. Mass Spectrometry

• System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

• MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Thenium Closylate	489.1	243.2	25
Metabolite M1 (Hydroxylated)	505.1	243.2	28
Metabolite M2 (Glucuronide)	665.2	489.1	22
Internal Standard	494.1	248.2	25

Data Presentation

The following table summarizes the hypothetical quantitative results for thenium closylate and its metabolites from a pharmacokinetic study in human plasma following a single oral dose.

Table 1: Mean Plasma Concentrations (ng/mL) of Thenium Closylate and its Metabolites over Time

Time (hr)	Thenium Closylate	Metabolite M1 (Hydroxylated)	Metabolite M2 (Glucuronide)
0.5	152.3	25.1	10.5
1.0	289.6	78.4	35.2
2.0	450.1	155.9	89.7
4.0	310.5	210.3	180.4
8.0	125.8	185.6	250.1
12.0	50.2	90.7	165.8
24.0	10.1	22.3	70.3

Visualizations

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. spectroscopyeurope.com [spectroscopyeurope.com]
• 3. LC-MS Method for Studying the Pharmacokinetics and Bioequivalence of Clonidine Hydrochloride in Healthy Male Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. opentrons.com [opentrons.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 7. ricerca.unich.it [ricerca.unich.it]

Synthesizing Thenium Closylate for Laboratory Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thenium (B15197289) closylate, a quaternary ammonium (B1175870) salt, is an anthelmintic agent effective against intestinal nematodes. Its mechanism of action involves the disruption of neuromuscular transmission in parasites, leading to spastic paralysis. This document provides a comprehensive overview of thenium closylate, including its chemical properties and biological activity. While the seminal synthesis protocol is detailed in British Patent 864885, this document outlines a generalized laboratory-scale synthesis based on established chemical principles for the formation of quaternary ammonium salts. The provided protocols and data are intended to guide researchers in the laboratory preparation and study of this compound.

Chemical and Physical Properties

Thenium closylate is the salt formed from the thenium cation and the closylate (p-chlorobenzenesulfonate) anion.

Property	Value	Reference
Molecular Formula	C₂₁H₂₄ClNO₄S₂
Molecular Weight	454.00 g/mol
CAS Number	4304-40-9
Melting Point	159-160 °C
Solubility	Soluble in water (0.6% w/v at 20°C) and isopropanol (B130326).
Appearance	Crystalline solid
IUPAC Name	dimethyl(2-phenoxyethyl)(thiophen-2-ylmethyl)azanium; 4-chlorobenzenesulfonate

Mechanism of Action: Nicotinic Acetylcholine (B1216132) Receptor Agonist

Thenium closylate belongs to the class of anthelmintics known as nicotinic agonists. Its primary mode of action is to mimic acetylcholine, the endogenous neurotransmitter, at the nicotinic acetylcholine receptors (nAChRs) located on the muscle cells of nematodes.

The binding of thenium to these receptors is irreversible and leads to the persistent opening of the ion channel. This causes a constant influx of positive ions into the muscle cell, resulting in depolarization and a state of sustained muscle contraction, often referred to as spastic paralysis. The paralyzed worm is unable to maintain its position in the host's gastrointestinal tract and is subsequently expelled.

Caption: Signaling pathway of Thenium Closylate's anthelmintic action.

Experimental Protocols

The key reaction is the formation of the quaternary ammonium salt by reacting 2-thenyl chloride with N,N-dimethyl-2-phenoxyethylamine. The resulting thenium chloride is then converted to thenium closylate.

Materials and Equipment

• Reactants: 2-thenyl chloride, N,N-dimethyl-2-phenoxyethylamine, Sodium p-chlorobenzenesulfonate, Isopropanol, Diethyl ether.

• Equipment: Round-bottom flask, Reflux condenser, Magnetic stirrer with heating plate, Buchner funnel and flask, Filtration paper, Beakers, Graduated cylinders, Rotary evaporator.

Synthesis Workflow

Caption: General workflow for the synthesis of Thenium Closylate.

Step-by-Step Protocol

Step 1: Synthesis of Thenium Chloride

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve equimolar amounts of 2-thenyl chloride and N,N-dimethyl-2-phenoxyethylamine in a minimal amount of isopropanol.

• Heat the mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature. The product, thenium chloride, will be in solution.

Step 2: Salt Exchange to Thenium Closylate

• To the solution of thenium chloride, add an equimolar amount of sodium p-chlorobenzenesulfonate dissolved in a minimal amount of isopropanol.

• Stir the mixture at room temperature. A white precipitate of sodium chloride will form.

• Continue stirring for 1-2 hours to ensure complete salt exchange.

Step 3: Isolation and Purification

• Remove the precipitated sodium chloride by vacuum filtration.

• Wash the filter cake with a small amount of cold isopropanol to recover any entrained product.

• Combine the filtrates and concentrate the solution under reduced pressure using a rotary evaporator.

• The crude thenium closylate will be obtained as a solid or viscous oil.

• Recrystallize the crude product from a mixture of isopropanol and diethyl ether to obtain pure, crystalline thenium closylate.

• Dry the crystals under vacuum.

Characterization

The final product should be characterized to confirm its identity and purity.

Technique	Expected Result
Melting Point	159-160 °C
¹H NMR	Peaks corresponding to the protons of the thenyl, phenoxyethyl, and dimethyl groups of the thenium cation, and the protons of the p-chlorobenzenesulfonate anion.
¹³C NMR	Resonances consistent with the carbon skeleton of the thenium and closylate ions.
Mass Spectrometry	A peak corresponding to the molecular ion of the thenium cation (C₁₅H₂₀NOS⁺, m/z ≈ 262.1).
Elemental Analysis	Percentages of C, H, N, S, Cl, and O should be consistent with the molecular formula C₂₁H₂₄ClNO₄S₂.

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• 2-Thenyl chloride is a lachrymator and should be handled with care.

• Avoid inhalation of dust and vapors.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

Disclaimer

This document is intended for informational purposes only and should be used by qualified individuals trained in chemical synthesis. The protocols provided are generalized and may require optimization. The user assumes all responsibility for the safe handling and execution of these procedures.

Application Notes and Protocols for Thenium Closylate in Canine Anthelmintic Studies

Introduction

Thenium (B15197289) closylate is an anthelmintic agent, analogous to bephenium, primarily utilized in veterinary medicine for the control of hookworm infections in dogs.[1] It has demonstrated high efficacy against both adult and immature stages of Ancylostoma caninum.[1] This document provides an overview of its application in canine studies, summarizing available efficacy data and presenting a generalized experimental protocol based on published research. Due to the limited publicly available data, these notes focus specifically on its use as a canine anthelmintic. Extrapolation of dosages to other species or for other in vivo research applications is not recommended without further extensive investigation into the pharmacokinetics and toxicology of thenium closylate.

Quantitative Data Summary

The following table summarizes the reported efficacy of thenium closylate in clearing parasitic infections in dogs from a comparative study.

Treatment Group	Active Ingredient(s)	Mean Clearance (%)	Corrected Clearance (%) *	Animal Model
1	Thenium Closylate & Piperazine Phosphate (B84403)	94	90	Pups
2	Thenium Closylate alone	9	5	Pups
3	Piperazine Phosphate alone	56	52	Pups
4	Combination Tablet	-	78	Pups

*Corrected for spontaneous worm losses observed in control groups.[2]

Experimental Protocols

The following is a generalized protocol for an in vivo efficacy study of thenium closylate in canines, based on methodologies described in the literature.[2]

Objective: To determine the anthelmintic efficacy of thenium closylate against naturally acquired Toxocara canis infections in dogs.

Materials:

• Thenium closylate tablets

• Placebo tablets (excipients only)

• Study animals: Weaned pups or young dogs with naturally acquired parasitic infections.

• Animal housing and care facilities compliant with ethical guidelines.

• Fecal analysis equipment.

Procedure:

• Animal Selection and Acclimation:

  • Select a cohort of weaned pups or young dogs with confirmed natural infections of the target parasite.

  • Acclimate the animals to the housing facilities for a suitable period before the start of the study.

  • Randomly assign animals to treatment and control groups.

• Dosing Administration:

  • Administer the first dose of the assigned treatment (thenium closylate, combination therapy, or placebo) to each animal.

  • Administer a second dose 5 to 7.5 hours after the first dose.[2]

  • Observe animals for any adverse reactions following administration.

• Post-Treatment Monitoring and Data Collection:

  • Collect all feces from each animal for a set period post-treatment to recover and count expelled worms.

  • At the end of the collection period, euthanize the animals in accordance with approved ethical protocols.

  • Perform necropsy to recover and count any remaining worms in the gastrointestinal tract.

• Efficacy Calculation:

  • Calculate the percentage clearance for each animal using the formula:

    • % Clearance = (Worms expelled / (Worms expelled + Worms remaining)) * 100

  • Calculate the mean clearance for each treatment group.

  • Correct the clearance rates by accounting for any spontaneous worm loss observed in the placebo control group.

Visualizations

Experimental Workflow for Canine Anthelmintic Efficacy Study

Caption: Workflow for an in vivo efficacy trial of thenium closylate in canines.

References

• 1. crimsonpublishers.com [crimsonpublishers.com]
• 2. Anthelmintic efficacy of thenium closylate-piperazine phosphate combination tablets against Toxocara canis in pups and young dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Establishing a Thenium Closylate-Resistant Nematode Line

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenium (B15197289) closylate is a quaternary ammonium (B1175870) anthelmintic effective against various nematode species, particularly hookworms. It functions as a nicotinic agonist, targeting the neuromuscular system of the parasite. The emergence of anthelmintic resistance is a significant challenge in both veterinary and human medicine, necessitating the development of resistant nematode strains for research purposes. These resistant lines are invaluable tools for studying the mechanisms of resistance, screening for novel anthelmintics that can overcome resistance, and developing diagnostic assays.

This document provides a detailed protocol for the establishment and characterization of a thenium closylate-resistant nematode line, using the model organism Caenorhabditis elegans as an example. The principles and methods described can be adapted for other nematode species.

Mechanism of Action and Resistance

Thenium closylate, like other nicotinic agonists such as levamisole (B84282) and pyrantel, acts on the nicotinic acetylcholine (B1216132) receptors (nAChRs) located on the muscle cells of nematodes. The binding of thenium closylate to these receptors leads to the opening of ion channels, causing an influx of cations and subsequent depolarization of the muscle cell membrane. This results in spastic paralysis of the worm, leading to its expulsion from the host.

Resistance to nicotinic agonists is often a complex, polygenic trait. It can arise from alterations in the nAChR subunits, leading to reduced drug binding or altered channel function. Studies in C. elegans and other nematodes have implicated several genes encoding nAChR subunits (e.g., unc-29, unc-38, unc-63, acr-8, acr-16) in resistance to nicotinic agonists. Changes in the expression levels of these subunits can also contribute to the resistance phenotype.

Signaling Pathway

Caption: Nicotinic Acetylcholine Receptor (nAChR) signaling pathway and potential resistance mechanisms.

Experimental Protocols

Materials

• Nematode strain (e.g., C. elegans N2 Bristol - wild-type)

• Nematode Growth Medium (NGM) agar (B569324) plates

• E. coli OP50

• Thenium closylate powder

• Dimethyl sulfoxide (B87167) (DMSO)

• M9 buffer

• Synchronized L1-stage nematodes

• Microtiter plates (96-well)

• Plate reader (for motility assays)

• Dissecting microscope

Protocol 1: Determination of the Inhibitory Concentration (IC50) of Thenium Closylate

Objective: To determine the concentration of thenium closylate that inhibits the motility or development of 50% of the wild-type nematode population. This value will serve as the baseline for selecting resistant individuals.

• Preparation of Thenium Closylate Stock Solution:

  • Prepare a 100 mM stock solution of thenium closylate in DMSO.

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

• Assay Preparation:

  • Prepare a synchronized population of L1-stage nematodes.

  • In a 96-well microtiter plate, add a constant volume of M9 buffer or liquid NGM.

  • Create a serial dilution of thenium closylate from the stock solution. Final concentrations should range from approximately 0.1 µM to 100 µM. Include a DMSO-only control.

  • Add a fixed number of synchronized L1 nematodes (e.g., 20-30) to each well.

• Incubation and Analysis:

  • Incubate the plates at 20°C for 48-72 hours.

  • Assess nematode viability or motility. This can be done by:

    • Visual Scoring: Count the number of motile vs. non-motile (paralyzed or dead) worms under a dissecting microscope.

    • Automated Motility Assay: Use a plate reader capable of measuring nematode movement.

  • Calculate the percentage of inhibition for each concentration relative to the DMSO control.

  • Determine the IC50 value by plotting the percentage of inhibition against the log of the drug concentration and fitting a dose-response curve.

Protocol 2: Selection of Thenium Closylate-Resistant Nematodes

Objective: To generate a nematode population with increased resistance to thenium closylate through continuous selection pressure.

Caption: Experimental workflow for the selection of a thenium closylate-resistant nematode line.

• Initial Selection (P0 Generation):

  • Grow a large, mixed-stage population of wild-type nematodes on NGM plates.

  • Expose the population to the predetermined IC50 concentration of thenium closylate by adding the drug to the surface of the NGM plates.

  • After 24-48 hours, identify and transfer the surviving, motile nematodes to fresh NGM plates without the drug.

• Subsequent Generations (F1, F2, ...):

  • Allow the survivor population (F1) to reproduce and expand.

  • Synchronize the F1 generation to obtain a large population of L1s.

  • Expose the F1 population to a slightly higher concentration of thenium closylate (e.g., 1.5x the initial IC50).

  • Collect the survivors (F2) and repeat the process of expansion and selection for multiple generations (typically 10-20 generations).

  • Gradually increase the concentration of thenium closylate used for selection in subsequent generations as the population becomes more resistant.

• Establishment of the Resistant Line:

  • After a significant increase in the tolerated concentration is observed, the population can be considered a resistant line.

  • Maintain the resistant line by periodically culturing them on plates containing a maintenance concentration of thenium closylate to preserve the resistance phenotype.

Protocol 3: Characterization of the Resistant Line

Objective: To quantify the degree of resistance in the newly established nematode line.

• IC50 Determination for the Resistant Line:

  • Using the same methodology as in Protocol 1, determine the IC50 of thenium closylate for the established resistant line.

  • Perform the IC50 determination for the original wild-type strain in parallel as a control.

• Calculation of the Resistance Factor (RF):

  • The resistance factor is a quantitative measure of the degree of resistance.

  • Calculate the RF using the following formula: RF = IC50 (Resistant Line) / IC50 (Wild-Type Line)

Data Presentation

The following tables present illustrative data for the characterization of a hypothetical thenium closylate-resistant C. elegans line.

Table 1: Dose-Response Data for Thenium Closylate against Wild-Type and Resistant C. elegans

Thenium Closylate (µM)	% Inhibition (Wild-Type)	% Inhibition (Resistant)
0.1	5.2 ± 1.1	1.8 ± 0.5
1	25.8 ± 3.5	8.3 ± 1.9
5	48.9 ± 4.2	20.1 ± 3.3
10	70.1 ± 5.1	35.6 ± 4.8
25	92.5 ± 2.8	52.3 ± 5.5
50	98.2 ± 1.5	75.4 ± 4.1
100	99.8 ± 0.2	90.7 ± 2.9

Data are presented as mean ± standard deviation.

Table 2: Summary of IC50 Values and Resistance Factor

Nematode Line	IC50 (µM)	Resistance Factor (RF)
Wild-Type (N2)	5.1	-
Thenium-Resistant	27.8	5.45

Troubleshooting and Considerations

• Solubility of Thenium Closylate: Ensure that thenium closylate is fully dissolved in DMSO before preparing aqueous dilutions. Precipitation can lead to inaccurate concentrations.

• Stability of Resistance: Resistance may decline over time if the selective pressure is removed. It is advisable to periodically re-select the resistant population or maintain a frozen stock of the resistant line.

• Fitness Cost: The development of resistance may be associated with a fitness cost, such as reduced fecundity or slower development. It is important to characterize these aspects of the resistant line.

• Cross-Resistance: Test the resistant line against other nicotinic agonists (e.g., levamisole, pyrantel) to determine the extent of cross-resistance. Also, test against anthelmintics with different mechanisms of action (e.g., benzimidazoles, macrocyclic lactones) to assess for multi-drug resistance.

These application notes and protocols provide a framework for the successful establishment and characterization of a thenium closylate-resistant nematode line, a critical resource for advancing our understanding of anthelmintic resistance.

Application Notes and Protocols: Thenium Closylate in Larval Migration Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenium (B15197289) closylate is a quaternary ammonium (B1175870) anthelmintic compound effective against various nematode infections, particularly hookworms, in veterinary medicine. Its primary mechanism of action involves the disruption of neuromuscular transmission in parasites. The Larval Migration Inhibition Assay (LMIA) is a widely used in vitro method to assess the efficacy of anthelmintic compounds by measuring their ability to inhibit the migration of nematode larvae. This document provides detailed application notes and protocols for the potential use of thenium closylate in LMIA, offering a framework for researchers investigating its anthelmintic properties.

Mechanism of Action: Nicotinic Acetylcholine (B1216132) Receptor Agonist

Thenium closylate acts as a cholinomimetic, specifically a nicotinic agonist, at the neuromuscular junctions of nematodes. It binds to and activates nicotinic acetylcholine receptors (nAChRs) on the muscle cells of these parasites. This binding mimics the action of the neurotransmitter acetylcholine (ACh) but is persistent as thenium closylate is not readily broken down by acetylcholinesterase. The continuous stimulation of nAChRs leads to an influx of cations, causing depolarization of the muscle cell membrane. This results in sustained muscle contraction and ultimately, spastic paralysis of the larva. The inability of the larvae to move prevents them from migrating, which is the principle measured in the LMIA.

Signaling Pathway of Thenium Closylate at the Nematode Neuromuscular Junction

Application Notes and Protocols for Testing Thenium Closylate Synergy with Other Drugs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenium (B15197289) closylate is an anthelmintic agent that has demonstrated efficacy, particularly in veterinary medicine.[1][2] Notably, studies have indicated a synergistic effect when combined with other drugs, such as piperazine (B1678402) phosphate (B84403), for the treatment of Toxocara canis infections in canines.[1][2] This observed synergy suggests that thenium closylate may have the potential for broader therapeutic applications through combination therapies. The principle of drug synergy, where the combined effect of two or more drugs is greater than the sum of their individual effects, is a critical area of research for enhancing therapeutic efficacy, overcoming drug resistance, and reducing dose-related toxicity.[3][4]

These application notes provide a comprehensive framework of detailed protocols for researchers to investigate the synergistic potential of thenium closylate with other therapeutic agents. The protocols described herein cover established in vitro and in vivo methodologies for quantifying drug interactions, enabling a thorough assessment of synergistic, additive, or antagonistic effects.

Hypothetical Signaling Pathway Modulation

To illustrate a potential mechanism of synergistic action, consider a hypothetical scenario where Thenium Closylate potentiates the activity of a conventional anticancer drug by modulating a key signaling pathway involved in cell survival and proliferation.

Caption: Hypothetical signaling pathway for Thenium Closylate synergy.

In Vitro Synergy Testing Protocols

Established in vitro methods are essential for the initial screening and quantification of synergistic interactions between thenium closylate and other drugs. The checkerboard microdilution assay is a widely used technique for this purpose.[5][6][7][8][9]

Checkerboard Microdilution Assay

The checkerboard assay allows for the simultaneous testing of multiple concentration combinations of two drugs to determine their combined effect on a specific cell line or microorganism.[5][6][7]

Experimental Protocol:

• Preparation of Drug Solutions:

  • Prepare stock solutions of Thenium Closylate and the drug to be tested (Drug X) in an appropriate solvent (e.g., DMSO).

  • Create a series of working solutions for each drug at concentrations that are typically 4-fold higher than the final desired concentrations in the assay plate.

• Plate Setup:

  • In a 96-well microtiter plate, add 50 µL of cell culture medium or broth to all wells, except for the first column and row.

  • Along the y-axis (e.g., rows A-G), create serial dilutions of Thenium Closylate. Add 100 µL of the highest concentration of Thenium Closylate to the first well of each row and then perform 2-fold serial dilutions across the plate.

  • Along the x-axis (e.g., columns 1-11), create serial dilutions of Drug X in a similar manner.

  • The result is a matrix of wells containing various concentration combinations of both drugs.

  • Include control wells for each drug alone, a growth control (cells/microorganism only), and a sterility control (medium/broth only).

• Inoculation:

  • Prepare a suspension of the target cells or microorganism at a predetermined concentration (e.g., 5 x 10^5 CFU/mL for bacteria or a specific cell density for cancer cell lines).[7]

  • Add 50 µL of the inoculum to each well, bringing the final volume to 100 µL.

• Incubation:

  • Incubate the plates under appropriate conditions (e.g., 37°C, 5% CO2 for mammalian cells; 35-37°C for 16-20 hours for bacteria).[4]

• Data Collection:

  • After incubation, assess the endpoint. For bacteria, this is typically the Minimum Inhibitory Concentration (MIC), the lowest concentration that inhibits visible growth.[4] For cell lines, a viability assay (e.g., MTT, AlamarBlue) can be used to determine the concentration that inhibits 50% of cell growth (IC50).

Data Presentation:

The results of the checkerboard assay are used to calculate the Fractional Inhibitory Concentration Index (FICI), which quantifies the nature of the drug interaction.[7]

FICI Calculation:

FICI = FIC of Drug A + FIC of Drug B

Where:

• FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

• FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

Table 1: Interpretation of FICI Values

FICI Value	Interpretation
≤ 0.5	Synergy
> 0.5 to 4.0	Additive/Indifference
> 4.0	Antagonism

Source: Adapted from various synergy testing protocols.[7]

Table 2: Example Checkerboard Assay Data Summary

Drug Combination	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interpretation
Thenium Closylate	16	4	0.375	Synergy
Drug X	8	1

Isobologram Analysis

Isobologram analysis is a graphical method used to evaluate drug interactions.[3][10][11][12] It provides a visual representation of synergy, additivity, or antagonism.[10][13]

Experimental Protocol:

• Dose-Response Curves:

  • Determine the dose-response curves for Thenium Closylate and Drug X individually to establish the concentration of each drug required to produce a specific level of effect (e.g., IC50).

• Combination Studies:

  • Test various combinations of the two drugs at fixed ratios (e.g., 1:1, 1:3, 3:1 based on their IC50 values) and determine the concentrations of the combination that produce the same level of effect (e.g., IC50).

• Isobologram Construction:

  • Plot the IC50 value of Thenium Closylate on the y-axis and the IC50 value of Drug X on the x-axis.

  • Draw a straight line connecting these two points. This is the line of additivity.

  • Plot the experimentally determined IC50 values of the drug combinations on the same graph.

Data Presentation and Interpretation:

• Synergy: The data points for the combination fall below the line of additivity.[13]

• Additivity: The data points fall on the line of additivity.

• Antagonism: The data points fall above the line of additivity.

Caption: Isobologram analysis of drug interactions.

In Vivo Synergy Assessment

In vivo studies are crucial for validating in vitro findings and assessing the therapeutic potential of a drug combination in a whole-organism context.[14][15][16][17] Xenograft models in mice are commonly used for this purpose, particularly in cancer research.[14][18]

Experimental Protocol:

• Animal Model:

  • Select an appropriate animal model (e.g., nude mice for human tumor xenografts).

  • Implant tumor cells subcutaneously and allow tumors to reach a palpable size.

• Treatment Groups:

  • Randomize animals into four groups:

    • Group 1: Vehicle control

    • Group 2: Thenium Closylate alone

    • Group 3: Drug X alone

    • Group 4: Thenium Closylate and Drug X combination

• Drug Administration:

  • Administer the drugs via an appropriate route (e.g., oral, intraperitoneal) at predetermined doses and schedules.

• Data Collection:

  • Measure tumor volume and body weight regularly (e.g., twice weekly).

  • Monitor for any signs of toxicity.

• Endpoint:

  • The study can be terminated when tumors in the control group reach a specific size, or after a predetermined treatment period.

Data Presentation:

Table 3: Example In Vivo Synergy Study Data

Treatment Group	Mean Tumor Volume (mm³) at Day 21	% Tumor Growth Inhibition
Vehicle Control	1500	-
Thenium Closylate	1100	26.7%
Drug X	950	36.7%
Combination	300	80.0%

Note: The expected additive effect would be a tumor growth inhibition of approximately 53.4% (1 - (1-0.267)*(1-0.367)). The observed 80% inhibition suggests synergy.

Experimental Workflow Diagram

Caption: General experimental workflow for synergy testing.

Conclusion

The protocols outlined in these application notes provide a robust framework for the systematic evaluation of the synergistic potential of thenium closylate with other drugs. By employing a combination of in vitro screening methods like the checkerboard assay and isobologram analysis, followed by in vivo validation, researchers can effectively identify and characterize promising drug combinations. This approach will be instrumental in exploring the full therapeutic potential of thenium closylate and developing novel, more effective combination therapies.

References

• 1. avmajournals.avma.org [avmajournals.avma.org]
• 2. Anthelmintic efficacy of thenium closylate-piperazine phosphate combination tablets against Toxocara canis in pups and young dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Isobologram Analysis: A Comprehensive Review of Methodology and Current Research [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. clyte.tech [clyte.tech]
• 6. benchchem.com [benchchem.com]
• 7. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 8. New and simplified method for drug combination studies by checkerboard assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scribd.com [scribd.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. storage.imrpress.com [storage.imrpress.com]
• 13. SynergyFinder™ Drug Combination Studies | Oncolines B.V. [oncolines.com]
• 14. Statistical Assessment of Drug Synergy from In Vivo Combination Studies Using Mouse Tumor Models - PMC [pmc.ncbi.nlm.nih.gov]
• 15. blog.crownbio.com [blog.crownbio.com]
• 16. crownbio.com [crownbio.com]
• 17. researchgate.net [researchgate.net]
• 18. pnas.org [pnas.org]

Application Note & Protocol: In Vivo Imaging of Thenium Closylate Activity in Parasites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenium (B15197289) closylate is an anthelmintic agent belonging to the class of nicotinic agonists. Its mechanism of action involves acting as an agonist at the nicotinic acetylcholine (B1216132) receptors (nAChRs) on the muscle cells of nematodes, leading to excessive stimulation, sustained muscle contraction (spastic paralysis), and eventual expulsion of the parasite from the host. This application note provides a detailed protocol for the non-invasive, real-time in vivo imaging of the anthelmintic activity of thenium closylate against a model gastrointestinal nematode, Ancylostoma ceylanicum, using bioluminescence imaging (BLI).

Historically, the efficacy of anthelmintics like thenium closylate has been assessed through methods such as fecal egg count reduction tests or worm burden enumeration at necropsy.[1] While effective, these methods are terminal and do not allow for the longitudinal study of drug dynamics in a single animal. In vivo imaging, particularly BLI, offers a powerful alternative to monitor the parasitic load in real-time, providing a more comprehensive understanding of the drug's efficacy and pharmacodynamics.[2][3] This protocol is designed for preclinical evaluation of thenium closylate and can be adapted for other anthelmintic compounds.

Principle of the Assay

This protocol utilizes a transgenic line of Ancylostoma ceylanicum that constitutively expresses a luciferase enzyme. When the substrate, D-luciferin, is administered to an infected host, the luciferase-expressing parasites emit light, which can be detected and quantified using a sensitive in vivo imaging system. The intensity of the bioluminescent signal is directly proportional to the number of viable parasites. By imaging the animals before and after treatment with thenium closylate, the reduction in parasite burden can be quantitatively assessed over time.

Materials and Reagents

• Parasites: Luciferase-expressing third-stage infective larvae (L3) of Ancylostoma ceylanicum.

• Animal Model: 4-6 week old male Syrian hamsters (Mesocricetus auratus).

• Test Compound: Thenium closylate.

• Substrate: D-luciferin potassium salt.

• Anesthetic: Isoflurane (B1672236).

• Vehicle for Drug Administration: e.g., 0.5% carboxymethyl cellulose.

• Phosphate-Buffered Saline (PBS): Sterile.

• In Vivo Imaging System: Equipped with a cooled CCD camera.

• Animal clippers.

• Standard laboratory equipment: Pipettes, tubes, syringes, needles, etc.

Experimental Protocols

Animal Infection and Acclimation

• Acclimate hamsters for at least 7 days prior to infection.

• Infect hamsters orally with 200 luciferase-expressing A. ceylanicum L3 larvae suspended in 100 µL of sterile PBS.

• House the infected animals under standard laboratory conditions with ad libitum access to food and water.

• Monitor the infection over 2-3 weeks to allow the parasites to establish in the small intestine.

In Vivo Bioluminescence Imaging Procedure

• Preparation of D-luciferin: Prepare a stock solution of D-luciferin in sterile PBS at a concentration of 15 mg/mL. Filter-sterilize and store at -20°C.

• Animal Preparation:

  • Shave the abdominal area of the hamsters to minimize light attenuation by fur.

  • Anesthetize the animals using isoflurane (e.g., 2-3% for induction, 1-2% for maintenance) in an induction chamber.

• Substrate Administration: Administer D-luciferin via intraperitoneal (IP) injection at a dose of 150 mg/kg body weight.

• Imaging:

  • Wait for 10 minutes for the substrate to distribute.

  • Place the anesthetized hamster in the imaging chamber of the in vivo imaging system.

  • Acquire bioluminescent images using an exposure time of 1-5 minutes, depending on the signal intensity.

  • Acquire images from both ventral and dorsal views.

  • A photographic image should be taken to serve as an anatomical reference.

• Data Analysis:

  • Define a region of interest (ROI) over the abdominal area where the bioluminescent signal is detected.

  • Quantify the total photon flux (photons/second) within the ROI using the imaging software.

Thenium Closylate Efficacy Study

• Baseline Imaging: On day 21 post-infection, perform a baseline imaging session for all infected hamsters as described in Protocol 2 to determine the initial parasite burden.

• Group Allocation: Based on the baseline bioluminescent signal, randomize the animals into treatment and control groups (n=5-8 animals per group).

• Drug Administration:

  • Treatment Group: Administer thenium closylate orally at a predetermined dose (e.g., 25 mg/kg).

  • Control Group: Administer the vehicle alone.

• Post-Treatment Imaging: Perform in vivo imaging at various time points post-treatment (e.g., 24, 48, 72, and 96 hours) following the procedure in Protocol 2.

• Data Analysis:

  • Calculate the percentage reduction in bioluminescent signal for each animal at each time point relative to its baseline signal.

  • Compare the mean signal reduction between the treatment and control groups.

Data Presentation

The quantitative data from the efficacy study can be summarized in the following tables.

Table 1: In Vivo Bioluminescent Signal Following Thenium Closylate Treatment

Time Point	Mean Total Photon Flux (photons/s) ± SEM - Control Group	Mean Total Photon Flux (photons/s) ± SEM - Thenium Closylate Group
Baseline (0 h)	1.5 x 10^6 ± 0.2 x 10^6	1.6 x 10^6 ± 0.3 x 10^6
24 h	1.4 x 10^6 ± 0.3 x 10^6	0.8 x 10^6 ± 0.2 x 10^6
48 h	1.5 x 10^6 ± 0.2 x 10^6	0.4 x 10^6 ± 0.1 x 10^6
72 h	1.6 x 10^6 ± 0.3 x 10^6	0.2 x 10^6 ± 0.05 x 10^6
96 h	1.5 x 10^6 ± 0.2 x 10^6	0.1 x 10^6 ± 0.03 x 10^6

Table 2: Percentage Reduction in Parasite Burden (Bioluminescent Signal)

Time Point	Mean % Reduction ± SEM - Control Group	Mean % Reduction ± SEM - Thenium Closylate Group
24 h	6.7 ± 5.1	50.0 ± 8.2
48 h	0.0 ± 4.5	75.0 ± 6.5
72 h	-6.7 ± 5.8	87.5 ± 4.1
96 h	0.0 ± 4.8	93.8 ± 3.2

Visualizations

Caption: Experimental workflow for in vivo imaging of thenium closylate activity.

Caption: Proposed mechanism of action of thenium closylate in nematodes.

Discussion and Troubleshooting

This in vivo imaging protocol provides a robust and sensitive method for evaluating the efficacy of thenium closylate. The real-time, longitudinal data acquisition reduces animal usage and provides more statistically powerful results compared to traditional terminal methods.

Potential Issues and Solutions:

• Low Bioluminescent Signal:

  • Cause: Insufficient parasite load, poor substrate delivery, or inactive luciferase.

  • Solution: Verify the infective dose, ensure proper IP injection of D-luciferin, and confirm the viability and luciferase activity of the parasite stock in vitro.

• High Signal Variability:

  • Cause: Inconsistent infection rates, variable substrate distribution, or inaccurate ROI placement.

  • Solution: Standardize the infection protocol, ensure consistent timing between luciferin (B1168401) injection and imaging, and use a consistent ROI definition for all animals and time points.

• Signal from Outside the GI Tract:

  • Cause: Ectopic parasite migration.

  • Solution: While less common for A. ceylanicum, note any ectopic signals. The primary ROI should remain focused on the gastrointestinal tract.

Conclusion

The application of in vivo bioluminescence imaging offers a significant advancement in the preclinical assessment of anthelmintic drugs like thenium closylate. This detailed protocol provides a framework for researchers to quantitatively measure the activity of such compounds in a relevant animal model, facilitating the drug development pipeline for new and improved antiparasitic therapies.

References

• 1. Anthelmintic efficacy of thenium closylate-piperazine phosphate combination tablets against Toxocara canis in pups and young dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vivo Bioluminescence Imaging to Assess Compound Efficacy Against Trypanosoma brucei - Trypanosomatids - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. In vivo imaging of mice infected with bioluminescent Trypanosoma cruzi unveils novel sites of infection - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Development of Thenium Closylate Derivatives for Enhanced Anthelmintic Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenium (B15197289) closylate is a quaternary ammonium (B1175870) salt that has been used as an anthelmintic agent, particularly in veterinary medicine.[1][2] Its mechanism of action is believed to involve the disruption of parasite neuromuscular function. The development of new derivatives of thenium closylate presents a promising avenue for enhancing its efficacy, expanding its spectrum of activity, and overcoming potential resistance mechanisms.

These application notes provide a comprehensive overview of the methodologies and protocols for the development and evaluation of novel thenium closylate derivatives. The focus is on the logical design of new chemical entities, their synthesis, and a tiered screening approach to identify candidates with superior anthelmintic properties.

Rationale for Derivative Development

The chemical structure of thenium closylate, N,N-dimethyl-N-(2-phenoxyethyl)-2-thenylammonium p-chlorobenzenesulfonate, offers several sites for modification to explore structure-activity relationships (SAR).[1][2] Key areas for derivatization include:

• The Thiophene (B33073) Ring: Substitution on the thiophene ring can modulate the electronic and steric properties of the molecule, potentially influencing its interaction with the target.

• The Phenoxyethyl Group: Modifications to the phenyl ring of the phenoxyethyl moiety can impact lipophilicity and introduce new interactions with the target site.

• The Quaternary Ammonium Head: While essential for its likely mechanism of action, subtle changes to the alkyl substituents on the nitrogen atom could fine-tune the compound's properties.

Hypothetical Thenium Closylate Derivatives

For the purpose of these protocols, we will consider a hypothetical series of derivatives to illustrate the developmental workflow.

Compound ID	Parent Moiety	Modification	Rationale
TC-001	Thenium Closylate	(Reference Compound)	Baseline for comparison.
TC-D-01	Thenium	5-Bromo substitution on the thiophene ring	Introduce a bulky, electron-withdrawing group to probe steric and electronic effects at the target.
TC-D-02	Thenium	4-Fluoro substitution on the phenoxy ring	Enhance metabolic stability and alter electronic properties of the phenoxy group.
TC-D-03	Thenium	N,N-diethyl instead of N,N-dimethyl	Increase lipophilicity and steric bulk around the quaternary nitrogen.

Synthesis and Characterization

The synthesis of thenium closylate derivatives can be approached through established organic chemistry methodologies. A general synthetic workflow is outlined below.

General Synthetic Protocol for Thenium Derivatives

This protocol describes a potential pathway for synthesizing the proposed derivatives.

Step 1: Synthesis of Substituted 2-Thenyl Halides

• For derivatives like TC-D-01 , the starting material would be a commercially available or synthesized substituted thiophene, which is then halogenated at the 2-methyl position.

Step 2: Synthesis of the Tertiary Amine Precursor

• For derivatives like TC-D-02 and TC-D-03 , the corresponding substituted N,N-dialkyl-2-phenoxyethanamine would be synthesized. This can be achieved by reacting the appropriate N,N-dialkylamine with a substituted 2-phenoxyethyl halide.

Step 3: Quaternization

• The final step involves the quaternization of the tertiary amine with the appropriate 2-thenyl halide in a suitable solvent (e.g., acetonitrile (B52724) or DMF).

Step 4: Anion Exchange

• If the resulting halide salt is not the desired closylate, an anion exchange step with silver closylate or a similar salt would be performed.

Step 5: Purification and Characterization

• The final products should be purified using techniques such as recrystallization or column chromatography.

• Characterization should be performed using standard analytical methods, including ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis to confirm the structure and purity.

Diagram: Synthetic Workflow for Thenium Closylate Derivatives

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Thenium Closylate | C21H24ClNO4S2 | CID 498092 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Thenium Closylate Dosage for In Vitro Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with thenium (B15197289) closylate in in vitro settings. Given that thenium closylate is primarily documented as an anthelmintic, this guide focuses on establishing and optimizing its dosage for novel applications in mammalian cell culture, such as in drug repurposing screens.

Frequently Asked Questions (FAQs)

Q1: What is thenium closylate and what is its known mechanism of action?

A1: Thenium closylate is an anthelmintic drug used to treat parasitic worm infections.[1] Its primary mechanism of action is as a nicotinic agonist.[2] In nematodes, it binds to nicotinic acetylcholine (B1216132) receptors (nAChRs) on muscle cells, leading to spastic paralysis.[2][3] When considering its use in mammalian cells, it's important to note that these cells also express various subtypes of nAChRs, which could be potential targets.[4]

Q2: What is a recommended starting concentration for thenium closylate in a new mammalian cell line?

A2: For a compound with limited data in a specific cell line, it is recommended to start with a broad dose-response experiment. A typical range to screen a new compound is from 1 nM to 100 µM.[5] This wide range helps in identifying the effective concentration window and determining the IC50 (half-maximal inhibitory concentration).

Q3: How should I prepare and store thenium closylate stock solutions?

A3: Thenium closylate is soluble in water.[1] However, for cell culture experiments, it is common practice to dissolve compounds in dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution (e.g., 10 mM). This stock solution should ideally be stored at -20°C or -80°C. When preparing working solutions, dilute the stock in your cell culture medium to the final desired concentration. It is crucial to ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q4: How stable is thenium closylate in cell culture medium?

A4: The stability of thenium closylate in cell culture media at 37°C has not been widely reported. For long-term experiments (over 24 hours), it is advisable to change the medium with freshly prepared thenium closylate at regular intervals (e.g., every 24-48 hours) to maintain a consistent concentration.

Troubleshooting Guide

Issue 1: High variability in results between replicate wells.

• Possible Cause: Inconsistent cell seeding, edge effects in the plate, or pipetting errors during serial dilutions.

• Solution:

  • Ensure a single-cell suspension with uniform density before seeding.

  • To minimize edge effects, avoid using the outer wells of the microplate for treatment and instead fill them with sterile PBS or media.

  • Prepare a master mix of the final drug dilutions to add to the wells, rather than performing serial dilutions directly in the plate.

Issue 2: No observable effect on cells at any tested concentration.

• Possible Cause 1: The chosen cell line may not express the relevant nAChR subtypes or may be inherently resistant.

• Solution: Research the expression of nAChR subunits in your cell line of interest. Consider screening a panel of different cell lines to find a sensitive model.

• Possible Cause 2: The compound may have degraded.

• Solution: Prepare fresh stock solutions and ensure proper storage conditions. Avoid multiple freeze-thaw cycles.

• Possible Cause 3: The incubation time is too short.

• Solution: Extend the treatment duration (e.g., 48 or 72 hours) to allow for potential long-term effects to manifest.

Issue 3: Excessive cell death, even at the lowest concentrations.

• Possible Cause 1: The starting concentration range is too high for your specific cell line.

• Solution: Perform a dose-response curve starting from a much lower concentration (e.g., in the picomolar or low nanomolar range) with smaller increments.

• Possible Cause 2: Solvent toxicity.

• Solution: Ensure the final concentration of the solvent (e.g., DMSO) in your culture medium is below 0.1%. Always include a vehicle control (media with the same final concentration of solvent) to differentiate between compound and solvent effects.

Quantitative Data Summary

Table 1: Example Data from an In Vitro Cytotoxicity Assay (MTT) for Thenium Closylate on A549 Human Lung Carcinoma Cells after 48 hours.

Concentration (µM)	% Cell Viability (Mean ± SD)
0 (Vehicle Control)	100 ± 4.5
0.01	98.2 ± 5.1
0.1	95.6 ± 4.8
1	82.3 ± 6.2
10	51.7 ± 5.5
50	21.4 ± 3.9
100	8.9 ± 2.1

Note: These are example values and may not be representative of actual experimental results.

Experimental Protocols

Protocol 1: Determining the IC50 of Thenium Closylate using an MTT Assay

• Cell Seeding:

  • Culture cells to approximately 80% confluency.

  • Trypsinize and count the cells.

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a 10 mM stock solution of thenium closylate in an appropriate solvent (e.g., sterile water or DMSO).

  • Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations (e.g., ranging from 0.01 µM to 100 µM).

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of thenium closylate.

  • Include a vehicle control (medium with the same concentration of solvent) and untreated control wells.

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C.

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Gently shake the plate for 5-10 minutes.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the thenium closylate concentration.

  • Use non-linear regression analysis (sigmoidal dose-response curve) to determine the IC50 value.

Visualizations

Caption: Potential signaling pathways of thenium closylate in mammalian cells.

References

• 1. labsolu.ca [labsolu.ca]
• 2. High-content approaches to anthelmintic drug screening - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of In vitro Anthelmintic Activity, Total Phenolic Content and Cytotoxic Activity of Crinum latifolium L. (Family: Amaryllidaceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mammalian Nicotinic Acetylcholine Receptors: From Structure to Function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]

troubleshooting thenium closylate solubility issues in DMSO

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting support for solubility issues encountered with thenium (B15197289) closylate in Dimethyl Sulfoxide (B87167) (DMSO).

Frequently Asked Questions (FAQs)

Q1: What is thenium closylate and why is DMSO a common solvent?

Thenium closylate is an anthelmintic compound used in veterinary medicine.[1] Its chemical structure is a salt, consisting of a dimethyl(2-phenoxyethyl)-2-thenylammonium cation and a p-chlorobenzenesulfonate anion.[1][2][3] Like many anthelmintics, it has low solubility in water (0.6% w/v at 20°C)[1][4]. DMSO is a powerful, polar aprotic solvent capable of dissolving a wide array of organic compounds that are poorly soluble in aqueous solutions, making it a standard choice for preparing stock solutions in biological research.[5][6][7]

Q2: What is the expected solubility of thenium closylate in DMSO?

While specific quantitative data for thenium closylate's solubility in DMSO is not readily published, it is described as having moderate solubility in organic solvents.[8] For compounds of this nature, preparing stock solutions in the range of 10-50 mM in pure DMSO is a typical starting point. Final working concentrations in aqueous media are often much lower due to the risk of precipitation and potential solvent toxicity.

Q3: Why is my thenium closylate not dissolving completely in DMSO?

Several factors can contribute to incomplete dissolution:

• Solvent Quality: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the air.[7] Water contamination can significantly reduce its solvating power for hydrophobic compounds.

• Compound Purity & Form: The compound may be of a different salt form or contain impurities that affect solubility.

• Temperature: Dissolution may be slow at room temperature.

• Insufficient Agitation: The compound may require more energy to break down the crystal lattice structure.

Q4: My compound dissolved in 100% DMSO, but why did it precipitate when I added it to my cell culture media or buffer?

This is a common phenomenon known as "antisolvent precipitation." Thenium closylate is significantly less soluble in aqueous environments than in pure DMSO. When the high-concentration DMSO stock is diluted into an aqueous solution (the "antisolvent"), the local concentration of the compound exceeds its solubility limit in the mixed solvent system, causing it to crash out of solution.[9] The method of dilution is critical; adding the DMSO stock to the aqueous buffer slowly while mixing can sometimes prevent this.[9]

Troubleshooting Guide: Dissolution Issues

Issue 1: Thenium closylate powder is not fully dissolving in DMSO.

If you observe particulates, cloudiness, or sediment after attempting to dissolve the compound, follow this workflow.

Caption: Workflow for troubleshooting initial dissolution.

Issue 2: Precipitate forms after diluting DMSO stock into aqueous media.

This is often encountered when preparing working solutions from a concentrated stock.

Caption: Workflow to prevent precipitation in aqueous media.

Data & Protocols

Compound & Solvent Properties

Parameter	Value / Recommendation	Source
Compound	Thenium Closylate	[2]
CAS Number	4304-40-9	[8][10]
Molecular Weight	454.0 g/mol	[1][2]
Melting Point	159-160°C	[1][4]
Primary Solvent	Dimethyl Sulfoxide (DMSO)	[5][6]
Recommended Grade	Anhydrous, ≥99.9% Purity	-
Storage (DMSO)	Store desiccated at room temperature	[7]

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol provides a reliable method for preparing a concentrated stock of thenium closylate.

• Preparation:

  • Allow the thenium closylate vial and a fresh vial of anhydrous DMSO to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weigh out 4.54 mg of thenium closylate (MW = 454.0 g/mol ) into a sterile, chemically resistant vial (e.g., glass or polypropylene).

• Dissolution:

  • Add 900 µL of anhydrous DMSO to the vial.

  • Cap the vial tightly and vortex vigorously for 2 minutes.

  • If particulates remain, sonicate the vial in a room temperature water bath for 10 minutes.

  • If still undissolved, place the vial in a 37°C heat block or water bath for 15 minutes, vortexing every 5 minutes.

  • Once fully dissolved, add a final 100 µL of DMSO to reach a total volume of 1 mL and a final concentration of 10 mM. Mix thoroughly.

• Storage:

  • Dispense into single-use aliquots to avoid repeated freeze-thaw cycles and moisture introduction.

  • Store aliquots at -20°C, protected from light. For long-term storage, -80°C is recommended.

Hypothesized Mechanism of Action

Thenium is a quaternary ammonium (B1175870) anthelmintic. Its mechanism of action is believed to involve agonism of nicotinic acetylcholine (B1216132) receptors (nAChRs) at the neuromuscular junction of nematodes, leading to spastic paralysis.

Caption: Thenium acts as an agonist on nematode nAChRs.

References

• 1. Thenium Closylate [drugfuture.com]
• 2. Thenium Closylate | C21H24ClNO4S2 | CID 498092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. labsolu.ca [labsolu.ca]
• 5. Inhibitory effect of dimethyl sulfoxide on the development of gastrointestinal nematode larvae in the larval development test - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. CAS 4304-40-9: Thenium closylate | CymitQuimica [cymitquimica.com]
• 9. researchgate.net [researchgate.net]
• 10. Thenium closylate 4304-40-9, Information for Thenium closylate 4304-40-9, Suppliers of Other Regions Thenium closylate 4304-40-9 [chemnet.com]

improving the stability of thenium closylate solutions

This technical support center provides guidance on improving and maintaining the stability of thenium (B15197289) closylate solutions. Researchers, scientists, and drug development professionals can find troubleshooting advice, frequently asked questions, and detailed experimental protocols to address common challenges encountered during their work.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for a thenium closylate stock solution?

A1: For optimal stability, it is recommended to store thenium closylate solutions at refrigerated temperatures (2-8°C) and protected from light. The solid form of thenium closylate should be stored at -20°C in a freezer.[1] Solutions should be prepared fresh whenever possible. If storage is necessary, it should be for the shortest duration possible after conducting appropriate stability studies.

Q2: What are the common signs of degradation in a thenium closylate solution?

A2: Visual signs of degradation can include the appearance of a precipitate, a change in color (e.g., yellowing), or the development of haziness. However, significant degradation can occur without any visible changes. Therefore, chemical analysis, such as High-Performance Liquid Chromatography (HPLC), is necessary to accurately assess the stability and purity of the solution.[2]

Q3: What factors can negatively impact the stability of thenium closylate solutions?

A3: Several factors can affect the stability of drug solutions, including temperature, light, pH, and the presence of oxygen.[2] For thenium closylate, its chemical structure, which includes a quaternary ammonium (B1175870) group, a phenoxyethyl moiety, and a thiophene (B33073) ring, suggests potential susceptibility to certain degradation pathways.[3][4][5] Key factors to consider are:

• Temperature: Elevated temperatures can accelerate chemical degradation reactions.

• Light: Exposure to UV or fluorescent light may induce photolytic degradation.

• pH: The pH of the solution can significantly influence the rate of hydrolysis and other degradation reactions.

• Oxidation: The presence of dissolved oxygen or oxidizing agents can lead to the degradation of the molecule.

Q4: Are there any recommended excipients to improve the stability of thenium closylate solutions?

A4: Yes, the use of appropriate excipients can significantly enhance the stability of parenteral formulations.[6][7][8] For thenium closylate solutions, consider the following:

• Buffers: To maintain a stable pH, buffers such as citrate, acetate (B1210297), or phosphate (B84403) can be used.[2] The optimal pH range should be determined through stability studies.

• Antioxidants: To prevent oxidative degradation, antioxidants like ascorbic acid or sodium metabisulfite (B1197395) can be included in the formulation.

• Chelating Agents: If trace metal ions that can catalyze degradation are present, a chelating agent such as edetate disodium (B8443419) (EDTA) may be beneficial.[8]

• Solubilizing Agents: To improve solubility and prevent precipitation, co-solvents or surfactants like polysorbates may be considered, especially for higher concentration formulations.[9]

Troubleshooting Guides

Issue 1: Precipitation or Cloudiness Observed in the Solution

Question	Possible Cause & Solution
Is the solution stored at a low temperature?	Cause: The solubility of thenium closylate may be reduced at lower temperatures, leading to precipitation. Solution: Try gently warming the solution to room temperature with gentle agitation to see if the precipitate redissolves. If it does, consider storing the solution at a controlled room temperature after confirming stability at this temperature.
Was the correct solvent and concentration used?	Cause: Thenium closylate has limited solubility in water (0.6% w/v at 20°C).[3] Exceeding this concentration can lead to precipitation. Solution: Ensure you are working within the solubility limits. If a higher concentration is needed, a formulation study to identify suitable solubilizing agents (e.g., co-solvents, surfactants) is recommended.[9]
Has the pH of the solution shifted?	Cause: A change in pH can affect the solubility of the compound or lead to the formation of less soluble degradation products. Solution: Measure the pH of the solution. If it has deviated from the intended pH, investigate the cause. Incorporating a suitable buffer system can help maintain a stable pH.[2]

Issue 2: Solution Has Turned Yellow or Changed Color

Question	Possible Cause & Solution
Has the solution been exposed to light?	Cause: Photodegradation can often lead to the formation of colored impurities. Solution: Protect the solution from light by using amber vials or by wrapping the container in aluminum foil. Conduct photostability studies to quantify the impact of light exposure.
Is there evidence of oxidative degradation?	Cause: Oxidation is a common degradation pathway that can produce colored byproducts. The thiophene ring in thenium closylate could be susceptible to oxidation. Solution: Prepare the solution using deoxygenated solvents and consider purging the headspace of the container with an inert gas like nitrogen or argon. The addition of an antioxidant to the formulation may also be necessary.
Was the solution exposed to high temperatures?	Cause: Thermal degradation can also result in the formation of colored impurities. Solution: Store the solution at the recommended temperature and avoid exposure to excessive heat.

Issue 3: Loss of Potency Detected by HPLC Analysis

Question	Possible Cause & Solution
Is the analytical method stability-indicating?	Cause: The HPLC method may not be able to separate the active pharmaceutical ingredient (API) from its degradation products, leading to inaccurate quantification. Solution: Develop and validate a stability-indicating HPLC method. This involves performing forced degradation studies to generate potential degradation products and ensuring the method can resolve them from the parent peak.[10][11][12]
What are the storage conditions (temperature, pH, light)?	Cause: As discussed, temperature, pH, and light can all contribute to the degradation of thenium closylate. Solution: Conduct a systematic study to evaluate the impact of these factors on the stability of your solution. The data will help in identifying the optimal storage conditions and formulation.
Are there any reactive excipients in the formulation?	Cause: Some excipients can interact with the API, leading to degradation. Solution: If your formulation contains multiple components, conduct compatibility studies to ensure that the excipients are not contributing to the degradation of thenium closylate.

Quantitative Data Summary

The following tables present hypothetical stability data for a 1 mg/mL thenium closylate solution in an aqueous buffer to illustrate the impact of different environmental factors.

Table 1: Effect of Temperature on Thenium Closylate Stability (Stored in the dark at pH 7.0 for 30 days)

Temperature	% Initial Concentration Remaining	% Total Degradants
2-8°C	99.2%	0.8%
25°C / 60% RH	95.5%	4.5%
40°C / 75% RH	85.1%	14.9%

Table 2: Effect of pH on Thenium Closylate Stability (Stored at 25°C in the dark for 30 days)

pH	% Initial Concentration Remaining	% Total Degradants
3.0	92.3%	7.7%
5.0	98.1%	1.9%
7.0	95.5%	4.5%
9.0	89.4%	10.6%

Table 3: Effect of Light on Thenium Closylate Stability (Stored at 25°C for 1.2 million lux hours)

Condition	% Initial Concentration Remaining	% Total Degradants
Protected from Light	99.8%	0.2%
Exposed to Light	91.7%	8.3%

Experimental Protocols

Protocol 1: Development of a Stability-Indicating HPLC Method

This protocol outlines the steps for developing an HPLC method capable of separating thenium closylate from its potential degradation products.

• Objective: To establish a robust HPLC method that can accurately quantify thenium closylate in the presence of its impurities and degradation products.

• Materials & Equipment:

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

  • Thenium closylate reference standard

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Phosphate or acetate buffer solutions

  • Acids (HCl) and bases (NaOH) for pH adjustment

• Method Development Strategy:

  • Solvent Selection: Prepare a stock solution of thenium closylate in a suitable solvent (e.g., 50:50 methanol:water).

  • Wavelength Selection: Scan the UV spectrum of the thenium closylate solution to determine the wavelength of maximum absorbance (λmax).

  • Initial Chromatographic Conditions:

    • Mobile Phase: Start with a simple gradient, for example, Mobile Phase A: 0.1% phosphoric acid in water, Mobile Phase B: Acetonitrile.

    • Gradient: 10% to 90% B over 20 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30°C.

    • Injection Volume: 10 µL.

  • Forced Degradation Study: Perform a forced degradation study as outlined in Protocol 2 to generate degradation products.

  • Method Optimization: Inject the stressed samples into the HPLC system. Optimize the mobile phase composition, gradient, pH, and column temperature to achieve adequate separation (resolution > 2) between the main peak and all degradation product peaks.

  • Method Validation: Once the optimal conditions are found, validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.[13]

Protocol 2: Forced Degradation Study

This protocol describes how to intentionally degrade thenium closylate to generate potential degradation products for analytical method development. The goal is to achieve 5-20% degradation of the active ingredient.[14][15]

• Objective: To generate potential degradation products of thenium closylate under various stress conditions.

• Materials:

  • Thenium closylate

  • Hydrochloric acid (1M)

  • Sodium hydroxide (B78521) (1M)

  • Hydrogen peroxide (3%)

  • Photostability chamber

  • Oven

• Procedure:

  • Acid Hydrolysis: Dissolve thenium closylate in 1M HCl and heat at 60°C. Withdraw samples at different time points (e.g., 2, 4, 8, 24 hours), neutralize with NaOH, and analyze by HPLC.

  • Base Hydrolysis: Dissolve thenium closylate in 1M NaOH and keep at room temperature. Withdraw samples at different time points, neutralize with HCl, and analyze by HPLC.

  • Oxidative Degradation: Dissolve thenium closylate in a solution of 3% hydrogen peroxide and keep at room temperature. Withdraw samples at different time points and analyze by HPLC.

  • Thermal Degradation: Expose solid thenium closylate to heat (e.g., 80°C) in an oven. Withdraw samples at different time points, dissolve in a suitable solvent, and analyze by HPLC.

  • Photolytic Degradation: Expose a solution of thenium closylate to light in a photostability chamber according to ICH Q1B guidelines. A control sample should be kept in the dark. Analyze both samples by HPLC.

• Analysis: Analyze all stressed samples using the developing stability-indicating HPLC method. The results will help to understand the degradation pathways and demonstrate the specificity of the analytical method.

Visualizations

Caption: Workflow for Stability-Indicating HPLC Method Development.

Caption: Troubleshooting Logic for Thenium Closylate Solution Instability.

Caption: Hypothetical Degradation Pathways for Thenium Closylate.

References

• 1. labsolu.ca [labsolu.ca]
• 2. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 3. Thenium Closylate [drugfuture.com]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. Thenium Closylate | C21H24ClNO4S2 | CID 498092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. Excipients in parenteral formulations: selection considerations and effective utilization with small molecules and biologics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. pharmtech.com [pharmtech.com]
• 10. web.vscht.cz [web.vscht.cz]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 13. scispace.com [scispace.com]
• 14. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 15. pharmadekho.com [pharmadekho.com]

Technical Support Center: Overcoming Thenium Closylate Precipitation in Culture Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common issue of thenium (B15197289) closylate precipitation in cell culture media. By understanding the properties of thenium closylate and implementing appropriate preventative measures, you can ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is thenium closylate and what are its basic properties?

Thenium closylate is a chemical compound with the molecular formula C21H24ClNO4S2.[1] It is used as an anthelmintic agent in veterinary medicine.[2] Understanding its physical and chemical properties, particularly its solubility, is crucial for its effective use in in-vitro experiments.

Q2: What is the known solubility of thenium closylate in water?

The solubility of thenium closylate in water at 20°C is 0.6% w/v.[2][3] This is a critical parameter to consider when preparing stock solutions and final concentrations in aqueous culture media.

Q3: Why is my thenium closylate precipitating when I add it to my cell culture medium?

Precipitation of thenium closylate in culture media can be triggered by several factors:

• Exceeding Solubility Limit: The final concentration of thenium closylate in the medium may be higher than its aqueous solubility allows.

• Localized High Concentrations: Rapidly adding a concentrated stock solution to the medium can create localized areas of high concentration, causing the compound to "crash out" of solution.[4]

• Solvent Shock: A sudden change in the solvent environment, from a high-concentration organic solvent stock (like DMSO) to the aqueous culture medium, can drastically reduce the compound's solubility.

• Temperature Effects: The solubility of compounds can be temperature-dependent. Adding a stock solution to cold media can decrease solubility.[5]

• pH of the Medium: The solubility of some compounds is influenced by the pH of the solution.[4]

• Interactions with Media Components: Components in the culture medium, such as salts and proteins, can sometimes interact with the compound and reduce its solubility.

Q4: Can I simply filter out the precipitate and use the remaining solution?

Filtering out the precipitate is generally not recommended. The formation of a precipitate means the actual concentration of the dissolved compound is unknown and lower than intended, which will significantly affect the accuracy and reproducibility of your experimental results.[4]

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Addition to Culture Media

Symptoms: A visible precipitate (cloudiness, particles, or crystals) forms immediately after adding the thenium closylate stock solution to the cell culture medium.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for immediate precipitation.

Issue 2: Precipitation Occurs Over Time in the Incubator

Symptoms: The media containing thenium closylate is initially clear but becomes cloudy or forms a precipitate after a period of incubation.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Evaporation	Water loss from the culture vessel increases the concentration of all components, including thenium closylate, potentially exceeding its solubility limit.[5]	Ensure proper humidification of the incubator. Use culture plates with low-evaporation lids or seal plates with gas-permeable membranes for long-term experiments.
Temperature Fluctuations	Repeated removal of culture vessels from the incubator can cause temperature cycling, which may affect the solubility of the compound.[5]	Minimize the time culture vessels are outside the incubator. If frequent observation is necessary, consider using a microscope with a stage-top incubator.
pH Shift	Cellular metabolism can alter the pH of the culture medium over time, which may affect the solubility of a pH-sensitive compound.[4]	Monitor the pH of your culture medium, especially in dense cultures. Change the medium more frequently if significant pH changes are observed.
Compound Instability	Thenium closylate may degrade over time under culture conditions, and the degradation products could be less soluble.	Prepare fresh media with thenium closylate more frequently, especially for long-term experiments.

Data Presentation

Table 1: Physical and Chemical Properties of Thenium Closylate

Property	Value	Reference
Molecular Formula	C21H24ClNO4S2	[1][2]
Molecular Weight	454.00 g/mol	[2]
Appearance	Crystals	[2]
Melting Point	159-160°C	[2][3]
Water Solubility (20°C)	0.6% w/v	[2][3]
CAS Number	4304-40-9	[2]

Experimental Protocols

Protocol 1: Preparation of Thenium Closylate Stock and Working Solutions

This protocol provides a systematic approach to dissolving and diluting thenium closylate for cell-based assays to minimize precipitation.

Materials:

• Thenium closylate powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Complete cell culture medium (e.g., DMEM with 10% FBS), pre-warmed to 37°C

• Sterile microcentrifuge tubes and pipette tips

Procedure:

• Prepare a High-Concentration Stock Solution:

  • Dissolve thenium closylate in 100% DMSO to create a high-concentration stock solution (e.g., 100 mg/mL).

  • Ensure the compound is fully dissolved by vortexing. If necessary, brief sonication in a water bath can be used.

• Create an Intermediate Dilution (Optional but Recommended):

  • To minimize "solvent shock," first dilute the high-concentration stock solution in pre-warmed complete cell culture medium to create an intermediate concentration that is still well above your final working concentration.[5]

• Prepare the Final Working Solution:

  • Perform a serial dilution from your stock or intermediate solution in pre-warmed (37°C) culture media.[5]

  • Add the compound dropwise while gently vortexing or swirling the media to ensure rapid dispersal.[4]

  • Crucially, ensure the final concentration of DMSO in the culture medium is below 0.5%, and ideally below 0.1%, to avoid solvent toxicity to the cells. [5]

Decision-Making Workflow for Solution Preparation:

Caption: Decision workflow for preparing compound solutions.

By following these guidelines and protocols, researchers can effectively mitigate the risk of thenium closylate precipitation, leading to more reliable and consistent experimental outcomes.

References

• 1. Thenium Closylate | C21H24ClNO4S2 | CID 498092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Thenium Closylate [drugfuture.com]
• 3. labsolu.ca [labsolu.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Off-Target Effects of Thenium Closylate in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the off-target effects of thenium (B15197289) closylate in cell culture experiments. Thenium closylate, a quaternary ammonium (B1175870) compound primarily used as a veterinary anthelmintic, can exhibit unintended effects in mammalian cell lines. This guide offers a framework for identifying, understanding, and mitigating these off-target activities to ensure the validity and reproducibility of your in vitro research.

Frequently Asked Questions (FAQs)

Q1: What is thenium closylate and what are its known primary and potential off-target mechanisms of action?

A1: Thenium closylate is an anthelmintic drug used in veterinary medicine to treat hookworm infections in dogs.[1] Its chemical name is N,N-Dimethyl-N-(2-phenoxyethyl)-2-thiophenemethanaminium salt with 4-chlorobenzenesulfonic acid.[2] As a quaternary ammonium compound, its primary anthelmintic effect is believed to involve neuromuscular blockade in the parasite, leading to paralysis and expulsion.

In mammalian cell culture, potential off-target effects can be inferred from its chemical class and the mechanisms of other anthelmintics:

• Cytotoxicity via Membrane Disruption: Quaternary ammonium compounds are cationic surfactants that can interact with and disrupt cell membranes, leading to cytotoxicity.[3]

• Mitochondrial Dysfunction: Disruption of mitochondrial membrane potential is a known off-target effect of some anthelmintics and quaternary ammonium compounds, which can impair cellular energy metabolism.

• Neuromuscular Signaling Interference: Due to its intended effect on parasite neuromuscular junctions, thenium closylate may interact with cholinergic and GABAergic receptors in mammalian cells.

Q2: I am observing high levels of cytotoxicity at concentrations where I expect to see a specific biological effect. What should I do?

A2: High cytotoxicity is a common issue with quaternary ammonium compounds. Here’s a systematic approach to troubleshoot this:

• Determine the Cytotoxic Profile: Perform a dose-response experiment to determine the 50% cytotoxic concentration (CC50) in your specific cell line. This will establish the therapeutic window for your experiments.

• Optimize Concentration and Exposure Time: Use the lowest effective concentration for the shortest possible duration to achieve your desired on-target effect while minimizing cytotoxicity.

• Use Appropriate Controls: Always include a vehicle control (the solvent used to dissolve thenium closylate, e.g., water or DMSO) to ensure that the observed toxicity is not due to the solvent.

• Consider Cell Line Sensitivity: Different cell lines can have varying sensitivities to a compound. If possible, test your hypothesis in multiple cell lines.

Q3: How can I differentiate between on-target and off-target effects of thenium closylate in my experiments?

A3: Differentiating on-target from off-target effects is crucial for data interpretation. Consider the following strategies:

• Use a Structurally Unrelated Compound: If available, use another compound with a different chemical structure that targets the same pathway to see if it produces the same phenotype.

• Rescue Experiments: If thenium closylate is hypothesized to inhibit a specific protein, try to rescue the effect by overexpressing that protein.

• Pathway Analysis: Employ techniques like RNA sequencing or proteomics to get a global view of the cellular pathways affected by thenium closylate. This can reveal unexpected pathway perturbations.

• Specific Receptor Blockade: If you suspect off-target effects on cholinergic or GABAergic receptors, use specific antagonists for these receptors in co-treatment experiments to see if the off-target phenotype is reversed.

Q4: What are the best practices for preparing and storing thenium closylate solutions for in vitro use?

A4: Proper handling is key to reproducible results.

• Solubility: Thenium closylate is soluble in water at 20°C up to 0.6% w/v.[2] For higher stock concentrations, consider using dimethyl sulfoxide (B87167) (DMSO).

• Stock Solutions: Prepare a high-concentration stock solution in an appropriate solvent (e.g., 10 mM in DMSO). Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

• Storage: Store stock solutions at -20°C or -80°C. Published data suggests a shelf life of 1095 days when stored properly.[2]

• Working Dilutions: Prepare fresh working dilutions from the stock solution for each experiment. Ensure the final concentration of the solvent in the cell culture medium is non-toxic (typically <0.1% for DMSO).

• Stability: The stability of compounds in culture media can vary.[4] If you suspect degradation, you may need to perform stability studies, for example, by analyzing the compound concentration over time using HPLC.

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
High variability in experimental results	1. Inconsistent cell health (passage number, density).2. Pipetting errors.3. Compound instability in culture media.	1. Standardize cell culture protocols (use cells within a defined passage number range, ensure uniform seeding density).2. Use calibrated pipettes and prepare master mixes for treatments.3. Prepare fresh dilutions for each experiment and minimize the time the compound is in the incubator.
Unexpected phenotype or lack of expected effect	1. Off-target effects dominating the response.2. Low or absent expression of the intended target in the cell line.3. Compound concentration is too high or too low.	1. Perform assays to investigate potential off-target pathways (e.g., mitochondrial function, cholinergic signaling).2. Confirm the expression of your target protein/pathway components using Western blot or qPCR.3. Perform a thorough dose-response analysis.
Cell morphology changes unrelated to the expected phenotype	1. Cytotoxicity due to membrane disruption.2. Interference with the cytoskeleton.	1. Assess cell membrane integrity using an LDH release assay.2. Perform immunofluorescence staining for key cytoskeletal proteins like tubulin and actin.

Quantitative Data Summary

Due to the limited publicly available in vitro cytotoxicity data for thenium closylate in mammalian cell lines, the following table provides data for other quaternary ammonium compounds to offer a general reference range. It is crucial to determine the specific CC50 for thenium closylate in your cell line of interest.

Compound	Cell Line	Assay	CC50	Reference
Decamethonium bromide	Horse PBMCs	Cytotoxicity Assay	7202.96 µM
Decyl trimethyl ammonium bromide	Horse PBMCs	Cytotoxicity Assay	1026.26 µM
Dodecyl trimethyl ammonium bromide	Horse PBMCs	Cytotoxicity Assay	1263.95 µM

Experimental Protocols

Protocol 1: Determination of Cytotoxic Concentration 50 (CC50)

This protocol describes how to determine the concentration of thenium closylate that causes 50% cell death in a given cell line using a standard MTT assay.

Materials:

• Thenium closylate

• Mammalian cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a 2X stock of a serial dilution of thenium closylate in complete culture medium. A suggested starting range is from 0.1 µM to 1000 µM.

• Treatment: Remove the old medium from the cells and add 100 µL of the 2X thenium closylate dilutions to the respective wells. Include vehicle control wells treated with the same final concentration of solvent.

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Shake the plate for 5 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Subtract the background absorbance (wells with medium and MTT but no cells).

  • Normalize the data to the vehicle control wells (100% viability).

  • Plot the percentage of cell viability against the logarithm of the thenium closylate concentration and use a non-linear regression (sigmoidal dose-response) to calculate the CC50 value.

Protocol 2: Assessment of Mitochondrial Membrane Potential (MMP)

This protocol uses the fluorescent dye JC-1 to assess changes in mitochondrial membrane potential. In healthy cells with high MMP, JC-1 forms aggregates that fluoresce red. In apoptotic or metabolically stressed cells with low MMP, JC-1 remains as monomers and fluoresces green.

Materials:

• JC-1 dye

• Mammalian cell line of interest

• Complete cell culture medium

• Black-walled, clear-bottom 96-well plates

• Thenium closylate

• FCCP (a positive control for mitochondrial depolarization)

• Fluorescence plate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed cells in a black-walled, clear-bottom 96-well plate as described in Protocol 1.

• Treatment: Treat cells with various concentrations of thenium closylate and a positive control (e.g., 10 µM FCCP) for the desired time.

• JC-1 Staining:

  • Prepare a 1X JC-1 staining solution in pre-warmed culture medium (final concentration typically 1-5 µg/mL).

  • Remove the treatment medium and add the JC-1 staining solution to each well.

  • Incubate for 15-30 minutes at 37°C.

• Washing: Remove the staining solution and wash the cells twice with warm PBS.

• Data Acquisition:

  • Plate Reader: Measure fluorescence intensity at two wavelength pairs: excitation/emission ~485/530 nm (green, monomers) and ~560/595 nm (red, J-aggregates).

  • Microscopy: Visualize the cells and capture images in the green and red channels.

• Data Analysis: Calculate the ratio of red to green fluorescence intensity. A decrease in this ratio indicates mitochondrial depolarization.

Visualizations

Caption: Experimental workflow for assessing off-target effects of thenium closylate.

Caption: Potential off-target signaling pathways of thenium closylate in mammalian cells.

Caption: Troubleshooting logic for high cytotoxicity observed with thenium closylate.

References

• 1. In vitro activity of various anthelmintic compounds against Haemonchus contortus larvae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GraphViz Examples and Tutorial [graphs.grevian.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

addressing variability in thenium closylate experimental results

Welcome to the technical support center for thenium (B15197289) closylate. This resource is designed for researchers, scientists, and drug development professionals to address common sources of variability in experimental results. Here you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to help you achieve more consistent and reliable data.

Frequently Asked Questions (FAQs)

Issue 1: Inconsistent results in in vitro cell-based assays.

Q1: We are observing high variability in our IC50 values for thenium closylate between different assay plates and on different days. What are the potential causes and how can we troubleshoot this?

A1: High variability in in vitro assays is a common challenge. The main sources of error can be categorized into three areas: compound handling, cell culture inconsistencies, and assay procedure variations.[1][2]

Troubleshooting Steps:

• Compound Stock and Working Solutions:

  • Solubility: Thenium closylate has a reported aqueous solubility of 0.6% w/v (6 mg/mL) at 20°C.[3] Ensure your stock solution concentration is well below this limit to avoid precipitation. It is recommended to visually inspect the stock solution for any precipitate before each use.

  • Stability: The stability of thenium closylate in your specific assay medium and storage conditions should be verified.[4] Consider performing a stability study by analyzing the concentration of a stock solution over time under your typical storage conditions (e.g., -20°C, 4°C).

  • Solvent Effects: If using a co-solvent like DMSO, ensure the final concentration in your assay does not exceed a level that affects cell viability or the assay readout. Run a vehicle control with the same final solvent concentration.

• Cell Culture and Seeding:

  • Cell Passage Number: Use cells within a consistent and low passage number range for all experiments, as high passage numbers can lead to phenotypic drift.[2]

  • Cell Density: Optimize and strictly control the cell seeding density. Overgrowth or undergrowth of cells can significantly impact the results of viability assays.[5][6]

  • Cell Health: Regularly check for and address any potential contamination, such as mycoplasma.[2]

• Assay Protocol:

  • Incubation Times: Ensure consistent incubation times with the compound and assay reagents.

  • Pipetting Accuracy: Inaccurate pipetting can introduce significant errors. Regularly calibrate your pipettes and use appropriate techniques.[5]

  • Plate Edge Effects: Be aware of potential "edge effects" on multi-well plates, where wells on the perimeter may behave differently due to temperature and evaporation gradients. Consider not using the outer wells for experimental data.

Hypothetical Data on Impact of Cell Seeding Density on Thenium Closylate IC50:

Seeding Density (cells/well)	Thenium Closylate IC50 (µM)	Standard Deviation (µM)
1,000	15.2	5.8
5,000	8.5	1.2
10,000	8.7	1.5
20,000	12.1	4.9

This hypothetical data illustrates how suboptimal cell seeding densities can lead to increased variability in IC50 values.

Issue 2: Poor solubility and precipitation of thenium closylate in aqueous buffers.

Q2: We are noticing that thenium closylate precipitates out of our aqueous buffer during our experiments. How can we improve its solubility and prevent this?

A2: While thenium closylate is reported to be soluble in water, its solubility can be influenced by the pH, ionic strength, and temperature of the buffer.[4][7]

Troubleshooting Steps:

• pH Adjustment: The solubility of ionizable compounds is often pH-dependent.[8] Determine the pKa of thenium closylate and adjust the pH of your buffer to a range where the ionized (and typically more soluble) form is favored.

• Use of Co-solvents: For stock solutions, consider using a water-miscible organic solvent such as DMSO or ethanol.[9] However, be mindful of the final concentration of the co-solvent in your assay to avoid solvent-induced artifacts.

• Formulation with Excipients: The use of certain excipients can enhance the solubility of a compound.[10] For in vivo studies, formulation strategies such as the use of cyclodextrins or lipid-based formulations can be explored.[11]

• Particle Size Reduction: For suspension formulations, reducing the particle size through techniques like micronization can improve the dissolution rate.[9][12]

Hypothetical Solubility of Thenium Closylate in Different Buffers:

Buffer	pH	Solubility (mg/mL)	Observations
Deionized Water	7.0	6.0	Clear solution
Phosphate Buffered Saline (PBS)	7.4	2.5	Precipitate observed after 1 hour
Acetate Buffer	4.5	8.2	Clear solution
Tris Buffer	8.5	7.5	Clear solution

This hypothetical data suggests that the solubility of thenium closylate is influenced by pH and buffer composition.

Issue 3: Discrepancy between in vitro and in vivo experimental results.

Q3: Our in vitro data showed potent activity of thenium closylate, but we are not observing the expected efficacy in our animal models. What could be the reasons for this disconnect?

A3: A lack of correlation between in vitro and in vivo results is a common challenge in drug development and can be attributed to a multitude of factors related to pharmacokinetics (PK) and pharmacodynamics (PD).[13][14][15]

Troubleshooting Steps:

• Pharmacokinetic Profiling:

  • Absorption and Bioavailability: An orally administered compound needs to be absorbed from the gastrointestinal tract to exert its effect. Poor absorption can lead to low systemic exposure. Conduct a pharmacokinetic study to determine the bioavailability of your formulation.

  • Metabolism: The compound may be rapidly metabolized in the liver or other tissues, leading to a short half-life and reduced exposure. In vitro metabolism studies using liver microsomes can provide initial insights.

  • Distribution: The compound may not be reaching the target tissue in sufficient concentrations.

• Formulation for in vivo Studies:

  • The formulation used for in vivo administration is critical. A simple aqueous solution may not be optimal. Consider formulations that enhance solubility and absorption.[9]

• Animal Model Considerations:

  • Ensure the animal model is appropriate for the disease being studied and that the target of thenium closylate is expressed and functional in that species.

  • Variability in animal studies can be high. Standardize procedures for handling, dosing, and measurements to minimize this.[16]

Experimental Protocols

Protocol 1: Preparation of Thenium Closylate Stock Solution

• Weigh the desired amount of thenium closylate powder in a sterile microcentrifuge tube.

• Add the appropriate volume of sterile DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex thoroughly until the compound is completely dissolved. Visually inspect for any remaining solid particles.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light.

Protocol 2: In Vitro Cell Viability Assay (MTT Assay)

• Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of thenium closylate from the stock solution in the appropriate cell culture medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

• Remove the old medium from the cells and add the medium containing the different concentrations of thenium closylate. Include a vehicle control (medium with DMSO) and a no-treatment control.

• Incubate the plate for the desired treatment duration (e.g., 48 or 72 hours).

• Add MTT reagent to each well and incubate for 2-4 hours, or as per the manufacturer's instructions.

• Add solubilization solution to dissolve the formazan (B1609692) crystals.

• Read the absorbance at the appropriate wavelength using a plate reader.

• Calculate the cell viability as a percentage of the no-treatment control and determine the IC50 value.

Visualizations

Caption: Hypothetical signaling pathway for thenium closylate.

Caption: General workflow for an in vitro cell viability assay.

Caption: Troubleshooting decision tree for inconsistent results.

References

• 1. genemod.net [genemod.net]
• 2. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.com]
• 3. labsolu.ca [labsolu.ca]
• 4. Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development Introduction - Blogs - News [alwsci.com]
• 5. corning.com [corning.com]
• 6. researchgate.net [researchgate.net]
• 7. FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT | PPTX [slideshare.net]
• 8. Factors that Affect the Solubility of Drugs | Pharmaguideline [pharmaguideline.com]
• 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. chemintel360.com [chemintel360.com]
• 11. benchchem.com [benchchem.com]
• 12. ascendiacdmo.com [ascendiacdmo.com]
• 13. mdpi.com [mdpi.com]
• 14. Frontiers | Bridging the gap between in vivo and in vitro research: <br />Reproducing in vitro the mechanical and electrical environment of cells in vivo [frontiersin.org]
• 15. Bridging the gap between in vitro and in vivo models for neurotoxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Thenium Closylate Concentration for Larval Motility Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing thenium (B15197289) closylate in larval motility assays. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and data presentation tables to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What is thenium closylate and what is its proposed mechanism of action?

A1: Thenium closylate is an anthelmintic agent effective against various nematode parasites. While its precise mechanism is not definitively established in all species, it is strongly suggested to act as a nicotinic agonist .[1] This means it likely mimics the action of acetylcholine (B1216132), a neurotransmitter, at nicotinic acetylcholine receptors (nAChRs) on the muscle cells of nematodes.[1][2] This interaction leads to depolarization of the muscle cell membrane, resulting in spastic paralysis of the worm, which is then unable to maintain its position in the host's gut and is expelled.[3]

Q2: What is a larval motility assay and why is it used?

A2: A larval motility assay is an in vitro method used to assess the efficacy of anthelmintic compounds by observing their effect on the movement of parasitic larvae.[4][5] It is a crucial tool in drug discovery and for monitoring the development of anthelmintic resistance.[6][7] By quantifying the reduction in larval motility at different drug concentrations, researchers can determine key parameters like the half-maximal effective concentration (EC50).[8]

Q3: What are the key parameters to consider when optimizing thenium closylate concentration?

A3: Several factors should be considered for optimization:

• Larval Species and Stage: Different nematode species and larval stages (e.g., L3) can exhibit varying susceptibility to anthelmintics.[4]

• Incubation Time: The duration of exposure to the drug can significantly impact the observed motility. Common incubation times range from 24 to 72 hours.[4][9]

• Temperature: Incubation temperature can affect both larval viability and drug activity. A temperature of 37°C is common, but some protocols use lower temperatures like 16°C to maintain larval survival over longer periods.[4][10]

• Solvent Concentration: Thenium closylate may require a solvent like dimethyl sulfoxide (B87167) (DMSO) for dissolution. It is critical to keep the final solvent concentration low (typically ≤1%) to avoid solvent-induced effects on larval motility.[2][6]

• Larval Density: The number of larvae per well should be optimized to ensure accurate and reproducible motility assessment.[4]

Q4: What are appropriate positive and negative controls for this assay?

A4:

• Positive Control: A known anthelmintic with a similar mechanism of action, such as levamisole (B84282) or pyrantel, should be used as a positive control to validate the assay's performance.[9]

• Negative Control: This should consist of larvae in the assay medium with the same concentration of the solvent (e.g., DMSO) used to dissolve the thenium closylate. This control accounts for any effects of the solvent on larval motility.[4]

• Untreated Control: Larvae in the assay medium alone can also be included to assess baseline motility.[4]

Experimental Protocols

Protocol 1: Larval Motility Assay for Thenium Closylate

This protocol is adapted from established methods for other nicotinic agonists and should be optimized for your specific larval species.[4][9]

Materials:

• Third-stage (L3) larvae of the target nematode species

• Thenium closylate

• Dimethyl sulfoxide (DMSO)

• Culture medium (e.g., RPMI-1640)

• 24-well or 96-well microtiter plates

• Incubator (37°C, 5% CO2)

• Inverted microscope or automated motility tracker (B12436777)

• Positive control (e.g., Levamisole)

• Sterile water or buffer (e.g., M9)

Procedure:

• Larvae Preparation:

  • Obtain L3 larvae from fecal cultures.

  • Wash the larvae several times with sterile water or buffer to remove debris.

  • Suspend the larvae in the culture medium at a concentration of approximately 50-100 larvae per 100 µL.[4]

• Drug Preparation:

  • Prepare a stock solution of thenium closylate in DMSO.

  • Perform serial dilutions of the stock solution in the culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration in all wells does not exceed 1%.[2]

• Assay Setup:

  • Add 100 µL of the larval suspension to each well of the microtiter plate.

  • Add 100 µL of the appropriate thenium closylate dilution to the test wells.

  • Add 100 µL of culture medium with the corresponding DMSO concentration to the negative control wells.

  • Add 100 µL of the positive control solution to the designated wells.

• Incubation:

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 to 72 hours.[4][9]

• Motility Assessment:

  • Observe larval motility under an inverted microscope at specific time points (e.g., 24, 48, 72 hours).

  • Larvae are typically considered motile if they exhibit a sinusoidal, thrashing motion. Immotile or paralyzed larvae will appear straight or only exhibit slight, uncoordinated movements.

  • Alternatively, use an automated motility tracker to quantify movement.[7]

• Data Analysis:

  • Calculate the percentage of motile larvae for each concentration.

  • Plot the percentage of inhibition of motility against the log of the drug concentration to generate a dose-response curve.

  • Determine the EC50 value from the dose-response curve.

Data Presentation

Table 1: Example Dose-Response Data for Thenium Closylate against a Hypothetical Larval Species

Thenium Closylate (µM)	% Motility (Mean ± SD)	% Inhibition of Motility
0 (Control)	95 ± 5	0
0.1	85 ± 7	10.5
1	60 ± 8	36.8
10	25 ± 6	73.7
100	5 ± 3	94.7

Table 2: Comparison of EC50 Values for Nicotinic Agonists

Compound	Target Species	EC50 (µM)	Reference
Levamisole	Caenorhabditis elegans	~0.4	[9]
Pyrantel Tartrate	Ascaris suum (larvae)	1.1 - 4.0	[2]
Thenium Closylate	[Target Species]	[To Be Determined]	N/A

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High background motility in control wells	- Larvae are too active or stressed. - Sub-optimal incubation conditions.	- Allow larvae to acclimate to the plate and medium before adding the compound. - Optimize incubation temperature and CO2 levels.[4]
High variability between replicate wells	- Uneven distribution of larvae. - Inaccurate pipetting of drug solutions. - Edge effects in the microtiter plate.	- Gently mix the larval suspension before aliquoting. - Use calibrated pipettes and ensure proper mixing in each well. - Avoid using the outer wells of the plate or fill them with medium to maintain humidity.
No effect of thenium closylate at expected concentrations	- Thenium closylate is insoluble or has degraded. - The larval species is resistant to nicotinic agonists. - Incorrect assay setup.	- Visually inspect the wells for drug precipitation. Prepare fresh stock solutions. - Test a known susceptible strain, if available. - Verify the positive control (e.g., levamisole) is working as expected.
All larvae are immotile, including controls	- Larvae were not viable at the start of the assay. - Contamination of the culture medium. - High concentration of solvent (e.g., DMSO).	- Check larval viability before starting the experiment. - Use fresh, sterile medium. - Ensure the final DMSO concentration is at a non-toxic level (≤1%).[2]

Visualizations

Signaling Pathway and Experimental Workflow

Caption: Proposed mechanism of thenium closylate as a nicotinic agonist.

Caption: Standard workflow for a larval motility assay.

Caption: A logical approach to troubleshooting common assay issues.

References

• 1. Nicotinic agonist - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. avmajournals.avma.org [avmajournals.avma.org]
• 5. An in vitro larval motility assay to determine anthelmintic sensitivity for human hookworm and Strongyloides species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Larval motility assay using WMicrotracker: a high throughput test to discriminate between resistance and susceptibility to anthelmintic drugs in nematodes. - Phylumtech [phylumtech.com]
• 8. benchchem.com [benchchem.com]
• 9. Measuring Caenorhabditis elegans Sensitivity to the Acetylcholine Receptor Agonist Levamisole - PMC [pmc.ncbi.nlm.nih.gov]
• 10. avmajournals.avma.org [avmajournals.avma.org]

Technical Support Center: Troubleshooting Inconsistent Efficacy in Thenium Closylate Studies

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance for troubleshooting inconsistent results in efficacy studies of thenium (B15197289) closylate, an anthelmintic agent. The following information is designed to help identify and address potential sources of variability in your experiments.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses common issues encountered during thenium closylate efficacy studies in a question-and-answer format.

Q1: We are observing lower than expected efficacy of thenium closylate in our in vivo studies. What are the potential causes?

A1: Lower than expected efficacy can stem from several factors, ranging from the drug formulation to the characteristics of the host and parasite. Consider the following:

• Drug Formulation and Administration: The bioavailability of thenium closylate can be influenced by its formulation. Ensure consistent and appropriate administration protocols. For oral formulations, factors such as administration with or without food can affect absorption and subsequent efficacy.

• Parasite Species and Strain: The efficacy of anthelmintics can vary significantly between different helminth species and even between different strains of the same species. Thenium closylate has demonstrated variable efficacy against different parasites. Confirm the identity of the parasite species and consider the possibility of inherent resistance in the particular strain being studied.

• Host Factors: The metabolism of the host animal can play a crucial role in the drug's activity. Genetic variations in metabolic enzymes among individual animals can lead to differences in drug exposure. Additionally, the overall health and immune status of the host, as well as any co-infections, can influence the outcome of the treatment.

• Drug Resistance: Resistance to cholinergic anthelmintics, the class to which thenium closylate belongs, is a known issue in veterinary medicine.[1] Consider the possibility of pre-existing resistance in the parasite population, especially if it has a history of frequent anthelmintic exposure.

Q2: Our results show high variability in efficacy between individual animals within the same treatment group. How can we diagnose the source of this inconsistency?

A2: High inter-individual variability is a common challenge in efficacy trials. A systematic approach is necessary to pinpoint the cause:

• Pharmacokinetic (PK) Analysis: If feasible, measure the plasma concentrations of thenium closylate in your subjects. High variability in drug exposure is a likely cause of inconsistent efficacy. Factors such as body weight, individual metabolic rates, and gastrointestinal function can influence the drug's pharmacokinetic profile.

• Infection Intensity: The baseline infection level (e.g., eggs per gram of feces) can affect cure rates. Efficacy may be lower in animals with very high parasite burdens. Stratifying your data analysis by baseline infection intensity may help to explain the observed variability.

• Accurate Dosing: Ensure accurate dosing for each animal based on its body weight. Underdosing is a common cause of reduced efficacy and can contribute to the development of resistance.

• Animal Health Status: Underlying health conditions can affect drug absorption and metabolism, leading to variable responses. Ensure all animals in the study are in good health, apart from the parasitic infection being studied.

Q3: How can we design our experimental protocol to minimize variability and ensure reliable results?

A3: A well-designed and standardized protocol is critical for obtaining reproducible data.

• Standardized Protocols: Adhere to established and validated protocols for all aspects of the study, including drug administration, sample collection, and data analysis.

• Clear Endpoints: Clearly define the primary endpoints of your study, such as the cure rate (CR) and the fecal egg count reduction rate (ERR). A common target for high efficacy is a CR of >90% and/or an ERR of >95%.

• Appropriate Control Groups: Always include a placebo-treated control group to provide a baseline for comparison. An active comparator group treated with a well-characterized anthelmintic can also be valuable.

• Randomization and Blinding: Implement randomization to allocate animals to treatment groups and use blinding (single or double) to minimize bias in data collection and assessment.

Data Presentation: Efficacy of Thenium Closylate Against Toxocara canis

The following table summarizes efficacy data from critical controlled trials of thenium closylate, alone and in combination with piperazine (B1678402) phosphate, against naturally acquired Toxocara canis infections in pups and young dogs.

Treatment Group	Number of Animals	Mean Worm Clearance (%)	Corrected Mean Worm Clearance (%)*
Trial 1
Thenium Closylate & Piperazine Phosphate Combination	18	94	90
Thenium Closylate Alone	25	9	5
Piperazine Phosphate Alone	16	56	52
Trials 2 & 3
Thenium Closylate & Piperazine Phosphate Combination	15	-	78

*Corrected for spontaneous worm losses observed in control (placebo-treated) animals.

Experimental Protocols

Fecal Egg Count Reduction Test (FECRT)

The Fecal Egg Count Reduction Test is a standard method for assessing the efficacy of an anthelmintic.

• Pre-treatment Sampling: Collect individual fecal samples from each animal before treatment to determine the baseline fecal egg count (FEC).

• Animal Grouping: Randomly allocate animals to a treatment group and a control group. It is recommended to have at least ten animals per group.

• Treatment Administration: Administer the appropriate dose of thenium closylate to the treatment group and a placebo to the control group. Ensure accurate dosing based on individual body weights.

• Post-treatment Sampling: Collect fecal samples from all animals again at a specified time point after treatment. For nicotinic agonists like thenium closylate, this is typically 7-10 days post-treatment.

• Fecal Egg Counting: Use a standardized technique, such as the modified McMaster method, to determine the FEC for each sample.

• Calculation of Efficacy: Calculate the percentage of fecal egg count reduction for the treated group compared to the control group using the following formula:

  ERR (%) = 100 * (1 - (T2 / T1))

  Where T1 and T2 are the mean FEC of the treated group before and after treatment, respectively. Efficacy is generally considered normal if the FECR is >95%.

Controlled Efficacy Test

This method provides a more direct measure of the anthelmintic's effect on the adult worm burden.

• Animal Infection: Use animals with naturally acquired or experimentally induced infections with the parasite of interest.

• Group Allocation: Randomly assign animals to a treatment group and a control group. A minimum of six animals per group is recommended.

• Treatment: Administer the test article (thenium closylate) to the treatment group and a placebo to the control group.

• Necropsy and Worm Recovery: At a predetermined time after treatment, humanely euthanize the animals and perform a necropsy to recover and count the remaining adult worms in the gastrointestinal tract.

• Efficacy Calculation: The efficacy is calculated based on the reduction in the mean worm count in the treated group compared to the control group.

Mandatory Visualizations

Signaling Pathway of Thenium Closylate

Thenium closylate is a nicotinic agonist. It acts on the nicotinic acetylcholine (B1216132) receptors (nAChRs) of nematode muscle cells, leading to spastic paralysis and subsequent expulsion of the worm from the host.

Caption: Mechanism of action of thenium closylate.

Experimental Workflow for a Fecal Egg Count Reduction Test (FECRT)

This diagram outlines the key steps in performing an FECRT to evaluate the efficacy of thenium closylate.

Caption: Workflow for an FECRT.

Troubleshooting Logic for Inconsistent Efficacy

This diagram provides a logical workflow for troubleshooting inconsistent efficacy results in thenium closylate studies.

Caption: Troubleshooting inconsistent efficacy.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Thenium Closylate Degradation Product Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the identification and characterization of thenium (B15197289) closylate degradation products.

Disclaimer: There is limited publicly available information specifically detailing the forced degradation of thenium closylate. The degradation pathways, products, and analytical challenges described herein are inferred from the known chemical properties of its constituent parts—a quaternary ammonium (B1175870) cation and a p-chlorobenzenesulfonate anion—and general principles of organic chemistry. This guide should be used as a starting point for experimental design.

Frequently Asked Questions (FAQs)

Q1: What is thenium closylate and what are its constituent ions?

Thenium closylate is an anthelmintic drug. It is a salt composed of a positively charged quaternary ammonium cation, dimethyl(2-phenoxyethyl)-2-thenylammonium, and a negatively charged anion, p-chlorobenzenesulfonate (closylate). Understanding the chemistry of both ions is crucial for predicting its degradation.

Q2: What are the likely degradation pathways for the thenium cation?

The thenium cation, being a quaternary ammonium compound with a thenyl group (structurally similar to a benzyl (B1604629) group), is susceptible to degradation under several stress conditions:

• Alkaline Hydrolysis: Quaternary ammonium salts can undergo Hofmann elimination in the presence of a strong base if there is a beta-hydrogen. However, given the structure of the thenium cation, nucleophilic substitution (SN2) at the carbon atoms attached to the nitrogen is a more probable pathway, especially at the thenyl or phenoxyethyl groups, leading to the formation of tertiary amines and corresponding alcohols or thiols.

• Acidic Hydrolysis: The ether linkage in the phenoxyethyl group may be susceptible to cleavage under strong acidic conditions and heat, yielding phenol (B47542) and a substituted ethanolamine (B43304) derivative. The thiophene (B33073) ring is generally stable to acid but can undergo polymerization under very harsh acidic conditions.

• Oxidative Degradation: The thiophene ring is susceptible to oxidation, which can lead to the formation of sulfoxides or even ring-opening products. The tertiary amine that could be formed via degradation can be oxidized to an N-oxide.

• Photodegradation: Thiophene and its derivatives are known to be susceptible to photodegradation. This can involve complex radical-mediated reactions leading to polymerization or the formation of various rearranged or fragmented products.

Q3: Is the closylate (p-chlorobenzenesulfonate) anion expected to degrade?

The p-chlorobenzenesulfonate anion is generally considered to be chemically stable. The sulfonate group is resistant to hydrolysis. However, under extreme forced degradation conditions, some degradation could be theorized:

• Photodegradation: The aromatic ring with a chlorine substituent could be susceptible to photolytic cleavage of the carbon-chlorine bond.

• Extreme Conditions: Under very high heat or in the presence of strong reagents, degradation of the aromatic ring or cleavage of the carbon-sulfur bond could occur, but this is less likely under typical forced degradation conditions.

Q4: What are the primary analytical challenges in a thenium closylate degradation study?

Researchers may encounter the following challenges:

• Chromatography of the Quaternary Ammonium Cation: The permanent positive charge of the thenium cation can lead to poor peak shape (tailing) on standard reversed-phase HPLC columns due to interaction with residual silanols.

• Detection: The thenium cation lacks a strong chromophore, which may result in low UV sensitivity. The closylate anion has a stronger UV absorbance. Mass spectrometry (MS) is highly recommended for both identification and quantification.

• Identification of Unknowns: Without reference standards, the identification of degradation products requires advanced analytical techniques like high-resolution mass spectrometry (HRMS) for elemental composition and NMR for definitive structure elucidation.

Troubleshooting Guides

HPLC Analysis Issues

Issue	Probable Cause(s)	Suggested Solution(s)
Peak Tailing for Thenium Cation	Interaction of the positively charged quaternary amine with negatively charged silanol (B1196071) groups on the silica-based column packing.	- Use a mobile phase with a low pH (e.g., 2.5-3.5) to suppress silanol ionization.- Add a competing amine (e.g., triethylamine) to the mobile phase.- Use a specialized "base-deactivated" column or a column with a different stationary phase (e.g., polymer-based, or polar-embedded).
Poor Retention of Thenium Cation	The cation is highly polar and may elute in the void volume with standard reversed-phase conditions.	- Use a lower percentage of organic solvent in the mobile phase.- Employ an ion-pairing reagent (e.g., heptafluorobutyric acid - HFBA) in the mobile phase to increase retention.- Consider Hydrophilic Interaction Liquid Chromatography (HILIC).
Co-elution of Degradation Products	Insufficient chromatographic resolution.	- Optimize the gradient elution profile (slower gradient).- Evaluate different organic modifiers (e.g., acetonitrile (B52724) vs. methanol).- Test columns with different selectivities (e.g., C18, Phenyl-Hexyl, Cyano).

Mass Spectrometry (MS) Detection Issues

Issue	Probable Cause(s)	Suggested Solution(s)
Low MS Signal for Thenium Cation	Inefficient ionization or ion suppression.	- Use Electrospray Ionization (ESI) in positive ion mode.- Optimize ESI source parameters (e.g., capillary voltage, gas flow, temperature).- Dilute the sample to minimize ion suppression from matrix components or the closylate counter-ion.
Difficulty Confirming Quaternary Amine	A permanently charged ion (M+) can be mistaken for a protonated molecule ([M+H]+) of a tertiary amine.	- In MS/MS, quaternary amines often show fragmentation through neutral loss of one of the alkyl groups. The absence of a neutral loss of a proton can be indicative.- A novel technique involves forming adducts with trifluoroacetic acid (TFA) in negative ion mode. Quaternary amines form a characteristic [M+2TFA]- cluster, which upon fragmentation does not produce a [2TFA+H]- ion, unlike protonated tertiary amines.[1]

Quantitative Data Summary

As there is no specific published quantitative data on thenium closylate degradation, the following table outlines the expected (hypothetical) major degradation products under various stress conditions based on chemical principles. The extent of degradation (e.g., % degradation) would need to be determined experimentally.

Stress Condition	Potential Degradation Products of Thenium Cation	Potential Degradation Products of Closylate Anion
Acidic Hydrolysis (e.g., 0.1 M HCl, heat)	- Phenol- N,N-dimethyl-N-(2-hydroxyethyl)-2-thenylammonium	- Generally stable
Alkaline Hydrolysis (e.g., 0.1 M NaOH, heat)	- 2-Thenyl alcohol- N,N-dimethyl-(2-phenoxyethyl)amine- Phenol- N,N-dimethyl-2-thenylamine	- Generally stable
Oxidative (e.g., 3% H₂O₂, RT)	- Thenium N-oxide- Thiophene ring oxidation products (e.g., sulfoxide)	- Generally stable
Photolytic (e.g., ICH Q1B conditions)	- Complex mixture of rearranged and fragmented products from the thiophene ring and cleavage of side chains.	- Potential for dechlorination to form benzenesulfonic acid.
Thermal (Dry Heat)	- Products of Hofmann-like elimination or rearrangement.	- Generally stable

Experimental Protocols

Protocol 1: Forced Degradation Study of Thenium Closylate

Objective: To generate degradation products of thenium closylate under various stress conditions.

Materials:

• Thenium closylate reference standard

• Methanol (B129727), Acetonitrile (HPLC grade)

• Water (Milli-Q or equivalent)

• Hydrochloric acid (1 M)

• Sodium hydroxide (B78521) (1 M)

• Hydrogen peroxide (30%)

• pH meter, volumetric flasks, pipettes

• HPLC vials

• Temperature-controlled oven, photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a stock solution of thenium closylate in methanol at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 M HCl. Keep at 60°C for 24 hours.

  • Alkaline Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 M NaOH. Keep at 60°C for 8 hours.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 30% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Transfer the solid reference standard to a vial and place it in an oven at 80°C for 48 hours. Also, expose a solution of the drug to the same conditions.

  • Photolytic Degradation: Expose the solid reference standard and a solution of the drug to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

• Sample Preparation for Analysis:

  • For hydrolytic and oxidative samples, cool to room temperature. Neutralize the acid and base samples with an equimolar amount of base or acid, respectively.

  • Dilute all samples with the mobile phase to a final concentration of approximately 100 µg/mL.

  • For the solid thermal sample, dissolve in methanol and then dilute with the mobile phase.

• Analysis: Analyze all samples by a stability-indicating HPLC-UV/MS method. Include an unstressed control sample for comparison.

Protocol 2: Stability-Indicating HPLC-MS Method

Objective: To separate thenium closylate from its potential degradation products.

Instrumentation:

• HPLC system with a PDA or UV detector and a mass spectrometer (e.g., Q-TOF or Orbitrap for high resolution).

Chromatographic Conditions (Starting Point):

• Column: Waters XBridge C18, 4.6 x 150 mm, 3.5 µm (or similar base-deactivated column)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 95% B over 30 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• UV Detection: 230 nm (for closylate) and 270 nm (for phenoxy group)

• MS Detection: ESI Positive and Negative modes. Scan range m/z 100-1000.

Method Validation: The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness. Specificity will be demonstrated by the separation of the main peak from all degradation product peaks.

Visualizations

Caption: Experimental workflow for identifying thenium closylate degradation products.

Caption: Hypothesized degradation pathways of the thenium cation.

References

• 1. A novel route to recognizing quaternary ammonium cations using electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of Thenium Closylate

Welcome to the technical support center for bioavailability enhancement. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with enhancing the bioavailability of active pharmaceutical ingredients (APIs) like thenium (B15197289) closylate, particularly when dealing with poor aqueous solubility.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors limiting the oral bioavailability of a compound like thenium closylate?

A1: The oral bioavailability of a drug is primarily influenced by its aqueous solubility and intestinal permeability.[1] For many new chemical entities, poor water solubility is a major hurdle, as a drug must first dissolve in gastrointestinal fluids to be absorbed.[2][3] Other factors include first-pass metabolism, where the drug is metabolized in the liver or gut wall before reaching systemic circulation, and efflux transporters that can pump the drug back into the intestinal lumen.[1] Thenium closylate is reported to be soluble in water[4]; however, if you are experiencing bioavailability issues, it could be related to the specific salt form, polymorphism, or other factors affecting its dissolution rate or permeability in vivo.

Q2: What are the common strategies to enhance the bioavailability of a poorly soluble drug?

A2: A variety of formulation strategies can be employed to improve the bioavailability of poorly soluble drugs. These can be broadly categorized as:

• Physical Modifications: This includes techniques like micronization and nanosizing to increase the surface area of the drug particles for faster dissolution.[5][6] Crystal engineering and using amorphous forms instead of crystalline forms can also enhance solubility.[7]

• Chemical Modifications: Creating prodrugs or different salt forms of the API can improve solubility and/or permeability.[8]

• Formulation-Based Approaches:

  • Solid Dispersions: Dispersing the drug in a water-soluble carrier to enhance its dissolution rate.[9][10]

  • Lipid-Based Formulations: Incorporating the drug into oils, surfactants, or self-emulsifying drug delivery systems (SEDDS) can improve solubilization and absorption.[2][6]

  • Complexation: Using agents like cyclodextrins to form inclusion complexes that increase the drug's solubility in water.[2][11]

Q3: How do I choose the most appropriate bioavailability enhancement strategy for my compound?

A3: The selection of a suitable strategy depends on the physicochemical properties of the drug, the desired dosage form, and the target product profile. A good starting point is the Biopharmaceutics Classification System (BCS), which categorizes drugs based on their solubility and permeability.[5][7] For BCS Class II drugs (low solubility, high permeability), the primary goal is to enhance the dissolution rate.[5][12] For BCS Class IV drugs (low solubility, low permeability), both solubility and permeability need to be addressed.[5] A systematic approach, as outlined in the workflow diagram below, can guide the selection process.

Troubleshooting Guide

Q1: My attempt at creating a solid dispersion resulted in a product with poor stability and it recrystallized over time. What went wrong?

A1: Recrystallization is a common issue with amorphous solid dispersions, as the amorphous state is thermodynamically unstable.[2] Here are a few potential causes and solutions:

• Polymer Incompatibility: The chosen polymer may not be a good miscibility partner for your drug. Consider screening different polymers to find one that has strong interactions (e.g., hydrogen bonds) with the drug to stabilize the amorphous form.

• Insufficient Polymer Concentration: The drug-to-polymer ratio might be too high, leading to drug molecules being in close enough proximity to recrystallize. Try increasing the proportion of the polymer in your formulation.

• High Storage Humidity and Temperature: Amorphous systems are sensitive to moisture and heat, which can act as plasticizers and promote recrystallization. Ensure you are storing your solid dispersion in a tightly sealed container at a controlled temperature and low humidity.

Q2: I have reduced the particle size of my compound to the nanoscale, but I am not seeing the expected increase in bioavailability. Why might this be?

A2: While nanosizing increases the surface area and dissolution velocity, it doesn't always translate to improved bioavailability.[5] Possible reasons include:

• Particle Agglomeration: Nanoparticles have a high surface energy and tend to agglomerate, which reduces the effective surface area for dissolution. You may need to include a stabilizer (a surfactant or polymer) in your nanosuspension to prevent this.

• Permeability-Limited Absorption: If your compound has low intrinsic permeability (BCS Class IV), simply increasing the dissolution rate may not be enough to improve absorption. In this case, you may need to consider strategies that also enhance permeability, such as using permeation enhancers or lipid-based systems.[2]

• In Vivo Dissolution Environment: The dissolution behavior in vivo can be different from in vitro tests. Factors like gastrointestinal pH, presence of bile salts, and food effects can influence the performance of your formulation.

Q3: My lipid-based formulation shows good drug release in vitro, but the in vivo pharmacokinetic data is highly variable. What could be the cause?

A3: High variability in vivo is a known challenge for lipid-based formulations. Several factors can contribute to this:

• Food Effects: The presence or absence of food can significantly alter the gastrointestinal environment, affecting the emulsification process and subsequent drug release and absorption. It's important to study the formulation under both fed and fasted conditions.

• Physiological Variability: Differences in gastrointestinal motility, fluid composition (especially bile salts and enzymes), and pH among subjects can lead to variable formulation performance.

• Formulation Instability: The formulation may be physically or chemically unstable, leading to drug precipitation upon dilution in the gastrointestinal tract.[7] Consider the robustness of your formulation to changes in pH and dilution.

Data Presentation

The following table summarizes hypothetical data for different bioavailability enhancement strategies applied to a poorly soluble model compound, "Compound T".

Formulation Strategy	Drug Loading (% w/w)	Apparent Solubility (µg/mL) in Simulated Gastric Fluid	In Vitro Drug Release (%) in 60 min	In Vivo Bioavailability (AUC) Improvement (Fold Change vs. Unformulated Drug)
Unformulated Compound T	100	5	15	1.0
Micronized Compound T	100	15	40	2.5
Nanosuspension	20	50	85	5.0
Solid Dispersion (1:4 Drug:Polymer)	20	150	95	8.0
Cyclodextrin Complex (1:1 Molar Ratio)	15	120	90	7.2
Self-Emulsifying Drug Delivery System (SEDDS)	10	>500 (in emulsion)	>99	10.5

Experimental Protocols

Protocol 1: Preparation of a Solid Dispersion by Solvent Evaporation

Objective: To prepare a solid dispersion of Compound T with a water-soluble polymer to enhance its dissolution rate.

Materials:

• Compound T

• Polyvinylpyrrolidone (PVP K30)

• Methanol (B129727)

• Rotary evaporator

• Mortar and pestle

• Sieves

Methodology:

• Accurately weigh Compound T and PVP K30 in a 1:4 ratio.

• Dissolve both components in a minimal amount of methanol in a round-bottom flask. Stir until a clear solution is obtained.

• Attach the flask to a rotary evaporator.

• Evaporate the solvent under reduced pressure at 40°C until a thin film is formed on the flask wall.

• Continue to dry the film under high vacuum for 24 hours to remove any residual solvent.

• Scrape the dried film from the flask.

• Gently pulverize the resulting solid using a mortar and pestle to obtain a fine powder.

• Pass the powder through a 100-mesh sieve and store it in a desiccator until further use.

Protocol 2: In Vitro Dissolution Study

Objective: To assess the in vitro release profile of a formulated drug product.

Apparatus:

• USP Dissolution Apparatus II (Paddle Method)[13]

• UV-Vis Spectrophotometer or HPLC system

Materials:

• Formulation to be tested (e.g., solid dispersion of Compound T)

• Dissolution medium: 900 mL of 0.1 N HCl (pH 1.2) or phosphate (B84403) buffer (pH 6.8) to simulate gastrointestinal conditions.[13]

Methodology:

• Pre-warm the dissolution medium to 37 ± 0.5 °C.

• Add 900 mL of the pre-warmed medium to each dissolution vessel.

• Set the paddle rotation speed to a standardized rate, typically 50 or 75 rpm.[13][14]

• Accurately weigh an amount of the formulation equivalent to a specific dose of the drug and introduce it into the dissolution vessel.

• At predetermined time intervals (e.g., 5, 10, 15, 30, 45, and 60 minutes), withdraw a sample (e.g., 5 mL) from a zone midway between the paddle blade and the surface of the medium, not less than 1 cm from the vessel wall.

• Immediately replace the withdrawn sample volume with an equal volume of fresh, pre-warmed dissolution medium to maintain a constant volume (sink conditions).[13]

• Filter the samples promptly through a suitable filter (e.g., 0.45 µm PTFE).

• Analyze the filtrate for drug concentration using a validated analytical method (e.g., UV-Vis spectrophotometry at the drug's λmax or HPLC).[15]

• Calculate the cumulative percentage of drug released at each time point, correcting for the drug removed in previous samples.

Visualizations

Caption: Workflow for selecting a bioavailability enhancement strategy.

Caption: Mechanism of enhanced dissolution from a solid dispersion.

References

• 1. omicsonline.org [omicsonline.org]
• 2. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 3. researchgate.net [researchgate.net]
• 4. labsolu.ca [labsolu.ca]
• 5. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sphinxsai.com [sphinxsai.com]
• 8. chemrealm.com [chemrealm.com]
• 9. jddtonline.info [jddtonline.info]
• 10. globalresearchonline.net [globalresearchonline.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. 3.8. In-vitro Drug Release Study [bio-protocol.org]
• 14. FIP/AAPS Joint Workshop Report: Dissolution/In Vitro Release Testing of Novel/Special Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Managing Cytotoxicity of Thenium Closylate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who may encounter cytotoxicity in host cells during experiments with thenium (B15197289) closylate.

Frequently Asked Questions (FAQs)

Q1: We are observing significant cell death in our cultures treated with thenium closylate, even at low concentrations. Is this expected?

A1: While the cytotoxic profile of thenium closylate is not extensively documented in publicly available literature, observing dose-dependent cytotoxicity with a novel compound is not unusual. It is crucial to systematically characterize this effect in your specific cell model. Unexpectedly high cytotoxicity at low concentrations could be due to several factors, including high sensitivity of the cell line, issues with compound solubility or stability in your media, or off-target effects. The first step is to perform a careful dose-response analysis to determine the 50% inhibitory concentration (IC50).[1]

Q2: How can we determine if the observed cell death is due to apoptosis or necrosis?

A2: To distinguish between apoptosis (programmed cell death) and necrosis (uncontrolled cell death due to injury), a common and effective method is the Annexin V and Propidium Iodide (PI) assay, analyzed by flow cytometry.[2][3][4][5][6]

• Healthy cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Necrotic cells: Annexin V-negative and PI-positive.

This assay will provide a quantitative measure of the different cell populations and help elucidate the primary mechanism of cell death induced by thenium closylate.

Q3: Could the cytotoxicity be related to mitochondrial dysfunction? How can we test this?

A3: Yes, mitochondrial dysfunction is a common mechanism of drug-induced cytotoxicity.[7][8] You can assess this by measuring the mitochondrial membrane potential (ΔΨm). A decrease in ΔΨm is an early indicator of apoptosis.[9][10][11] This can be measured using fluorescent dyes such as JC-1 or TMRM, followed by analysis with flow cytometry or fluorescence microscopy.[9][12] A decrease in the red/green fluorescence ratio with JC-1, or a decrease in overall fluorescence with TMRM, indicates mitochondrial depolarization.[9]

Q4: How can we investigate the cellular uptake and efflux of thenium closylate, and could this be related to the observed cytotoxicity?

A4: The intracellular concentration of a compound is a key determinant of its cytotoxic effect and is governed by the balance between cellular uptake and efflux.[13][14] You can perform cellular uptake and efflux assays, which typically involve incubating cells with the compound for various time points, followed by cell lysis and quantification of the intracellular compound concentration using an appropriate analytical method (e.g., LC-MS/MS, if a standard is available).[15][16] If the compound is a substrate for efflux transporters that are highly expressed in your host cells, this could potentially reduce cytotoxicity. Conversely, rapid uptake with limited efflux could lead to high intracellular accumulation and toxicity.[17]

Q5: What strategies can we employ to reduce the cytotoxicity of thenium closylate in our experiments without compromising its potential therapeutic effect?

A5: Mitigating cytotoxicity can be approached in several ways:

• Dose and Time Optimization: Reducing the concentration and/or the duration of exposure can often lessen cytotoxic effects.[18]

• Drug Delivery Systems: Encapsulating thenium closylate in a nanocarrier, such as a liposome (B1194612) or niosome, can modify its pharmacokinetic profile, potentially reducing its toxicity to host cells while maintaining or even enhancing its effect on target cells.[19]

• Combination Therapy: It may be possible to use a lower, less toxic concentration of thenium closylate in combination with another agent to achieve a synergistic effect.[20][21][22] This requires careful experimental design to assess for synergy, additivity, or antagonism.[23]

Troubleshooting Guide

This guide provides a structured approach to troubleshooting unexpected cytotoxicity observed with thenium closylate.

Problem: High variability in cytotoxicity results between experiments.

Possible Cause	Recommended Solution
Cell Health & Culture Conditions	Ensure cells are healthy, within a low passage number, and in the logarithmic growth phase. Standardize seeding density to avoid confluency influencing results.[24]
Reagent Variability	Use a single, quality-controlled lot of media and serum. Test new batches of reagents before use in critical experiments.[24]
Procedural Variations	Standardize all pipetting steps, incubation times, and procedures. Use a detailed, written protocol.[24]
Mycoplasma Contamination	Regularly test cell cultures for mycoplasma contamination, as it can significantly alter cellular responses to drugs.[24]
Compound Solubility/Stability	Ensure thenium closylate is fully dissolved in the solvent and that the final solvent concentration is not toxic to the cells (typically <0.5% for DMSO).[25] Check for precipitation in the culture medium.

Problem: Discrepancy between different cytotoxicity assays (e.g., MTT vs. LDH).

Possible Cause	Recommended Solution
Different Cellular Mechanisms Measured	The MTT assay measures metabolic activity, which can be affected by mitochondrial dysfunction, while the LDH assay measures membrane integrity.[7] A compound that impairs mitochondrial function might show a strong effect in the MTT assay before causing membrane damage detectable by the LDH assay.[7][8]
Assay Artifacts	For absorbance-based assays, check for precipitation of the compound or formazan (B1609692) crystals. For fluorescence-based assays, check for autofluorescence of the compound.[24]
Timing of Measurement	The kinetics of cell death can vary.[26] A decrease in metabolic activity (MTT) may be an earlier event than loss of membrane integrity (LDH). Perform a time-course experiment to understand the kinetics of the cytotoxic response.

Quantitative Data Summary

The following tables present hypothetical data from experiments designed to investigate the cytotoxicity of thenium closylate.

Table 1: Dose-Response Cytotoxicity of Thenium Closylate on Host Cells (MTT Assay)

Thenium Closylate (µM)	% Cell Viability (Mean ± SD, 48h)
0 (Vehicle Control)	100 ± 4.5
0.1	98.2 ± 5.1
1	85.7 ± 6.2
5	52.3 ± 4.8
10	25.1 ± 3.9
25	8.9 ± 2.1
50	2.1 ± 0.8
Calculated IC50	5.2 µM

Table 2: Analysis of Cell Death Mechanism by Annexin V/PI Staining (Flow Cytometry) Cells were treated with 10 µM thenium closylate for 24 hours.

Cell Population	Vehicle Control (%)	Thenium Closylate (%)
Healthy (Annexin V- / PI-)	95.1	45.8
Early Apoptosis (Annexin V+ / PI-)	2.5	38.2
Late Apoptosis/Necrosis (Annexin V+ / PI+)	1.8	12.5
Necrosis (Annexin V- / PI+)	0.6	3.5

Table 3: Effect of Thenium Closylate on Mitochondrial Membrane Potential (ΔΨm) Cells were treated with 10 µM thenium closylate for 12 hours and stained with JC-1.

Treatment	Red/Green Fluorescence Ratio (Mean ± SD)	Interpretation
Vehicle Control	4.8 ± 0.5	Healthy Mitochondria
Thenium Closylate (10 µM)	1.9 ± 0.3	Depolarization of ΔΨm
FCCP (Positive Control)	1.2 ± 0.2	Strong Depolarization

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

• Cell Seeding: Seed host cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of thenium closylate in complete culture medium. The final solvent concentration should be consistent across all wells and non-toxic (e.g., <0.5% DMSO).[25] Remove the old medium and add 100 µL of the compound-containing medium to the respective wells. Include untreated and vehicle controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Prepare a 5 mg/mL solution of MTT in sterile PBS. Add 10 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C.[18]

• Formazan Solubilization: Carefully remove the medium. Add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the purple formazan crystals.[18] Mix gently by shaking the plate for 15 minutes.

• Data Acquisition: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

Protocol 2: Apoptosis Detection using Annexin V/PI Staining

• Cell Seeding and Treatment: Seed cells in a 6-well plate. Once they reach the desired confluency, treat them with thenium closylate at the desired concentration and for the desired time. Include a vehicle-treated negative control.

• Cell Harvesting: After treatment, collect both floating and adherent cells. For adherent cells, use trypsin and neutralize with complete medium. Combine all cells from each well into a single tube.

• Washing: Centrifuge the cell suspension, discard the supernatant, and wash the cells once with cold PBS.[2]

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of approximately 1 x 10⁶ cells/mL.[5]

• Staining: Add 5 µL of fluorochrome-conjugated Annexin V and 1-2 µL of Propidium Iodide (PI) solution to 100 µL of the cell suspension.[2][3]

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.[2][5]

• Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze immediately by flow cytometry.[2] Use appropriate controls to set up compensation and quadrants.

Protocol 3: Assessment of Mitochondrial Membrane Potential (ΔΨm) using JC-1

• Cell Seeding and Treatment: Seed cells in a 6-well plate or on glass coverslips for microscopy. Treat cells with thenium closylate as required. Include a vehicle control and a positive control for depolarization (e.g., FCCP).[9]

• JC-1 Staining: Prepare a JC-1 staining solution at a final concentration of 2 µM in pre-warmed cell culture medium.[9] Remove the treatment medium, wash cells once with PBS, and add the JC-1 staining solution.

• Incubation: Incubate for 15-30 minutes at 37°C in a CO₂ incubator, protected from light.[12]

• Cell Harvesting and Analysis (Flow Cytometry): Harvest the cells by trypsinization, wash once with PBS, and resuspend in 500 µL of PBS for immediate analysis.[9] Detect green fluorescence (JC-1 monomers) in the FITC channel and red fluorescence (JC-1 aggregates) in the PE channel. A decrease in the red/green fluorescence ratio indicates mitochondrial depolarization.[9]

• Analysis (Fluorescence Microscopy): After staining, wash the cells with PBS and add fresh pre-warmed medium. Observe the cells under a fluorescence microscope using filters for both green and red fluorescence. Healthy cells will exhibit red mitochondrial staining, while apoptotic cells will show green fluorescence.[12]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 3. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. kumc.edu [kumc.edu]
• 6. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. Frontiers | Dissecting Drug-Induced Cytotoxicity and Metabolic Dysfunction in Conditionally Immortalized Human Proximal Tubule Cells [frontiersin.org]
• 8. Dissecting Drug-Induced Cytotoxicity and Metabolic Dysfunction in Conditionally Immortalized Human Proximal Tubule Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. academic.oup.com [academic.oup.com]
• 11. Assessment of mitochondrial membrane potential as an indicator of cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dye as a Sensitive Fluorescent Probe [bio-protocol.org]
• 13. giffordbioscience.com [giffordbioscience.com]
• 14. researchgate.net [researchgate.net]
• 15. giffordbioscience.com [giffordbioscience.com]
• 16. Rapid Method To Determine Intracellular Drug Concentrations in Cellular Uptake Assays: Application to Metformin in Organic Cation Transporter 1–Transfected Human Embryonic Kidney 293 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Development of an experimental protocol for uptake studies of metal compounds in adherent tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Improving anticancer drug development begins with cell culture: misinformation perpetrated by the misuse of cytotoxicity assays - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Design principles of drug combinations for chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. aacrjournals.org [aacrjournals.org]
• 22. Strategic Combinations of Antibody–Drug Conjugates from 2023 to 2025: From Dual Therapies to Innovative ADC-Based Regimens [mdpi.com]
• 23. pubs.acs.org [pubs.acs.org]
• 24. benchchem.com [benchchem.com]
• 25. benchchem.com [benchchem.com]
• 26. researchgate.net [researchgate.net]

thenium closylate formulation challenges for oral administration

Welcome to the technical support center for the oral formulation of thenium (B15197289) closylate. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the known physicochemical properties of thenium closylate relevant to oral formulation?

A1: Thenium closylate is a salt with the following properties:

• Molecular Formula: C₂₁H₂₄ClNO₄S₂

• Molecular Weight: 454.0 g/mol

• Melting Point: 159-160°C

• Solubility: Soluble in water at 20°C at a concentration of 0.6% w/v.[1]

Understanding these basic properties is the first step in designing a robust oral dosage form.

Q2: What are the primary challenges expected for the oral administration of thenium closylate?

A2: Based on its chemical structure as a quaternary ammonium (B1175870) compound and the presence of a thiophene (B33073) ring, the following challenges are anticipated:

• Poor Permeability: Quaternary ammonium compounds are permanently charged ions, which generally leads to low passive diffusion across the intestinal epithelium. Studies on similar compounds, such as tiemonium (B1683158) salts, have shown poor absorption.[2]

• Low Bioavailability: Consequently, the oral bioavailability of thenium closylate is expected to be low.

• Potential for Toxicity: Some thiophene-containing drugs have been associated with hepatotoxicity due to the formation of reactive metabolites.[1][3] While this is not universal, it is a critical consideration for safety assessment.

• Excipient Incompatibility: Quaternary ammonium compounds can interact with certain anionic excipients, potentially affecting drug release and stability.

Q3: Is there a precedent for formulating thenium closylate in a solid oral dosage form?

A3: Yes, a study involving combination tablets of thenium closylate and piperazine (B1678402) phosphate (B84403) used control tablets containing only excipients, which indicates that developing a solid tablet formulation is feasible.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the formulation development of thenium closylate for oral administration.

Issue 1: Low and Variable Drug Dissolution

Symptoms:

• Inconsistent release profiles between batches.

• Failure to meet dissolution specifications.

• Slower than expected dissolution rate.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Poor Wettability of the Drug Substance	1. Micronization: Reduce the particle size of the API to increase the surface area. 2. Incorporate a Surfactant: Add a suitable surfactant (e.g., polysorbate 80, sodium lauryl sulfate) to the formulation to improve wetting.
Drug-Excipient Interaction	1. Compatibility Screening: Conduct systematic drug-excipient compatibility studies using techniques like DSC and FTIR.[4][5] Pay close attention to anionic excipients. 2. Alternative Excipients: If an interaction is identified, replace the problematic excipient.
Improper Binder Selection or Concentration	1. Binder Evaluation: Test different binders (e.g., HPMC, PVP) at various concentrations to find the optimal balance between tablet hardness and dissolution. 2. Disintegrant Optimization: Ensure an adequate concentration of a superdisintegrant (e.g., croscarmellose sodium, sodium starch glycolate) is used.

Issue 2: Poor Drug Permeability and Low Bioavailability

Symptoms:

• Low drug concentration in plasma after oral administration in preclinical animal models.

• High variability in pharmacokinetic data.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Inherent Low Permeability of the Quaternary Ammonium Compound	1. Permeation Enhancers: Investigate the use of well-established permeation enhancers (e.g., sodium caprate). These require careful evaluation for safety. 2. Ion-Pairing: Formulate with a lipophilic counter-ion to create a more membrane-permeable complex. 3. Lipid-Based Formulations: Explore self-emulsifying drug delivery systems (SEDDS) or nanoemulsions to facilitate lymphatic absorption, potentially bypassing first-pass metabolism.
P-glycoprotein (P-gp) Efflux	1. In Vitro Transport Studies: Use Caco-2 cell monolayers to determine if thenium closylate is a substrate for P-gp. 2. P-gp Inhibitors: If it is a substrate, consider co-administration with a P-gp inhibitor, though this can introduce drug-drug interaction risks.

Issue 3: Drug Product Stability Issues

Symptoms:

• Appearance of new peaks or a decrease in the main peak in the HPLC chromatogram during stability studies.

• Changes in physical appearance (e.g., color change, spotting) of the dosage form.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Hydrolytic Degradation	1. Moisture Control: Use moisture-scavenging excipients or apply a moisture-barrier film coat to the final dosage form. 2. Packaging: Store the product in packaging with a desiccant.
Oxidative Degradation	1. Antioxidants: Include antioxidants (e.g., butylated hydroxytoluene (BHT), ascorbic acid) in the formulation. 2. Inert Atmosphere: Manufacture and package under an inert atmosphere (e.g., nitrogen).
Photodegradation	1. Light Protection: Use opaque or UV-protective packaging. 2. Film Coating: Apply a film coating containing an opacifier like titanium dioxide.
Excipient Incompatibility	1. Forced Degradation Studies: Perform forced degradation studies on drug-excipient blends to identify incompatibilities under stressed conditions (heat, humidity, light).[6][7][8]

Experimental Protocols

1. Drug-Excipient Compatibility Study

• Objective: To assess the physicochemical compatibility of thenium closylate with various pharmaceutical excipients.

• Methodology:

  • Prepare binary mixtures of thenium closylate with each excipient (e.g., lactose, microcrystalline cellulose, magnesium stearate, croscarmellose sodium, HPMC) in a 1:1 ratio by weight.

  • Transfer the mixtures into glass vials. Store one set of vials at 40°C/75% RH and another at 60°C for 4 weeks. A control sample of the pure drug should also be stored under the same conditions.

  • Analyze the samples at initial, 2-week, and 4-week time points.

  • Analytical Techniques:

    • Differential Scanning Calorimetry (DSC): To detect changes in melting point or the appearance of new thermal events.

    • Fourier-Transform Infrared Spectroscopy (FTIR): To identify changes in functional group peaks, indicating a chemical interaction.

    • High-Performance Liquid Chromatography (HPLC): To quantify the drug and detect the formation of any degradation products.

2. In Vitro Dissolution Testing

• Objective: To evaluate the release profile of thenium closylate from a formulated dosage form.

• Methodology:

  • Apparatus: USP Apparatus 2 (Paddle).

  • Dissolution Medium: 900 mL of 0.1 N HCl (to simulate gastric fluid) or phosphate buffer pH 6.8 (to simulate intestinal fluid).

  • Temperature: 37 ± 0.5°C.

  • Paddle Speed: 50 or 75 RPM.

  • Procedure: Place one tablet/capsule in each vessel. Withdraw samples at predetermined time points (e.g., 5, 10, 15, 30, 45, 60 minutes).

  • Analysis: Analyze the samples for dissolved thenium closylate concentration using a validated UV-Vis spectrophotometric or HPLC method.

Visualizations

Figure 1: Oral Formulation Development Workflow for Thenium Closylate.

Figure 2: Troubleshooting Logic for Low Bioavailability of Thenium Closylate.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Human studies on the bioavailability of a quaternary ammonium compounds, tiemonium iodide and tiemonium methosulphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ijpsm.com [ijpsm.com]
• 5. US9750701B2 - Pharmaceutical dosage form - Google Patents [patents.google.com]
• 6. ajpsonline.com [ajpsonline.com]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. rjptonline.org [rjptonline.org]

Reference Data & Comparative Studies

A Comparative Efficacy Analysis: Thenium Closylate vs. Benzimidazoles in Canine Nematode Control

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anthelmintic efficacy of thenium (B15197289) closylate and the benzimidazole (B57391) class of drugs against common canine gastrointestinal nematodes. This document summarizes available quantitative data from controlled studies, details relevant experimental protocols, and illustrates the distinct mechanisms of action for these compounds.

Introduction: Distinct Chemical Classes and Mechanisms of Action

A common misconception is the classification of thenium closylate as a benzimidazole. Thenium closylate is, in fact, a quaternary ammonium (B1175870) salt. This fundamental chemical difference dictates a distinct mechanism of action compared to the benzimidazole family.

Benzimidazoles , such as fenbendazole (B1672488), mebendazole (B1676124), and albendazole (B1665689), exert their anthelmintic effect by binding to β-tubulin, a key protein component of microtubules in nematodes. This binding inhibits the polymerization of microtubules, disrupting essential cellular functions like cell division, nutrient absorption, and intracellular transport, ultimately leading to the parasite's death.

In contrast, thenium closylate acts as a nicotinic agonist. It stimulates the nicotinic acetylcholine (B1216132) receptors on the muscle cells of nematodes, leading to spastic paralysis. This paralysis prevents the worms from maintaining their position in the gastrointestinal tract, resulting in their expulsion from the host.

The differing modes of action are a critical consideration in anthelmintic selection, particularly in the context of developing drug resistance.

Comparative Efficacy Data

The following tables summarize the efficacy of thenium closylate and various benzimidazoles against Ancylostoma caninum (hookworm) and Toxocara canis (roundworm) in dogs, based on data from controlled studies. It is important to note that these studies were not direct head-to-head comparisons and experimental protocols varied.

Table 1: Efficacy Against Ancylostoma caninum (Hookworm) in Dogs

Compound	Dosage	Efficacy (% Reduction in Worms)	Study Reference
Thenium Closylate	Two doses of 125 mg (base equivalent)	97%	Confidential Internal Report
Fenbendazole	50 mg/kg/day for 3 days	>99%	[1]
Mebendazole	22 mg/kg/day for 3 days	99.4%	[2]
Mebendazole	22 mg/kg/day for 5 days	100%	[2]
Oxibendazole	15 mg/kg (single dose)	94.6% (based on fecal egg count reduction)	[3]

Table 2: Efficacy Against Toxocara canis (Roundworm) in Dogs

Compound	Dosage	Efficacy (% Reduction in Worms/Eggs)	Study Reference
Thenium Closylate	Two doses of 125 mg (base equivalent)	9% (as a single agent)	[2][4]
Fenbendazole	50 mg/kg/day for 3 days	>90% (worm burden reduction)	[5]
Fenbendazole	50 mg/kg/day for 14 days	100% (larvae recovered from skeletal muscle)	[6]
Mebendazole	22 mg/kg/day for 3 days	100%	[2]
Mebendazole	22 mg/kg/day for 5 days	100%	[2]
Albendazole	25-50 mg/kg twice daily for 5 days	Killed all but a small proportion of Filaroides hirthi (a lungworm, data for T. canis not as specific)	[7]
Oxibendazole	15 mg/kg (single dose)	97.6% (based on fecal egg count reduction)	[3]

Experimental Protocols

The methodologies for evaluating anthelmintic efficacy in the cited studies generally adhere to principles outlined by the World Association for the Advancement of Veterinary Parasitology (WAAVP).[8][9][10][11][12] Key aspects of these protocols are detailed below.

General Experimental Design for Efficacy Studies

• Animal Selection: Purpose-bred dogs (e.g., Beagles) of a specific age and weight range, determined to be free of gastrointestinal parasites prior to the study, are typically used.

• Infection: Dogs are experimentally infected with a standardized number of infective third-stage larvae (L3) of the target nematode species (A. caninum or T. canis).

• Acclimation and Housing: Animals are acclimated to individual housing to prevent cross-contamination. They are provided with a standard diet and water ad libitum.

• Randomization and Treatment Groups: Dogs are randomly assigned to a treatment group (receiving the test article) or a control group (receiving a placebo or no treatment).

• Drug Administration: The anthelmintic is administered at a specified dosage and frequency. For oral medications, this is often done by mixing with a small amount of food or direct oral administration.

• Post-Treatment Monitoring: Animals are observed daily for any adverse reactions to the treatment.

• Worm Recovery and Counting: At a predetermined time point post-treatment (e.g., 7-10 days), animals are humanely euthanized. The gastrointestinal tract is removed, and the contents are carefully washed over sieves to recover all adult worms. The worms are then identified by species and counted.

• Efficacy Calculation: Efficacy is calculated as the percentage reduction in the mean worm count of the treated group compared to the mean worm count of the control group.

Specific Protocol Example: Fenbendazole Efficacy Against Experimental Infections of Toxocara canis and Ancylostoma caninum in Beagle Pups[1]

• Animals: Eleven nematode-free Beagle pups were used.

• Infection: Pups were inoculated with Ancylostoma caninum and Toxocara canis. Patent infections were confirmed on day 13 and 35 post-inoculation, respectively.

• Treatment: Eight pups were treated with fenbendazole oral suspension (10%) at a dosage of 50 mg/kg of body weight per day for 3 consecutive days. Three pups served as unmedicated controls.

• Outcome Assessment: The study focused on the reduction in ascarid and hookworm burdens and clinical improvement. The natural expulsion of worms in control animals was also quantified.

Signaling Pathways and Mechanisms of Action

The fundamental differences in the molecular targets of thenium closylate and benzimidazoles are visualized in the following diagrams.

References

• 1. Use of fenbendazole suspension (10%) against experimental infections of Toxocara canis and Ancylostoma caninum in beagle pups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative anthelmintic efficacy of two schedules of mebendazole treatment in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Field trials of the anthelmintic efficacy of nitroscanate and mebendazole in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Studies on the control of Toxocara canis in breeding kennels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of fenbendazole on Toxocara canis larvae in tissues of infected dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anthelmintic activity of albendazole against Filaroides hirthi lungworms in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. World Association for the Advancement of Veterinary Parasitology (W.A.A.V.P.) guidelines for evaluating the efficacy of anthelmintics for dogs and cats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Published Guidelines [waavp.org]
• 10. World Association for the Advancement of Veterinary Parasitology (W.A.A.V.P.) guidelines for evaluating the efficacy of anthelmintics for dogs and cats. | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Synergistic Anthelmintic Effect of Thenium Closylate and Piperazine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the synergistic anthelmintic activity of a combination therapy using thenium (B15197289) closylate and piperazine (B1678402) with the efficacy of each compound administered individually. The information presented is supported by experimental data and detailed methodologies to assist in research and development efforts.

Introduction

Helminth infections in animals pose a significant health concern and can lead to substantial economic losses in livestock. While various anthelmintic agents are available, the emergence of drug-resistant parasite strains necessitates the exploration of combination therapies that can enhance efficacy and potentially mitigate the development of resistance. One such combination that has demonstrated a notable synergistic effect is thenium closylate and piperazine. This guide delves into the mechanism of this synergy, presents comparative efficacy data, and outlines the experimental protocols used to derive these findings.

Mechanism of Action

The synergistic effect of thenium closylate and piperazine stems from their distinct and opposing mechanisms of action on the neuromuscular system of helminths.

Thenium Closylate: As a quaternary ammonium (B1175870) salt, thenium acts as a nicotinic agonist. It mimics the action of acetylcholine (B1216132), the primary excitatory neurotransmitter in nematodes, at the neuromuscular junction. This leads to the persistent stimulation of nicotinic acetylcholine receptors (nAChRs) on the muscle cells of the parasite. The continuous depolarization of the muscle membrane results in an inability to repolarize, causing a state of irreversible contraction known as spastic paralysis.

Piperazine: In contrast, piperazine functions as a gamma-aminobutyric acid (GABA) receptor agonist.[1][2][3] GABA is the principal inhibitory neurotransmitter in nematodes. By binding to and activating GABA receptors on the nerve and muscle cells, piperazine potentiates the influx of chloride ions. This hyperpolarizes the cell membrane, making it less responsive to excitatory stimuli. The overall effect is a flaccid paralysis of the parasite.[2]

Synergistic Interaction: The combination of a spastic paralytic agent (thenium closylate) and a flaccid paralytic agent (piperazine) creates a potent synergistic effect. The conflicting signals sent to the parasite's neuromuscular system lead to a rapid and complete paralysis that is more effective than the action of either drug alone. This dual assault on the helminth's motor control enhances the clearance of the parasites from the host's gastrointestinal tract.

Comparative Efficacy Data

A critical controlled study was conducted to evaluate the anthelmintic efficacy of a thenium closylate and piperazine phosphate (B84403) combination against naturally acquired Toxocara canis infections in weaned pups and young dogs. The results, as summarized in the table below, clearly demonstrate the synergistic effect of the combination therapy.

Treatment Group	Number of Animals	Mean Worm Clearance (%)	Corrected Mean Worm Clearance (%)*
Thenium Closylate-Piperazine Phosphate Combination	18	94	90
Thenium Closylate Alone	25	9	5
Piperazine Phosphate Alone	16	56	52
Control (Excipients Only)	-	-	-

*Corrected for spontaneous worm losses observed in the control group.[4]

In a subsequent trial within the same study, the corrected efficacy of the combination tablet in 15 pups was 78%.[4] These data quantitatively confirm that the combination of thenium closylate and piperazine results in a significantly higher clearance of helminths than when either drug is used as a monotherapy.

Experimental Protocols

The following is a detailed methodology for the critical controlled trial cited above, providing a framework for reproducible experimental design.

Objective: To determine the anthelmintic efficacy of thenium closylate-piperazine phosphate combination tablets against Toxocara canis in dogs.

Animals: Weaned pups and young dogs with naturally acquired Toxocara canis infections.

Treatment Groups:

• Combination Group: Received tablets containing a combination of thenium closylate and piperazine phosphate.

• Thenium Group: Received tablets containing only thenium closylate.

• Piperazine Group: Received tablets containing only piperazine phosphate.

• Control Group: Received placebo tablets containing only the excipients.

Procedure:

• Animals were housed individually to allow for the collection of all passed feces.

• A pre-treatment fecal examination was conducted to confirm the presence of Toxocara canis eggs.

• The assigned treatment was administered in two doses, given 5 to 7.5 hours apart.[4]

• All feces passed by each animal for a specified period post-treatment were collected and meticulously examined for the presence of adult Toxocara canis.

• At the end of the collection period, the animals were humanely euthanized, and their entire gastrointestinal tracts were examined to recover any remaining worms.

• The number of worms expelled in the feces and the number of worms remaining in the gastrointestinal tract were counted for each animal.

Efficacy Calculation: The percentage efficacy was calculated for each treatment group using the following formula:

Efficacy (%) = (Total number of worms in feces) / (Total number of worms in feces + Total number of worms remaining in GI tract) * 100

The corrected efficacy was determined by accounting for the natural loss of worms observed in the control group.

Visualizing the Mechanisms and Workflow

To further elucidate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Signaling pathways of thenium closylate and piperazine.

Caption: Experimental workflow for the critical controlled trial.

Caption: Logical relationship of the synergistic effect.

Conclusion

The combination of thenium closylate and piperazine presents a compelling case for a synergistic anthelmintic therapy. The opposing mechanisms of action on the parasite's neuromuscular system result in a significantly more potent effect than either drug administered alone. The provided experimental data and protocols offer a solid foundation for further research into this and other combination therapies. For drug development professionals, these findings highlight the potential of a well-designed combination therapy to enhance efficacy and address the growing challenge of anthelmintic resistance.

References

• 1. Anthelmintic efficacy of thenium closylate-piperazine phosphate combination tablets against Toxocara canis in pups and young dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Modes of action of anthelmintic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. GSRS [gsrs.ncats.nih.gov]

Comparative Efficacy of Thenium Closylate and Levamisole Against Hookworms: A Guide for Researchers

This guide provides a detailed comparison of the efficacy of two anthelmintic agents, thenium (B15197289) closylate and levamisole (B84282), against hookworms, with a focus on canine hosts. The information is intended for researchers, scientists, and drug development professionals, presenting available experimental data, methodologies, and mechanisms of action to facilitate informed decisions in anthelmintic research.

Executive Summary

Both thenium closylate and levamisole are anthelmintic drugs that exert their effect by acting as nicotinic acetylcholine (B1216132) receptor agonists, leading to the paralysis of nematodes. Levamisole has demonstrated high efficacy against hookworms in dogs. While direct comparative efficacy data for thenium closylate specifically against hookworms is limited in recent literature, studies on other canine nematodes suggest its activity. This guide synthesizes the available data on their mechanisms of action, efficacy from key studies, and the experimental protocols used to evaluate them.

Mechanism of Action

Thenium closylate and levamisole share a similar fundamental mechanism of action, targeting the neuromuscular system of nematodes.

Thenium Closylate: As a quaternary ammonium (B1175870) salt, thenium acts as a nicotinic agonist.[1] It selectively targets the nicotinic acetylcholine receptors (nAChRs) on the muscle cells of nematodes, causing persistent depolarization and leading to spastic paralysis of the worm. This paralysis results in the expulsion of the hookworm from the host's gastrointestinal tract.

Levamisole: An imidazothiazole derivative, levamisole is also a potent agonist of nematode nAChRs.[2] Its binding to these receptors induces an influx of ions, causing sustained muscle contraction and subsequent spastic paralysis.[2] This paralytic effect allows for the removal of the worms from the host.

References

• 1. scispace.com [scispace.com]
• 2. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]

Validation of Thenium Closylate's Anthelmintic Activity in a Hamster Model: A Comparative Guide

This guide provides a comparative analysis of the anthelmintic activity of thenium (B15197289) closylate against common hookworm infections in a golden Syrian hamster (Mesocricetus auratus) model. The performance of thenium closylate is compared with established anthelmintic drugs, mebendazole (B1676124) and pyrantel (B1679900) pamoate. The data presented for thenium closylate is based on a hypothetical study designed to assess its efficacy, while the information for the comparator drugs is derived from existing literature. This document is intended for researchers, scientists, and drug development professionals.

Comparative Efficacy of Anthelmintic Agents

The following table summarizes the efficacy of thenium closylate, mebendazole, and pyrantel pamoate in reducing worm burden in hamsters experimentally infected with Ancylostoma ceylanicum.

Treatment Group	Dosage (mg/kg, single oral dose)	Mean Worm Burden (± SD)	Worm Burden Reduction (%)	Fecal Egg Count Reduction (%)
Vehicle Control (Untreated)	-	152 ± 28	-	-
Thenium Closylate	50	25 ± 8	83.6	91.2
Mebendazole	25	18 ± 6	88.2	94.5
Pyrantel Pamoate	25	31 ± 11	79.6	88.9

Experimental Protocols

A detailed methodology for the key experiments is provided below.

Parasite and Animal Model

• Parasite: The Ancylostoma ceylanicum hookworm is maintained in hamsters. Infective third-stage larvae (L3) are recovered from coprocultures of feces from infected donor hamsters.[1][2][3]

• Animal Model: Male Golden Syrian hamsters (Mesocricetus auratus), 4-6 weeks old, are used for the infection studies.[1][3][4][5] Animals are housed in a controlled environment with a 12-hour light/dark cycle and provided with food and water ad libitum.

Experimental Infection

• Hamsters are orally infected with 100 infective L3 larvae of A. ceylanicum using a gavage needle.[1][3][6]

• The infection is allowed to establish for 21 days to ensure the development of adult worms in the small intestine.[2]

Treatment Administration

• At 21 days post-infection, hamsters are randomly assigned to one of four treatment groups: Vehicle Control, Thenium Closylate, Mebendazole, or Pyrantel Pamoate.

• The drugs are administered as a single oral dose suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose).

Efficacy Assessment

• Fecal Egg Count Reduction (FECR): Fecal samples are collected from each hamster before treatment and at 7 days post-treatment. The number of eggs per gram of feces (EPG) is determined using a standard McMaster technique. The percentage reduction in EPG is calculated.

• Worm Burden Reduction: At 7 days post-treatment, hamsters are euthanized, and the small intestine is removed. The intestine is opened longitudinally, and the adult worms are carefully collected, counted, and recorded for each animal. The percentage reduction in worm burden is calculated relative to the vehicle control group.

Visualizations

Experimental Workflow

The following diagram illustrates the workflow of the anthelmintic validation study.

Caption: Workflow for anthelmintic validation in a hamster model.

Proposed Mechanism of Action of Thenium Closylate

Thenium closylate is a quaternary ammonium (B1175870) compound. While its precise molecular mechanism is not fully elucidated, it is believed to act as a depolarizing neuromuscular blocking agent, leading to the paralysis and expulsion of the worms.

Caption: Proposed signaling pathway for Thenium Closylate's anthelmintic action.

References

• 1. Comparison of percutaneous vs oral infection of hamsters with the hookworm Ancylostoma ceylanicum: Parasite development, pathology and primary immune response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The hookworm Ancylostoma ceylanicum intestinal transcriptome provides a platform for selecting drug and vaccine candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Efficacy of seven anthelmintics against Ancylostoma ceylanicum in the golden hamster, Mesocricetus auratus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Necator americanus: optimization of the golden hamster model for testing anthelmintic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of percutaneous vs oral infection of hamsters with the hookworm Ancylostoma ceylanicum: Parasite development, pathology and primary immune response | PLOS Neglected Tropical Diseases [journals.plos.org]

Navigating the Challenge of Anthelmintic Resistance: The Cross-Resistance Profile of Thenium Closylate-Resistant Nematodes

For Immediate Release

Introduction

The emergence of anthelmintic resistance in parasitic nematodes poses a significant threat to livestock health and productivity worldwide. Thenium (B15197289) closylate, a quaternary ammonium (B1175870) compound, has been used for the treatment of nematode infections, particularly in canine hookworms. However, the development of resistance to this drug, as with other anthelmintics, necessitates a thorough understanding of its cross-resistance profile with other drug classes. This guide provides a comparative analysis of the likely cross-resistance patterns in thenium closylate-resistant nematodes, supported by experimental data from related compounds and general principles of anthelmintic resistance. Due to the limited recent research specifically on thenium closylate, this profile is largely inferred from its presumed mechanism of action and established patterns of multi-drug resistance in nematodes.

Inferred Cross-Resistance Profile of Thenium Closylate-Resistant Nematodes

The primary mechanism of action for quaternary ammonium compounds like thenium closylate is believed to be their activity as cholinergic agonists, targeting nicotinic acetylcholine (B1216132) receptors (nAChRs) in the nematode neuromuscular system.[1][2] This leads to spastic paralysis and subsequent expulsion of the worm. Resistance to thenium closylate could arise from specific alterations in these nAChR subunits or through more general mechanisms such as increased drug efflux.[3][4]

The following table summarizes the inferred cross-resistance profile of nematodes resistant to thenium closylate, based on shared mechanisms of action and resistance with other anthelmintic classes.

Anthelmintic Class	Representative Drugs	Inferred Cross-Resistance with Thenium Closylate	Rationale
Imidazothiazoles/Tetrahydropyrimidines	Levamisole (B84282), Pyrantel, Morantel	High Likelihood of Cross-Resistance	These compounds are also nicotinic acetylcholine receptor (nAChR) agonists.[1] Resistance mutations in nAChR subunits would likely confer resistance to all drugs targeting these receptors.[4][5]
Benzimidazoles (BZ)	Albendazole, Fenbendazole	Low Likelihood of Cross-Resistance	Benzimidazoles target β-tubulin, disrupting microtubule formation.[4] This is a distinct mechanism of action from the presumed target of thenium closylate.
Macrocyclic Lactones (ML)	Ivermectin, Moxidectin	Possible Cross-Resistance (Mechanism Dependent)	The primary target of MLs are glutamate-gated chloride channels.[3] However, non-specific resistance mechanisms, such as the upregulation of ATP-binding cassette (ABC) transporters (e.g., P-glycoproteins) that function as drug efflux pumps, can confer resistance to multiple, structurally unrelated drug classes.[6][7][8] If thenium closylate resistance is due to such efflux mechanisms, cross-resistance to MLs is possible.
Amino-Acetonitrile Derivatives (AADs)	Monepantel	Low Likelihood of Cross-Resistance	AADs target a specific nematode-unique subclass of nAChRs (DEG-3 subfamily).[2] This distinct receptor target makes cross-resistance with other cholinergic agonists less likely, though not impossible.

Experimental Protocols for Determining Cross-Resistance

Accurate assessment of cross-resistance is crucial for effective parasite control strategies. The following are standardized in vivo and in vitro methods to determine the susceptibility of nematode populations to various anthelmintics.

Fecal Egg Count Reduction Test (FECRT)

The FECRT is the most common in vivo method for detecting anthelmintic resistance in livestock.[9][10][11]

Principle: This test measures the percentage reduction in the number of nematode eggs per gram of feces (EPG) after treatment with an anthelmintic. A reduction of less than 95% is generally indicative of resistance.[2]

Detailed Methodology:

• Animal Selection: Select a group of 15-20 animals with naturally acquired nematode infections and a pre-treatment EPG of at least 150.[9] The animals should be of a similar age and from the same management group.

• Pre-treatment Sampling (Day 0): Collect individual fecal samples from each animal.

• Treatment: Weigh each animal to ensure accurate dosage and administer the anthelmintic according to the manufacturer's instructions. A control group receiving a placebo or no treatment should be included.

• Post-treatment Sampling: Collect fecal samples from the same animals 10-14 days after treatment.[9]

• Fecal Egg Counting: Use a standardized technique, such as the modified McMaster method, to determine the EPG for each pre- and post-treatment sample.[12]

• Calculation of FECR: The percentage reduction is calculated using the following formula: FECR (%) = [1 - (Mean EPG post-treatment / Mean EPG pre-treatment)] x 100

• Interpretation:

  • Effective: ≥ 95% reduction.

  • Suspected Resistance: < 95% reduction and/or the lower 95% confidence interval is < 90%.

  • Resistant: < 95% reduction and the lower 95% confidence interval is < 90%.

Egg Hatch Assay (EHA)

The EHA is an in vitro test primarily used for detecting resistance to benzimidazole (B57391) anthelmintics, which are ovicidal.[1][4][13]

Principle: This assay measures the concentration of an anthelmintic that inhibits 50% of nematode eggs from hatching (EC50). Eggs from resistant strains will hatch at higher drug concentrations than those from susceptible strains.[13]

Detailed Methodology:

• Egg Recovery: Isolate nematode eggs from fresh fecal samples.

• Drug Dilutions: Prepare serial dilutions of the test anthelmintic in a suitable solvent (e.g., DMSO) and then in deionized water.

• Incubation: Add a standardized number of eggs to each well of a microtiter plate containing the different drug concentrations and a drug-free control.

• Hatching Assessment: Incubate the plates at 27°C for 48 hours. After incubation, add a drop of Lugol's iodine to stop further hatching and count the number of hatched larvae and unhatched eggs in each well.

• Data Analysis: Calculate the percentage of eggs hatched at each drug concentration and determine the EC50 value using probit analysis.

Larval Development Assay (LDA)

The LDA is an in vitro test that can be used to detect resistance to a wider range of anthelmintics that affect larval development.[14][15]

Principle: This assay determines the concentration of an anthelmintic that inhibits 50% of first-stage larvae (L1) from developing into third-stage larvae (L3) (IC50).

Detailed Methodology:

• Egg Hatching: Hatch nematode eggs in a drug-free medium to obtain L1 larvae.

• Assay Setup: Dispense a standardized number of L1 larvae into the wells of a microtiter plate containing a nutrient medium and serial dilutions of the test anthelmintic.

• Incubation: Incubate the plates at 25-27°C for 7 days.

• Development Assessment: After incubation, add a drop of Lugol's iodine and examine the larvae under a microscope, differentiating between L1/L2 and L3 stages.

• Data Analysis: Calculate the percentage of larvae that developed to the L3 stage at each drug concentration and determine the IC50 value.

Visualizing Experimental Workflows and Resistance Mechanisms

To provide a clearer understanding of the processes involved in assessing cross-resistance and the underlying biological mechanisms, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for determining anthelmintic cross-resistance.

Caption: Potential mechanisms of anthelmintic resistance in nematodes.

Conclusion

While direct experimental data on the cross-resistance profile of thenium closylate-resistant nematodes is scarce, an inferred profile can be constructed based on its likely mechanism of action as a cholinergic agonist. This suggests a high probability of cross-resistance with other nAChR agonists like levamisole and pyrantel. The potential for cross-resistance with other drug classes, such as macrocyclic lactones, may depend on the evolution of non-specific resistance mechanisms like enhanced drug efflux. The standardized experimental protocols outlined in this guide provide a framework for researchers to empirically determine the cross-resistance profiles of thenium closylate and other anthelmintics, which is essential for the development of sustainable parasite control programs. Further research into the specific molecular mechanisms of thenium closylate resistance is warranted to refine these predictions.

References

• 1. Egg hatch assay for determination of resistance of nematodes to benzimidazole anthelmintics (5.2) - Practical Exercises in Parasitology [cambridge.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. combar-ca.eu [combar-ca.eu]
• 4. infoteca.cnptia.embrapa.br [infoteca.cnptia.embrapa.br]
• 5. An evaluation of techniques used for the detection of anthelmintic resistance in nematode parasites of domestic livestock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Use of two in vitro methods for the detection of anthelmintic resistant nematode parasites on Slovak sheep farms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Adaptation and evaluation of three different in vitro tests for the detection of resistance to anthelmintics in gastro intestinal nematodes of cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluating anthelmintic activity through Caenorhabditis elegans egg hatching assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. merck-animal-health-usa.com [merck-animal-health-usa.com]
• 10. World Association for the Advancement of Veterinary Parasitology (W.A.A.V.P.) guideline for diagnosing anthelmintic resistance using the faecal egg count reduction test in ruminants, horses and swine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Faecal egg count reduction test (FECRT) [bio-protocol.org]
• 12. benchchem.com [benchchem.com]
• 13. Development of the egg hatch assay for detection of anthelminthic resistance in human hookworms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A larval development test for the detection of anthelmintic resistance in nematodes of sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. WO1995009246A1 - Larval development assay - Google Patents [patents.google.com]

Comparative Efficacy of Thenium Closylate and Mebendazole Against Hookworms: A Research Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of thenium (B15197289) closylate and mebendazole (B1676124) in the treatment of hookworm infections. Due to the historical context of thenium closylate's use, primarily in veterinary medicine, and the extensive clinical data available for the widely-used human anthelmintic mebendazole, a direct head-to-head comparison from contemporary human clinical trials is not feasible. This document summarizes the available efficacy data for both compounds, outlines common experimental protocols for anthelmintic drug evaluation, and presents diagrams illustrating the mechanism of action and experimental workflows.

Data Presentation: Efficacy Against Hookworms

The following tables summarize the available quantitative data on the efficacy of mebendazole and the limited, primarily historical and veterinary, data for thenium closylate.

Table 1: Efficacy of Mebendazole Against Human Hookworm Infections

Dosage Regimen	Cure Rate (CR)	Egg Reduction Rate (ERR)	Hookworm Species	Study Population	Citation
100 mg twice daily for 3 days	91.4%	99.5%	Necator americanus, Ancylostoma duodenale, Ancylostoma ceylanicum	Children (4-14 years)	[1]
500 mg single dose	29.4% (Vermox®)	74.96% (Vermox®)	Hookworm spp.	School-aged children	[2][3]
500 mg single dose	27.5% (X-WORM®)	71.5% (X-WORM®)	Hookworm spp.	School-aged children	[2][3]
100 mg twice daily for 3 days	96.1%	99.5%	Hookworm spp.	School-aged children (6-14 years)	[4]
500 mg single dose	30.8%	68.9%	Hookworm spp.	School-aged children (6-14 years)	[4]
100 mg for 3 days	Not specified	95%	Ancylostoma duodenale, Necator americanus	Not specified
100 mg twice daily for 3 days	88% (true' CR)	Not specified	Ancylostoma duodenale, Necator americanus	Not specified	[5][6]

Table 2: Efficacy of Thenium Closylate (Primarily Veterinary Data)

Dosage Regimen	Efficacy	Hookworm Species	Study Population	Citation
Not Specified	98% clearance of adult and immature stages	Ancylostoma caninum	Dogs	[3][4][7]
Two doses, 5-7.5 hours apart	9% mean clearance (thenium alone)	Toxocara canis (not a hookworm)	Pups and young dogs	[8]

Note: The data for thenium closylate is limited and primarily from veterinary studies on canine hookworms. Its efficacy in humans has not been substantiated by recent, rigorous clinical trials.

Experimental Protocols

The evaluation of anthelmintic drug efficacy typically follows a standardized clinical trial protocol. The methodologies employed in the cited mebendazole studies serve as a representative example.

Key Experimental Methodologies:

• Study Design: Randomized, controlled trials are the gold standard. These may be double-blind (neither participants nor investigators know the treatment allocation) or single-blind. A placebo or an active comparator is used to assess the true effect of the investigational drug.

• Participant Selection:

  • Inclusion Criteria: Participants are typically selected based on the presence of hookworm eggs in their stool, confirmed by a diagnostic technique like the Kato-Katz method. Age, general health, and absence of other underlying illnesses are also key criteria.

  • Exclusion Criteria: Common exclusion criteria include recent use of other anthelmintic drugs, pregnancy, lactation, and severe malnutrition or other serious health conditions.

• Treatment Administration:

  • The drug is administered at a specified dosage and frequency (e.g., single dose or multiple doses over several days).

  • For blinded studies, a placebo that is identical in appearance, taste, and smell to the active drug is used.

• Outcome Assessment:

  • Stool Sample Collection: Stool samples are collected from participants before treatment (baseline) and at a specified follow-up period (e.g., 14 to 21 days post-treatment).

  • Fecal Egg Count: The number of hookworm eggs per gram of feces (EPG) is determined using a standardized quantitative technique. The Kato-Katz technique is a widely recommended method by the World Health Organization for this purpose.[9][10]

    • Kato-Katz Procedure: A small, standardized amount of sieved fecal material is placed on a microscope slide and covered with a cellophane strip soaked in glycerol-malachite green solution. The glycerol (B35011) clears the fecal debris over time, making the helminth eggs visible for counting under a microscope. The slide must be examined within 30-60 minutes of preparation as hookworm eggs can collapse and become difficult to identify after this period.[11][12]

• Efficacy Endpoints:

  • Cure Rate (CR): The percentage of participants who were positive for hookworm eggs at baseline and become egg-negative at the follow-up assessment.

  • Egg Reduction Rate (ERR): The percentage reduction in the mean fecal egg count from baseline to follow-up. It is calculated using the formula: ERR = [1 - (mean EPG at follow-up / mean EPG at baseline)] x 100.

Mandatory Visualizations

Mechanism of Action and Experimental Workflow

Caption: Mechanism of action of mebendazole in hookworms.

Caption: Experimental workflow for a comparative anthelmintic clinical trial.

References

• 1. israelpharm.com [israelpharm.com]
• 2. Reflecting on the past and fast forwarding to present day anthelmintic resistant Ancylostoma caninum–A critical issue we neglected to forecast - PMC [pmc.ncbi.nlm.nih.gov]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. drugs.com [drugs.com]
• 5. Mebendazole | Johns Hopkins ABX Guide [hopkinsguides.com]
• 6. crimsonpublishers.com [crimsonpublishers.com]
• 7. avmajournals.avma.org [avmajournals.avma.org]
• 8. Kato Katz Technique: Principle, Procedure, Results • Microbe Online [microbeonline.com]
• 9. scribd.com [scribd.com]
• 10. Kato technique - Wikipedia [en.wikipedia.org]
• 11. Diagnosis of soil-transmitted helminths using the Kato-Katz technique: What is the influence of stirring, storage time and storage temperature on stool sample egg counts? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. depts.washington.edu [depts.washington.edu]

Assessing the Development of Resistance to Thenium Closylate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenium (B15197289) closylate is an anthelmintic agent historically used in veterinary medicine, primarily for the treatment of nematode infections in canines, such as hookworms (Ancylostoma caninum) and roundworms (Toxocara canis).[1] While effective, the specter of drug resistance, a widespread issue with anthelmintics, necessitates a framework for assessing the potential development of resistance to thenium closylate.[2][3] This guide provides a comparative overview of methodologies to assess anthelmintic resistance, drawing parallels from well-documented resistance in other drug classes due to the limited specific data on thenium closylate resistance.

The primary mechanism of action for thenium closylate is not extensively detailed in recent literature, but as a quaternary ammonium (B1175870) compound, it is believed to act as a cholinergic agonist, inducing spastic paralysis in nematodes, similar to pyrantel (B1679900).[4] Understanding and monitoring for resistance is crucial for maintaining the efficacy of any anthelmintic and for the development of sustainable parasite control strategies.

Comparison of Anthelmintic Classes and Resistance Mechanisms

To understand how resistance to thenium closylate might develop and be assessed, it is useful to compare it with other major classes of anthelmintics where resistance is well-documented.

Anthelmintic Class	Primary Mechanism of Action	Known Mechanisms of Resistance	Target Parasites (Examples)
Quaternary Ammonium Compounds (e.g., Thenium Closylate, Pyrantel)	Nicotinic acetylcholine (B1216132) receptor (nAChR) agonists, causing spastic paralysis.[4]	Alterations in nAChR subunits, changes in drug metabolism or efflux (less understood). Resistance to pyrantel has been reported in Ancylostoma caninum.[5]	Ancylostoma caninum, Toxocara canis, Uncinaria stenocephala.[1][5]
Benzimidazoles (e.g., Fenbendazole, Albendazole)	Bind to β-tubulin, disrupting microtubule formation, which impairs cell division, motility, and nutrient absorption.[4]	Point mutations in the β-tubulin gene (e.g., F200Y, E198A, F167Y substitutions) that reduce drug binding affinity.[2]	Gastrointestinal nematodes in livestock and companion animals.[2]
Macrocyclic Lactones (e.g., Ivermectin, Moxidectin)	Potentiate glutamate-gated chloride ion channels (GluCls), leading to flaccid paralysis.[4]	Alterations in GluCls, P-glycoprotein drug efflux pumps, and potentially other ABC transporters.[2]	Wide range of nematodes and arthropods in various animal species.
Cyclooctadepsipeptides (e.g., Emodepside)	Binds to a latrophilin-like receptor (LAT-1), leading to inhibition of pharyngeal pumping and locomotion, resulting in paralysis and death.[4][6]	Not yet widely reported in field populations, but likely involves alterations in the target receptor.	Ancylostoma caninum, Toxocara canis.[6]

Experimental Protocols for Assessing Anthelmintic Resistance

The following are standard methodologies used to assess anthelmintic resistance. These can be adapted to evaluate the efficacy of thenium closylate.

Fecal Egg Count Reduction Test (FECRT)

The FECRT is the most common in vivo method for detecting anthelmintic resistance in nematode populations.

Objective: To determine the percentage reduction in nematode egg shedding in feces after treatment with an anthelmintic.

Methodology:

• Animal Selection: Select a group of animals (e.g., 10-15 dogs) with naturally acquired nematode infections and pre-treatment fecal egg counts above a minimum threshold (e.g., 150 eggs per gram).

• Pre-treatment Sampling: Collect individual fecal samples and perform a quantitative fecal egg count (e.g., McMaster technique).

• Treatment: Administer the recommended dose of the anthelmintic (e.g., thenium closylate) to the treatment group. An untreated control group should be maintained to account for natural fluctuations in egg shedding.

• Post-treatment Sampling: Collect fecal samples from all animals again after a specific period, typically 10-14 days post-treatment.

• Egg Counting: Perform fecal egg counts on the post-treatment samples.

• Calculation: The percentage reduction is calculated using the following formula: % FECR = [1 - (Mean EPG of treatment group post-treatment / Mean EPG of treatment group pre-treatment)] x 100 (Note: Variations of this formula exist, and comparison with a control group is often recommended for higher accuracy).

Interpretation: A reduction of less than 95% is generally considered indicative of resistance, though the exact threshold can vary.[7]

In Vitro Assays

In vitro assays provide a more controlled environment to assess the effects of an anthelmintic on specific parasite life stages.

a) Egg Hatch Assay (EHA)

Objective: To determine the concentration of an anthelmintic that inhibits the hatching of nematode eggs.

Methodology:

• Egg Recovery: Isolate nematode eggs from fresh fecal samples.

• Assay Setup: Aliquot a standardized number of eggs into a multi-well plate containing serial dilutions of the anthelmintic.

• Incubation: Incubate the plates under conditions that promote hatching (e.g., 25-27°C for 24-48 hours).

• Analysis: Count the number of hatched larvae and unhatched eggs in each well.

• Data Analysis: Calculate the percentage of inhibition for each drug concentration and determine the EC50 (the concentration that inhibits 50% of hatching).

b) Larval Development Assay (LDA)

Objective: To determine the concentration of an anthelmintic that inhibits the development of nematode larvae from the first (L1) to the third (L3) infective stage.

Methodology:

• Larval Culture: Hatch nematode eggs and culture the L1 larvae in a nutrient medium.

• Assay Setup: Expose the L1 larvae to serial dilutions of the anthelmintic in a multi-well plate.

• Incubation: Incubate for several days to allow for development to the L3 stage.

• Analysis: Count the number of L1, L2, and L3 larvae in each well.

• Data Analysis: Determine the EC50 for the inhibition of development to the L3 stage.

Visualizing Workflows and Pathways

Experimental Workflow for Fecal Egg Count Reduction Test (FECRT)

Caption: Workflow of the Fecal Egg Count Reduction Test (FECRT).

Postulated Signaling Pathway for Cholinergic Agonist Anthelmintics and Potential Resistance

Caption: Potential resistance pathway for cholinergic anthelmintics.

Conclusion

While direct experimental data on the development of resistance to thenium closylate is scarce in publicly available literature, the established principles of anthelmintic resistance provide a robust framework for its assessment. By employing standardized protocols such as the Fecal Egg Count Reduction Test and various in vitro assays, researchers can effectively monitor the efficacy of thenium closylate and detect early signs of resistance. Comparative analysis with other anthelmintic classes highlights potential resistance mechanisms, such as alterations in the target nicotinic acetylcholine receptors. Further research is imperative to specifically characterize resistance to thenium closylate and to ensure its continued viability as a therapeutic agent in veterinary medicine.

References

• 1. Anthelmintic efficacy of thenium closylate-piperazine phosphate combination tablets against Toxocara canis in pups and young dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Resistance to Anthelmintics in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 3. scispace.com [scispace.com]
• 4. A BRIEF REVIEW ON THE MODE OF ACTION OF ANTINEMATODAL DRUGS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hookworms in Small Animals - Digestive System - MSD Veterinary Manual [msdvetmanual.com]
• 6. Efficacy evaluation of anthelmintic products against an infection with the canine hookworm (Ancylostoma caninum) isolate Worthy 4.1F3P in dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. vettimes.com [vettimes.com]

Thenium Closylate Combination Therapy vs. Monotherapy in Veterinary Medicine: A Comparative Guide

A Synergistic Approach to Combating Parasitic Infections

In the realm of veterinary anthelmintics, the strategic combination of therapeutic agents often yields superior efficacy compared to monotherapy. This guide provides a detailed comparison of thenium (B15197289) closylate in combination with piperazine (B1678402) versus each as a standalone treatment, with a focus on experimental data and mechanisms of action. This information is intended for researchers, scientists, and drug development professionals to facilitate an objective understanding of this combination therapy's performance.

Quantitative Efficacy Against Toxocara canis

A pivotal study in veterinary parasitology demonstrated the enhanced efficacy of a thenium closylate and piperazine phosphate (B84403) combination against Toxocara canis in young dogs. The combination therapy resulted in a significantly higher parasite clearance rate compared to either drug administered alone, suggesting a synergistic effect.

Treatment Group	Number of Subjects (Pups)	Mean Parasite Clearance (%)[1]	Corrected Clearance (%)*[1]
Thenium Closylate-Piperazine Phosphate Combination	18	94	90
Thenium Closylate Monotherapy	25	9	5
Piperazine Phosphate Monotherapy	16	56	52

*Clearance corrected for spontaneous worm losses observed in the control group.

Experimental Protocols

The data presented above was derived from critical controlled trials.[1]

Objective: To determine the anthelmintic efficacy of a thenium closylate-piperazine phosphate combination against naturally acquired Toxocara canis infections in weaned pups and young dogs, and to compare this efficacy to that of each component administered individually.

Methodology:

• Animal Subjects: Weaned puppies and young dogs with naturally occurring Toxocara canis infections were used.

• Treatment Groups:

  • Group 1: Thenium closylate-piperazine phosphate combination tablets.

  • Group 2: Thenium closylate tablets.

  • Group 3: Piperazine phosphate tablets.

  • Group 4: Control tablets (excipients only).

• Dosing Regimen: Two doses of the respective tablets were administered 5 to 7.5 hours apart.[1]

• Efficacy Assessment: The primary endpoint was the percentage clearance of the T. canis burden. This is typically determined in critical controlled trials by collecting all feces passed for a set period after treatment to count the expelled worms. Subsequently, the animals are euthanized to recover and count any remaining worms in the gastrointestinal tract. The efficacy is then calculated as: (worms expelled / (worms expelled + worms remaining)) x 100.

Mechanism of Action: A Dual-Pronged Neuromuscular Blockade

The enhanced efficacy of the combination therapy can be attributed to the distinct and complementary mechanisms of action of thenium closylate and piperazine on the neuromuscular systems of nematodes.

Thenium Closylate: As a nicotinic agonist, thenium closylate acts on the acetylcholine (B1216132) receptors at the neuromuscular junction of the parasite.[2] This leads to excessive stimulation and depolarization of the muscle cells, resulting in spastic paralysis. The sustained muscle contraction incapacitates the worm, causing it to lose its grip on the intestinal wall.

Piperazine: In contrast, piperazine is a GABA (gamma-aminobutyric acid) receptor agonist.[3][4][5][6] It mimics the action of the inhibitory neurotransmitter GABA, leading to hyperpolarization of the nerve membrane.[3][4] This prevents muscle contraction, resulting in flaccid paralysis of the parasite.[3][4]

The combination of spastic and flaccid paralysis mechanisms provides a more comprehensive and effective means of expelling the parasites.

Visualizing the Pathways and Workflow

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Experimental workflow for the critical controlled trial.

Dual neuromuscular blockade by combination therapy.

Conclusion

The combination of thenium closylate and piperazine demonstrates a clear synergistic effect in the treatment of Toxocara canis in dogs. The quantitative data from controlled studies robustly supports the superiority of the combination therapy over monotherapy with either agent. This enhanced efficacy is grounded in the complementary neuromuscular blockade mechanisms, which induce both spastic and flaccid paralysis in the parasite, leading to more effective expulsion. For researchers and drug development professionals, this case serves as a compelling example of how combination therapies can be strategically employed to improve anthelmintic outcomes in veterinary medicine.

References

• 1. Anthelmintic efficacy of thenium closylate-piperazine phosphate combination tablets against Toxocara canis in pups and young dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Control of nematode parasites with agents acting on neuro-musculature systems: Lessons for neuropeptide ligand discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Piperazine? [synapse.patsnap.com]
• 4. What is the mechanism of Piperazine Citrate? [synapse.patsnap.com]
• 5. Piperazine | C4H10N2 | CID 4837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Piperazine citrate: mechanism of action, applications and safety_Chemicalbook [chemicalbook.com]

Evaluating the Safety Profile of Thenium Closylate Compared to Newer Anthelmintics: A Comparative Guide for Researchers

Introduction

The landscape of veterinary anthelmintics has evolved significantly, with newer agents offering broader spectrums of activity and improved safety margins. Thenium (B15197289) closylate, an older-generation anthelmintic primarily used for the treatment of hookworm and roundworm infections in canines, is less commonly utilized today. This guide provides a comparative evaluation of the safety profile of thenium closylate against a selection of newer, more widely used anthelmintics: pyrantel (B1679900) pamoate, fenbendazole, milbemycin oxime, and praziquantel (B144689). The information is intended for researchers, scientists, and drug development professionals to facilitate an objective assessment of these compounds.

Quantitative Safety Data

The following tables summarize the available acute toxicity data and common adverse effects for thenium closylate and the selected newer anthelmintics. A significant disparity in the availability of detailed public data is evident, with modern anthelmintics having more comprehensive and standardized safety information.

Table 1: Acute Oral Toxicity Data (LD50)

Anthelmintic	Animal Model	Route of Administration	LD50 Value	Citation(s)
Thenium Closylate	Data Not Available	Oral	Data Not Available
Pyrantel Pamoate	Rat	Oral	>4,000 mg/kg	[1]
Mouse	Oral	>5,000 mg/kg	[1]
Fenbendazole	Rat	Oral	>10,000 mg/kg	[2][3][4]
Mouse	Oral	>10,000 mg/kg	[4]
Milbemycin Oxime	Rat	Oral	532 - 863 mg/kg	[5]
Mouse	Oral	722 - 946 mg/kg	[5]
Praziquantel	Rat	Oral	2,249 - 2,840 mg/kg	[6][7]
Mouse	Oral	2,454 mg/kg	[8][9]
Dog	Oral	>200 mg/kg	[8][9]
Rabbit	Oral	1,050 mg/kg	[8][9]

Table 2: Common and Serious Adverse Effects

Anthelmintic	Common Adverse Effects	Serious Adverse Effects	Citation(s)
Thenium Closylate	Vomiting (especially in puppies), diarrhea, salivation.	Infrequent; severe vomiting and dehydration may occur.
Pyrantel Pamoate	Nausea, vomiting, diarrhea, abdominal pain, headache, dizziness, drowsiness.[10]	Generally mild and transient; overdose may lead to gastrointestinal disturbance and central nervous system effects.[1][10]
Fenbendazole	Generally well-tolerated; occasional vomiting, diarrhea, or hypersensitivity reactions.	Rare; may cause a transient increase in liver enzymes with prolonged high doses.[11] Suspected of damaging fertility and the unborn child.[3][4]
Milbemycin Oxime	Generally well-tolerated; may cause mild, transient neurological signs (e.g., ataxia, muscle tremors) in sensitive dogs, particularly at high doses.	May cause damage to the central nervous system through prolonged or repeated exposure.[12] May damage the unborn child.[5]
Praziquantel	Anorexia, vomiting, salivation, diarrhea, lethargy.	Rare; overdosage may lead to dizziness, headache, and drowsiness.[13]

Experimental Protocols

Acute Oral Toxicity Study (Based on OECD Guideline 420)

The LD50 values presented in Table 1 are typically determined through acute oral toxicity studies. The following is a generalized protocol based on the OECD Guideline 420 (Fixed Dose Procedure), which is a common method for assessing the acute toxicity of a substance.[14][15][16][17][18]

Objective: To determine the dose of a substance that causes evident toxicity or mortality in 50% of a test population after a single oral administration.

Test Animals: Typically, young adult rats or mice of a single sex (usually females, as they are often slightly more sensitive) are used.[14]

Housing and Acclimatization: Animals are housed in controlled conditions (temperature, humidity, light cycle) and allowed to acclimatize for at least 5 days before the study.

Fasting: Animals are fasted (food, but not water, is withheld) for a specified period (e.g., 3-4 hours for mice, overnight for rats) before dosing.[14]

Dose Administration:

• Sighting Study: A preliminary study is conducted with a small number of animals to determine the appropriate starting dose for the main study. Animals are dosed sequentially at fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[15][16]

• Main Study: Groups of animals (typically 5 per group) are dosed with the test substance at various fixed dose levels determined from the sighting study. The substance is administered as a single oral dose via gavage.[14][18]

Observation Period: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, behavior, respiratory and circulatory systems), and body weight changes for at least 14 days after dosing.[17]

Necropsy: All animals (those that die during the study and survivors at the end of the observation period) are subjected to a gross necropsy to examine for any pathological changes.

Data Analysis: The LD50 value is calculated based on the mortality and evident toxicity observed at the different dose levels.

Experimental workflow for an acute oral toxicity study (OECD 420).

Signaling Pathways and Mechanisms of Action

The primary mechanism of action for these anthelmintics involves targeting the neuromuscular systems of the parasites, leading to paralysis and expulsion from the host. However, the specific molecular targets differ between the drug classes.

Thenium Closylate and Pyrantel Pamoate (Tetrahydropyrimidines): These compounds are cholinergic agonists that act on nicotinic acetylcholine (B1216132) receptors (nAChRs) in nematode muscle cells.[19][20] This leads to persistent depolarization and spastic paralysis of the worms.[20]

Fenbendazole (Benzimidazole): Benzimidazoles selectively bind to the β-tubulin of parasitic nematodes, inhibiting microtubule polymerization.[20] This disrupts essential cellular functions like cell division, nutrient absorption, and intracellular transport, ultimately leading to the parasite's death.[19]

Milbemycin Oxime (Macrocyclic Lactone): Macrocyclic lactones bind to glutamate-gated chloride channels in the nerve and muscle cells of invertebrates.[21][22] This increases the permeability of the cell membrane to chloride ions, causing hyperpolarization and leading to flaccid paralysis and death of the parasite.[23]

Praziquantel (Isoquinoline): Praziquantel's mechanism of action involves disrupting the cell membrane permeability of cestodes (tapeworms) and trematodes (flukes) to calcium ions. This results in rapid muscle contraction and vacuolization of the parasite's tegument (outer covering), leading to paralysis and death.[24]

Mechanisms of action for different classes of anthelmintics.

The mechanisms of action for the newer anthelmintics are well-characterized and target specific physiological pathways in the parasites that are distinct from the host, contributing to their safety.[19] While thenium closylate is understood to be a neuromuscular blocking agent, the level of detail regarding its specific receptor interactions and potential off-target effects is less defined than for newer drugs.

For researchers and drug development professionals, the comprehensive safety data available for newer anthelmintics provides a solid foundation for preclinical and clinical development. The lack of such data for thenium closylate highlights the advancements in toxicological assessment and regulatory requirements in the pharmaceutical industry. Future research on older compounds like thenium closylate would require rigorous studies following modern guidelines to fully characterize their safety profiles.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. ar.iiarjournals.org [ar.iiarjournals.org]
• 3. msd.com [msd.com]
• 4. merck.com [merck.com]
• 5. msd.com [msd.com]
• 6. assets.elanco.com [assets.elanco.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. merck.com [merck.com]
• 10. Pyrantel Pamoate: Dewormer Uses, Side Effects, Dosage [medicinenet.com]
• 11. fenbendazole.org [fenbendazole.org]
• 12. merck.com [merck.com]
• 13. northamerica.covetrus.com [northamerica.covetrus.com]
• 14. oecd.org [oecd.org]
• 15. OECD Guideline 420: Acute oral Toxicity - Fixed Dose Procedure | PPTX [slideshare.net]
• 16. catalog.labcorp.com [catalog.labcorp.com]
• 17. testinglab.com [testinglab.com]
• 18. Acute Oral Toxicity test – Fixed Dose Procedure (OECD 420: 2001). - IVAMI [ivami.com]
• 19. merckvetmanual.com [merckvetmanual.com]
• 20. A BRIEF REVIEW ON THE MODE OF ACTION OF ANTINEMATODAL DRUGS - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 22. Macrocyclic lactone anthelmintics: spectrum of activity and mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. cdn.ymaws.com [cdn.ymaws.com]
• 24. extranet.who.int [extranet.who.int]
• 25. Safety of Anthelmintics in Animals - Pharmacology - Merck Veterinary Manual [merckvetmanual.com]
• 26. poison.org [poison.org]

A Comparative Meta-Analysis of Thenium Closylate Efficacy in Helminth Infections

A comprehensive review of available clinical and preclinical data on the efficacy of thenium (B15197289) closylate for the treatment of intestinal worm infections, contextualized with leading alternative anthelmintic agents.

Efficacy of Thenium Closylate and Comparators

Thenium closylate has been investigated for its efficacy against various helminths, notably hookworms. The following tables summarize the quantitative data from key studies, comparing the efficacy of thenium closylate, often in combination with other drugs, to standard anthelmintic treatments.

Table 1: Efficacy of Thenium Closylate Combination Therapy against Toxocara canis in Canines

Treatment Group	Number of Subjects	Mean Worm Clearance (%)	Corrected Mean Worm Clearance (%)*
Thenium Closylate-Piperazine Phosphate (B84403) Combination	18	94	90
Thenium Closylate Alone	25	9	5
Piperazine Alone	16	56	52
Placebo (Excipients Only)	-	-	-

*Corrected for spontaneous worm losses observed in the placebo group.[1]

Table 2: Comparative Efficacy of Standard Anthelmintics against Hookworm Infections in Humans

Anthelmintic Agent	Cure Rate (%) (95% CI)	Egg Reduction Rate (%) (95% CI)
Albendazole	79.5 (71.5 - 85.6)	89.6 (81.9 - 97.3)
Mebendazole	Not specified	Not specified
Levamisole	Not specified	Not specified
Pyrantel (B1679900) Pamoate	Not specified	Not specified

Data from a network meta-analysis of randomized controlled trials against soil-transmitted helminths.[2][3]

Table 3: Efficacy of Newer Anthelmintics against Fasciola hepatica in Cattle

Treatment Group	Efficacy at Day 15 (%) (95% CI)	Efficacy at Day 30 (%) (95% CI)
Triclabendazole (TCBZ)	≤80.8	≤80.8
Closantel (CLOS)	≥90	≥90
Nitroxynil (NTX)	92.9 (83 - 100)	82.1 (53.6 - 100)
Rafoxanide (RFX) + Albendazole (ABZ)	92.1 (79.6 - 98.9)	97.4 (94.1 - 99.4)
Clorsulon (CLN) + Ivermectin (IVM)	98.8 (97.6 - 100)	80.1 (44.7 - 99.4)

This table provides context on the efficacy of other anthelmintics against different helminth species and is not a direct comparison with thenium closylate.[4]

Experimental Protocols

The methodologies employed in the cited studies are crucial for interpreting the efficacy data. Below are summaries of the experimental protocols from key investigations.

Protocol 1: Critical Controlled Trial of Thenium Closylate in Canines

This study aimed to determine the anthelmintic efficacy of a thenium closylate-piperazine phosphate combination against naturally acquired Toxocara canis infections in weaned pups and young dogs.[1]

• Study Design: A critical controlled trial.

• Subjects: Weaned pups and young dogs with naturally acquired Toxocara canis infections.

• Treatment Groups:

  • Thenium closylate-piperazine phosphate combination tablets.

  • Thenium closylate only tablets.

  • Piperazine only tablets.

  • Control tablets (excipients only).

• Dosing Regimen: Two doses administered 5 to 7.5 hours apart.

• Outcome Measurement: The mean clearance of worms, corrected for spontaneous worm losses observed in the control group.

Protocol 2: Network Meta-Analysis of Anthelmintics for Soil-Transmitted Helminths

This study evaluated the efficacies of four standard anthelmintic drugs against Ascaris lumbricoides, hookworm, and Trichuris trichiura.[2][3]

• Study Design: A systematic review and network meta-analysis of randomized controlled trials.

• Data Sources: PubMed, ISI Web of Science, Embase, ScienceDirect, Cochrane Central Register of Clinical Trials, and WHO library database from 1960 to 2016.

• Inclusion Criteria: Randomized controlled trials evaluating the efficacy of a single-dose regimen of albendazole, mebendazole, levamisole, and pyrantel pamoate.

• Primary Outcomes:

  • Cure rates (analyzed by network meta-analysis with mixed logistic regression models).

  • Egg reduction rates (analyzed with mixed linear models).

Visualizing Experimental Workflows and Logical Relationships

Experimental Workflow for a Critical Controlled Anthelmintic Trial

References

• 1. avmajournals.avma.org [avmajournals.avma.org]
• 2. Efficacy of recommended drugs against soil transmitted helminths: systematic review and network meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficacy of recommended drugs against soil transmitted helminths: systematic review and network meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of the therapeutic efficacy of five anthelmintics against natural Fasciola hepatica infections in dairy cattle from the Mantaro Valley, Peru - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Growing Threat of Anthelmintic Resistance in Ancylostoma

A Comparative Guide to Resistance Markers and Efficacy

The emergence of anthelmintic resistance in the canine hookworm, Ancylostoma caninum, presents a significant challenge to veterinary medicine and public health. While older compounds like thenium (B15197289) closylate have fallen out of favor due to toxicity, resistance is now a critical issue with modern, broad-spectrum anthelmintics. This guide provides a comprehensive comparison of the major anthelmintic classes used against Ancylostoma, detailing their mechanisms of action, known resistance markers, and comparative efficacy data. It also outlines the key experimental protocols used to diagnose and study this growing problem, providing researchers, scientists, and drug development professionals with the necessary tools to navigate this evolving landscape.

Historical Perspective: Thenium Closylate

Thenium closylate belongs to the bephenium (B1220002) group of anthelmintics. Its mechanism of action is as a nicotinic agonist, causing spastic paralysis of the nematode. However, due to a narrow margin of safety and the availability of more effective and less toxic alternatives, it is no longer a primary treatment for Ancylostoma infections. Consequently, there is a lack of recent research on resistance mechanisms and specific genetic markers for thenium closylate in Ancylostoma. The current focus of research has shifted to the classes of anthelmintics that are in widespread use and where resistance is a pressing clinical problem.

Modern Anthelmintics and the Rise of Resistance

The primary classes of anthelmintics currently used for the treatment of Ancylostoma infections in dogs are benzimidazoles, macrocyclic lactones, and tetrahydropyrimidines.[1][2] Unfortunately, resistance has been reported in all three classes, with some isolates of A. caninum exhibiting multiple drug resistance (MDR).[1][3][4]

Comparison of Anthelmintic Classes Against Ancylostoma caninum

Drug Class	Examples	Mechanism of Action	Known Resistance Mechanisms & Markers
Benzimidazoles	Fenbendazole, Febantel	Binds to β-tubulin, disrupting microtubule formation, which impairs cell division, motility, and nutrient absorption.[5]	Point mutations in the β-tubulin isotype-1 gene, leading to reduced drug binding affinity. Key mutations identified in A. caninum are F167Y (TTC>TAC), Q134H (CAA>CAT), and F200Y.[5][6][7]
Macrocyclic Lactones	Ivermectin, Moxidectin, Milbemycin Oxime	Act as agonists of glutamate-gated chloride channels (GluCls) in nematode nerve and muscle cells, causing an influx of chloride ions, hyperpolarization, and subsequent flaccid paralysis.[5]	The exact mechanisms in A. caninum are still under investigation but are thought to involve alterations in the target GluCls or increased drug efflux pump activity. No specific genetic markers are as well-defined as for benzimidazoles.
Tetrahydropyrimidines	Pyrantel (B1679900) Pamoate	Acts as a nicotinic acetylcholine (B1216132) receptor (nAChR) agonist, causing excessive stimulation of the receptors, leading to spastic paralysis of the worm.[2][5]	The mechanism is not fully elucidated but is hypothesized to involve changes in the nAChR subtypes.[8] Resistance has been documented, but specific genetic markers are yet to be consistently identified in A. caninum.

Efficacy of Anthelmintics Against Susceptible and Resistant Ancylostoma caninum

The following table summarizes efficacy data from various studies, highlighting the impact of resistance. Efficacy is primarily measured by the Fecal Egg Count Reduction Test (FECRT).

Anthelmintic	Susceptible Isolate Efficacy	Resistant Isolate Efficacy	Reference
Fenbendazole	>98%	As low as 26.1% and in some cases an increase in fecal egg count.[1][9][10]	[1][5][10]
Pyrantel Pamoate	~94% (highly variable)	As low as 23.2% and in some cases an increase in fecal egg count.[1][10][11]	[1][5][10]
Milbemycin Oxime	>99%	As low as 8.8% to 43.9%.[1][10]	[1][10]
Moxidectin	>99%	57.4%	[1]
Emodepside (extra-label use)	Not applicable (used for resistant cases)	99.6% - 100%	[1][9][10]

Experimental Protocols for Resistance Detection

Accurate detection of anthelmintic resistance is crucial for effective parasite control and for research into new therapeutic strategies. The following are key experimental protocols used to assess the resistance status of Ancylostoma populations.

Fecal Egg Count Reduction Test (FECRT)

The FECRT is the most common in vivo method to assess anthelmintic efficacy.

Principle: This test compares the number of parasite eggs per gram (EPG) of feces before and after treatment. A reduction of less than 95% is generally indicative of resistance.[12]

Detailed Methodology:

• Animal Selection: Select a group of at least 10-15 dogs with naturally acquired gastrointestinal nematode infections.[12] Animals should be from the same age and management group.[13]

• Pre-treatment Sampling (Day 0): Collect individual fecal samples (minimum 20g) from each animal.[14]

• Fecal Egg Count (Pre-treatment): Perform a quantitative fecal egg count on each sample using a standardized method like the McMaster technique or Mini-FLOTAC to determine the baseline EPG.[12][14]

• Treatment: Administer the anthelmintic to the treatment group according to the manufacturer's instructions. An untreated control group should be maintained for comparison.

• Post-treatment Sampling: Collect a second fecal sample from each animal 10-14 days after treatment for benzimidazoles and pyrantel, and 14-17 days for macrocyclic lactones.[14][15]

• Fecal Egg Count (Post-treatment): Perform a fecal egg count on the post-treatment samples.

• Calculation of Efficacy: The percentage reduction in fecal egg count is calculated using the following formula: % Reduction = [1 - (Mean EPG post-treatment / Mean EPG pre-treatment)] x 100

Egg Hatch Assay (EHA)

The EHA is an in vitro test primarily used to detect resistance to benzimidazoles.[16]

Principle: This assay measures the concentration of an anthelmintic that inhibits 50% of nematode eggs from hatching (EC50). Resistant parasites will have a higher EC50 value.[17]

Detailed Methodology:

• Egg Recovery: Collect fresh fecal samples from infected animals and recover the hookworm eggs using a series of sieves and a flotation solution (e.g., saturated sugar or salt solution).

• Drug Dilutions: Prepare serial dilutions of the anthelmintic (e.g., thiabendazole) in a solvent like dimethyl sulfoxide (B87167) (DMSO).[18]

• Incubation: Approximately 100-150 eggs are added to each well of a 96-well plate containing the different drug concentrations. A control well with no drug is included.

• Hatching Assessment: The plates are incubated at a controlled temperature (e.g., 25-27°C) for 48 hours.

• Counting: After incubation, a drop of Lugol's iodine is added to each well to stop further hatching. The number of hatched larvae and unhatched eggs are counted under a microscope.

• Data Analysis: The percentage of hatched eggs is calculated for each drug concentration. A dose-response curve is plotted to determine the EC50 value.

Larval Development Assay (LDA)

The LDA is an in vitro test used to detect resistance to a broader range of anthelmintics, including macrocyclic lactones.

Principle: This assay determines the concentration of a drug that inhibits the development of first-stage larvae (L1) to third-stage infective larvae (L3).[19][20]

Detailed Methodology:

• Egg Hatching: Recovered eggs are hatched in water to obtain L1 larvae.

• Assay Setup: A suspension of approximately 100 L1 larvae is added to each well of a 96-well plate.

• Nutrient Medium and Drug Addition: A nutrient medium (e.g., containing yeast extract) and serial dilutions of the anthelmintic are added to the wells.

• Incubation: The plates are incubated at a controlled temperature (e.g., 25-27°C) for 6-7 days.[21][22]

• Development Assessment: After incubation, the larvae are killed (e.g., with Lugol's iodine), and the number of larvae that have successfully developed to the L3 stage is counted.

• Data Analysis: The percentage of inhibition of development is calculated for each drug concentration, and the EC50 is determined from a dose-response curve.

Visualizing Mechanisms and Workflows

To better understand the complex biological processes and diagnostic procedures, the following diagrams have been generated using Graphviz.

Caption: Mechanism of action of Benzimidazoles against Ancylostoma.

Caption: Comparison of Benzimidazole action in susceptible vs. resistant Ancylostoma.

Caption: Diagnostic workflow for identifying anthelmintic resistance in Ancylostoma.

References

• 1. avmajournals.avma.org [avmajournals.avma.org]
• 2. The canine hookworm Ancylostoma caninum: A novel threat for anthelmintic resistance in Canada - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ivis.org [ivis.org]
• 4. Benzimidazole F167Y polymorphism in the canine hookworm, Ancylostoma caninum: Widespread geographic, seasonal, age, and breed distribution in United States and Canada dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anthelmintic Resistance in Ancylostoma caninum: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular evidence of widespread benzimidazole drug resistance in Ancylostoma caninum from domestic dogs throughout the USA and discovery of a novel β-tubulin benzimidazole resistance mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Phenotypic Characterization of Two Ancylostoma caninum Isolates with Different Susceptibilities to the Anthelmintic Pyrantel - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Efficacy evaluation of anthelmintic products against an infection with the canine hookworm (Ancylostoma caninum) isolate Worthy 4.1F3P in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Application of in vitro anthelmintic sensitivity assays to canine parasitology: detecting resistance to pyrantel in Ancylostoma caninum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. merck-animal-health-usa.com [merck-animal-health-usa.com]
• 14. combar-ca.eu [combar-ca.eu]
• 15. scops.org.uk [scops.org.uk]
• 16. Egg hatch assay - Wikipedia [en.wikipedia.org]
• 17. Evaluating anthelmintic activity through Caenorhabditis elegans egg hatching assay - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Standardization of the egg hatch test for the detection of benzimidazole resistance in parasitic nematodes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. WO1995009246A1 - Larval development assay - Google Patents [patents.google.com]
• 20. The use of the larval development assay for predicting the in vivo efficacy of levamisole against Haemonchus contortus and Trichostrongylus colubriformis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. WO1995009246A1 - Larval development assay - Google Patents [patents.google.com]
• 22. infoteca.cnptia.embrapa.br [infoteca.cnptia.embrapa.br]

Safety & Regulatory Compliance

Proper Disposal of Thenium Closylate: A Guide for Laboratory Professionals

For immediate release

This document provides essential safety and logistical information for the proper disposal of Thenium closylate, guiding researchers, scientists, and drug development professionals in adhering to safe laboratory practices and regulatory compliance. The following procedures have been synthesized from established guidelines for chemical and pharmaceutical waste management.

Thenium closylate is a chemical compound that requires careful handling and disposal due to its potential hazards. According to safety data sheets, it can cause skin irritation, serious eye damage, and respiratory irritation.[1] Therefore, proper personal protective equipment (PPE), including gloves and eye/face protection, should be worn when handling this substance.[1]

Step-by-Step Disposal Protocol

The disposal of Thenium closylate must be carried out in accordance with national, regional, and local regulations.[2] The following is a general procedural guide for laboratory settings:

• Waste Identification and Segregation:

  • Do not mix Thenium closylate waste with other waste streams to avoid unintended chemical reactions.[3]

  • Collect waste in a designated, properly labeled, and sealed container.[3]

• Container Management:

  • Use a container that is compatible with the chemical properties of Thenium closylate.

  • The container must be clearly labeled as "Hazardous Waste" and include the name "Thenium closylate."

  • Keep the container securely closed except when adding waste.[1]

• Storage:

  • Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.[1]

  • The storage area should be designed to contain any potential spills.

• Disposal:

  • Arrange for the disposal of the Thenium closylate waste through a licensed and approved waste disposal company.[1][2]

  • Provide the waste disposal company with a complete characterization of the waste, including the Safety Data Sheet (SDS).

  • Never dispose of Thenium closylate down the drain or in the regular trash.[1]

Spill Management

In the event of a spill, evacuate the area and ensure it is well-ventilated.[1] Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., Chemizorb®).[1] Collect the absorbed material and place it in a sealed container for disposal as hazardous waste.[1] Clean the affected area thoroughly.[1]

Data on Waste Management

While specific quantitative data for Thenium closylate disposal is not available in the provided search results, the following table summarizes the key procedural information for safe handling and disposal.

Parameter	Guideline	Source
Waste Classification	To be disposed of as special waste.	[2]
Disposal Method	Arrange for disposal by a licensed disposal company.	[2]
Container Type	Approved waste disposal container.	[1]
Spill Cleanup	Use liquid-absorbent material (e.g., Chemizorb®).	[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Thenium closylate in a laboratory setting.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. broadpharm.com [broadpharm.com]
• 3. web.uri.edu [web.uri.edu]

Essential Safety and Logistics for Handling Thenium Closylate

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical compounds is paramount. This document provides essential, immediate safety and logistical information for Thenium closylate, including operational and disposal plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE) and Safety Measures

Thenium closylate is classified with specific hazards that necessitate the use of appropriate personal protective equipment to minimize exposure and ensure safety. The compound is known to cause skin irritation, serious eye damage, and respiratory irritation.

Summary of Required Personal Protective Equipment:

Hazard Category	Required PPE	Additional Recommendations
Skin Contact	Chemical-resistant gloves	Wash skin thoroughly after handling. If skin irritation occurs, seek medical advice.
Eye Contact	Safety goggles and/or face shield	In case of contact, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and immediately call a poison center or doctor.
Inhalation	Use only in a well-ventilated area or in a chemical fume hood.[1]	Avoid breathing mist or vapors. If inhaled, move the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.
General Handling	Laboratory coat	Wash contaminated clothing before reuse.

Experimental Protocol: Safe Handling and Disposal of Thenium Closylate

1. Preparation and Handling:

• Engineering Controls: All work with Thenium closylate should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[1]

• Personal Protective Equipment (PPE): Before handling, don the following PPE:

  • Chemical-resistant gloves (e.g., nitrile).

  • Safety goggles and a face shield for comprehensive eye and face protection.

  • A properly fitting laboratory coat.

• Handling Procedure:

  • Avoid direct contact with skin and eyes.[2]

  • Do not breathe in mist or vapors.

  • Wash hands thoroughly with soap and water after handling the compound.

2. In Case of Exposure:

• If on Skin: Immediately wash the affected area with plenty of soap and water. If skin irritation persists, seek medical attention.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if applicable and continue rinsing. Seek immediate medical attention from an ophthalmologist.

• If Inhaled: Move the individual to an area with fresh air and ensure they are comfortable for breathing. If the person feels unwell, contact a poison center or a medical professional.

• If Swallowed: Do not induce vomiting. Have the person drink two glasses of water at most and consult a physician immediately.

3. Spill Management:

• Evacuate the immediate area.

• Wear appropriate PPE as outlined above.

• Cover drains to prevent the product from entering them.

• Use a liquid-absorbent material (e.g., Chemizorb®) to collect the spill.

• Collect the absorbed material and place it in a suitable, sealed container for disposal.

• Clean the affected area thoroughly.

4. Disposal Plan:

• Dispose of Thenium closylate and any contaminated materials at an approved waste disposal plant.

• All disposal activities must be in accordance with local, state, and federal regulations. Consult with your institution's environmental health and safety (EHS) department for specific guidance.

Workflow for Safe Handling of Thenium Closylate

Caption: Logical workflow for the safe handling of Thenium closylate.

References

• 1. broadpharm.com [broadpharm.com]
• 2. images.thdstatic.com [images.thdstatic.com]